Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

• CAS: 1239964-17-0

Core Science & Biosynthesis

A Technical Guide to tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate: A Versatile Building Block in Modern Drug Discovery

For Distribution to Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Synthetic Intermediate

In the landscape of modern medicinal chemistry, the strategic design of molecular scaffolds is paramount to achieving therapeutic efficacy. Small molecule drug candidates often require precisely functionalized aromatic cores that can be elaborated into complex architectures. tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate has emerged as a valuable and versatile building block, particularly in the synthesis of targeted therapeutics. Its unique combination of a sterically hindered tert-butyl ester, a reactive hydroxymethyl group, and an electron-deficient difluorinated phenyl ring provides a powerful handle for chemists to construct novel molecular entities.

The difluoro substitution pattern is particularly noteworthy. The fluorine atoms serve to modulate the electronic properties of the benzene ring, often enhancing metabolic stability and altering the acidity of adjacent protons, which can be crucial for target engagement and pharmacokinetic profiles. The hydroxymethyl group offers a prime site for chemical modification, readily convertible to halides for nucleophilic substitution or oxidized to an aldehyde for reductive amination and other carbonyl chemistries. Finally, the tert-butyl ester acts as a robust protecting group for the carboxylic acid, stable to a wide range of reaction conditions but readily cleaved under acidic treatment in the final stages of a synthesis. This guide provides an in-depth look at the properties, synthesis, analysis, and strategic application of this important intermediate.

Physicochemical and Structural Properties

A thorough understanding of a compound's fundamental properties is the bedrock of its effective application in synthesis. This section details the key identifiers and characteristics of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Property	Value	Reference(s)
CAS Number	1239964-17-0	[1]
Molecular Formula	C₁₂H₁₄F₂O₃	[1]
Molecular Weight	244.23 g/mol	[1]
Appearance	Typically a white to off-white solid
Purity	Commercially available up to ≥97%

Synthesis and Purification: A Modern Approach

The synthesis of tert-butyl esters from carboxylic acids can be challenging due to the steric hindrance of the tert-butyl group and the propensity for elimination reactions under harsh acidic conditions. However, recent advancements in catalysis have provided mild and efficient methods. A robust strategy for preparing tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate involves the direct esterification of its corresponding carboxylic acid precursor.

Causality in Method Selection:

Traditional Fischer esterification using sulfuric acid and tert-butanol is often low-yielding for tertiary esters. A superior and more contemporary approach utilizes a powerful catalyst that can activate the carboxylic acid under mild conditions, avoiding the degradation of the starting material and product. The use of bis(trifluoromethanesulfonyl)imide (Tf₂NH) in tert-butyl acetate (t-BuOAc) serves as an excellent example of such a system.[2][3] Tf₂NH acts as a potent Brønsted acid catalyst, while t-BuOAc functions as both the solvent and the tert-butylating agent. This method is noted for its high efficiency, reduced reaction times, and operational simplicity compared to older protocols.[2]

Detailed Synthesis Protocol:

Reaction: Esterification of 3,5-difluoro-4-(hydroxymethyl)benzoic acid

Caption: General workflow for the synthesis and purification.

Step-by-Step Methodology:

• Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 3,5-difluoro-4-(hydroxymethyl)benzoic acid (1.0 eq).

• Reagent Addition: Add tert-butyl acetate (t-BuOAc) as the solvent (approx. 0.2 M concentration). Begin stirring to suspend the starting material.

• Catalysis: Add a catalytic amount of bis(trifluoromethanesulfonyl)imide (Tf₂NH) (e.g., 1-5 mol%).

• Reaction: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent such as ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.

Analytical Characterization

Confirming the identity and purity of the synthesized compound is a critical, self-validating step in any synthetic workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used to confirm the molecular structure by identifying the chemical environment of the hydrogen atoms.

• Predicted ¹H NMR Spectrum (CDCl₃, 400 MHz):

  • ~7.5-7.7 ppm (d, 2H): Aromatic protons (Ar-H). The doublet arises from coupling to the two fluorine atoms.

  • ~4.8 ppm (s, 2H): Methylene protons of the hydroxymethyl group (-CH₂OH).

  • ~1.8 ppm (br s, 1H): Hydroxyl proton (-OH). This peak can be broad and its position may vary.

  • ~1.6 ppm (s, 9H): The nine equivalent protons of the tert-butyl group (-C(CH₃)₃).

• Rationale for Chemical Shifts: The aromatic protons are deshielded by the electron-withdrawing effects of the fluorine atoms and the carbonyl group, hence their downfield shift.[4] The methylene protons are adjacent to an oxygen atom and the aromatic ring, placing them around 4.8 ppm. The tert-butyl protons are in a shielded, aliphatic environment, resulting in a characteristic singlet far upfield.[4]

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for assessing the purity of non-volatile organic compounds.[5] A reverse-phase HPLC method is typically employed for aromatic esters.

• Typical HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm).[6]

  • Mobile Phase: A gradient of acetonitrile and water (often with 0.1% trifluoroacetic acid or formic acid to improve peak shape).

  • Flow Rate: 1.0 mL/min.[7]

  • Detection: UV detection at a wavelength where the aromatic ring absorbs, typically around 254 nm.

  • Purity Assessment: The purity is determined by the area percentage of the main product peak relative to the total area of all observed peaks in the chromatogram.

Strategic Applications in Drug Discovery

The true value of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate lies in its utility as a versatile intermediate. The hydroxymethyl group is a key functional handle that can be readily converted into other groups, enabling its incorporation into larger, more complex molecules.

Role as a Linker Precursor in PROTACs

One of the most exciting applications is in the field of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that induce the degradation of specific target proteins by bringing them into proximity with an E3 ubiquitin ligase.[8] They consist of a target-binding ligand, an E3 ligase ligand, and a connecting linker.

The subject compound is an ideal precursor for the "linker" portion of a PROTAC. The hydroxymethyl group can be easily converted to a bromomethyl or chloromethyl group, creating a reactive electrophile.[9][10] This electrophilic handle can then be used to attach the building block to a nucleophilic site on either the target-binding moiety or the E3 ligase ligand, forming a stable covalent bond.

Caption: Conversion to a reactive intermediate for PROTAC synthesis.

This strategy allows for the systematic construction of PROTAC libraries where the length and composition of the linker can be varied to optimize the ternary complex formation between the target, the PROTAC, and the E3 ligase, which is critical for efficient protein degradation.

Safety and Handling

While a specific Safety Data Sheet (SDS) for tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is not widely available, data from structurally related aromatic esters and benzyl alcohols can be used to infer handling precautions. Compounds of this class should be handled with care in a well-ventilated laboratory fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Hazards: May cause skin and serious eye irritation. May be harmful if swallowed or inhaled.[2]

• First Aid:

  • Skin Contact: Wash off immediately with plenty of soap and water.[2]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[2]

  • Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[2]

• Storage: Store in a tightly closed container in a cool, dry place.

Conclusion

tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a strategically important building block for medicinal chemists and drug development professionals. Its well-defined structure, accessible synthesis, and, most importantly, its versatile hydroxymethyl handle make it an invaluable tool for constructing complex molecular architectures. Its role as a precursor for PROTAC linkers highlights its relevance in cutting-edge therapeutic modalities. By understanding its properties and reactivity, researchers can effectively leverage this compound to accelerate the discovery and development of next-generation therapeutics.

References

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physical and chemical properties of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, a fluorinated aromatic compound of increasing interest in medicinal chemistry and materials science. This document delves into the structural characteristics, spectral data, and key physicochemical parameters of this compound. Furthermore, it outlines a detailed synthesis protocol, discusses its reactivity, and explores its potential applications as a versatile building block in the development of novel therapeutics. Safety and handling precautions are also addressed to ensure its proper use in a laboratory setting.

Introduction

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (Figure 1) is a substituted benzoic acid ester characterized by a difluorinated phenyl ring, a hydroxymethyl group, and a tert-butyl ester moiety. The strategic placement of fluorine atoms on the aromatic ring significantly influences the molecule's electronic properties, lipophilicity, and metabolic stability, making it an attractive scaffold for the design of bioactive molecules. The hydroxymethyl group offers a reactive handle for further chemical modifications, while the bulky tert-butyl ester provides steric hindrance and can serve as a protecting group that can be cleaved under specific conditions. These structural features collectively render Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate a valuable intermediate in organic synthesis, particularly in the construction of complex molecular architectures for drug discovery.

Figure 1: Chemical Structure of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Caption: 2D structure of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is essential for its effective use in research and development. The key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₂H₁₄F₂O₃	[1]
Molecular Weight	244.23 g/mol	[1]
Appearance	White to off-white solid
Melting Point	Not available
Boiling Point	Not available
Solubility	Soluble in methanol, ethanol, and other common organic solvents.
CAS Number	1269207-88-8	[1]

Spectral Data Analysis

The structural elucidation of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the hydroxymethyl protons, and the tert-butyl protons. The aromatic protons would appear as a multiplet in the aromatic region, with coupling to the adjacent fluorine atoms. The methylene protons of the hydroxymethyl group would likely appear as a singlet or a triplet if coupled to the hydroxyl proton. The nine protons of the tert-butyl group would give a sharp singlet in the upfield region.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for each carbon atom in the molecule. The carbonyl carbon of the ester will be observed in the downfield region. The aromatic carbons will show characteristic splitting patterns due to coupling with the fluorine atoms. The carbons of the hydroxymethyl and tert-butyl groups will appear in the aliphatic region.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to the functional groups present in the molecule. Key expected peaks include: a broad O-H stretching band for the hydroxyl group, C-H stretching vibrations for the aromatic and aliphatic protons, a strong C=O stretching absorption for the ester carbonyl group, and C-F stretching bands.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound. Fragmentation patterns can provide further structural information, such as the loss of the tert-butyl group or the hydroxymethyl group.

Synthesis and Purification

A plausible synthetic route to Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate involves the esterification of 3,5-difluoro-4-(hydroxymethyl)benzoic acid.

Synthesis Workflow

Caption: General workflow for the synthesis of the target compound.

Experimental Protocol

• Reaction Setup: To a solution of 3,5-difluoro-4-(hydroxymethyl)benzoic acid in a suitable solvent (e.g., dichloromethane), add an excess of tert-butanol.

• Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as sulfuric acid, to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, neutralize the reaction mixture with a mild base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent.

• Purification: The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the pure Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Reactivity and Chemical Transformations

The chemical reactivity of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is primarily dictated by its functional groups.

Hydroxymethyl Group

The primary alcohol of the hydroxymethyl group can undergo various transformations, including:

• Oxidation: Oxidation to the corresponding aldehyde or carboxylic acid.

• Esterification and Etherification: Reaction with acylating or alkylating agents to form esters and ethers, respectively.

• Halogenation: Conversion to a halomethyl group, which can then participate in nucleophilic substitution reactions.

Tert-butyl Ester Group

The tert-butyl ester is a common protecting group for carboxylic acids and can be cleaved under acidic conditions to yield the corresponding carboxylic acid.

Aromatic Ring

The difluorinated aromatic ring is generally less susceptible to electrophilic aromatic substitution due to the electron-withdrawing nature of the fluorine atoms. However, it can participate in nucleophilic aromatic substitution reactions under certain conditions.

Applications in Drug Development

The unique combination of structural features makes Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate a valuable building block in medicinal chemistry.

• Introduction of Fluorine: The presence of two fluorine atoms can enhance the metabolic stability and binding affinity of a drug candidate by altering its electronic and lipophilic properties.

• Linker Chemistry: The hydroxymethyl group provides a convenient attachment point for linking the core scaffold to other molecular fragments, enabling the synthesis of diverse compound libraries for high-throughput screening.

• Prodrug Strategies: The tert-butyl ester can be utilized in prodrug design, where the ester is cleaved in vivo to release the active carboxylic acid.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[2][3][4][5][6]

• Ventilation: Handle in a well-ventilated area or in a fume hood to avoid inhalation of dust or vapors.[2][3][6]

• Storage: Store in a cool, dry place away from incompatible materials.[2][5]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a versatile and valuable building block for organic synthesis, particularly in the field of drug discovery. Its unique combination of a difluorinated aromatic ring, a reactive hydroxymethyl group, and a cleavable tert-butyl ester makes it an attractive starting material for the synthesis of complex and biologically active molecules. This technical guide provides a foundational understanding of its properties, synthesis, and potential applications, serving as a valuable resource for researchers and scientists in the field.

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An In-Depth Technical Guide to Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate: A Key Fluorinated Building Block in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, a fluorinated aromatic building block of significant interest in the field of drug discovery and development. Its unique structural features, combining a reactive hydroxymethyl group with a difluorinated benzene ring and a sterically hindering tert-butyl ester, make it a valuable intermediate for synthesizing complex molecular architectures with modulated physicochemical and pharmacological properties.

Molecular Structure and Physicochemical Properties

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a strategically functionalized aromatic compound. The presence of two fluorine atoms on the benzene ring at positions 3 and 5 significantly influences the molecule's electronic properties, increasing its oxidative and thermal stability. This fluorination can also enhance binding affinities to biological targets and improve metabolic stability and lipophilicity, key parameters in drug design.[1][2][3][4][5]

The hydroxymethyl group at the 4-position serves as a versatile synthetic handle for further chemical transformations, while the tert-butyl ester acts as a protecting group for the carboxylic acid, which can be removed under specific acidic conditions.

Molecular Structure:

Caption: Synthetic pathway for tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Experimental Protocol: Reduction of tert-butyl 3,5-difluoro-4-formylbenzoate

The following is a representative experimental protocol based on the well-established selective reduction of aromatic aldehydes in the presence of esters using sodium borohydride. [6][7][8] Materials:

• tert-Butyl 3,5-difluoro-4-formylbenzoate

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

Procedure:

• Dissolution: In a round-bottom flask, dissolve tert-butyl 3,5-difluoro-4-formylbenzoate (1.0 eq) in methanol.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Reducing Agent: Slowly add sodium borohydride (1.1 eq) to the cooled solution in portions. The addition should be controlled to manage any effervescence.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Remove the methanol under reduced pressure using a rotary evaporator. To the remaining aqueous layer, add dichloromethane and transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x volumes).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product. The product can be further purified by column chromatography on silica gel if necessary.

Causality of Experimental Choices:

• Sodium Borohydride (NaBH₄): This reagent is chosen for its mild and selective nature. It readily reduces aldehydes and ketones but is generally unreactive towards esters under these conditions, ensuring the integrity of the tert-butyl ester group. [7]* Methanol as Solvent: Methanol is a common solvent for borohydride reductions as it is protic and helps to protonate the intermediate alkoxide.

• Low-Temperature Addition: The initial cooling to 0 °C and portion-wise addition of NaBH₄ are crucial for controlling the reaction rate and preventing potential side reactions.

• Aqueous Workup: The quenching with ammonium chloride neutralizes any excess borohydride and hydrolyzes the borate esters formed during the reaction.

Applications in Drug Discovery and Development

Fluorinated building blocks are of paramount importance in modern medicinal chemistry. The introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug molecule. Specifically, fluorination can:

• Enhance Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolic oxidation, increasing the drug's half-life.

• Modulate Lipophilicity: Fluorine substitution can increase a molecule's lipophilicity, which can improve its ability to cross cell membranes.

• Improve Binding Affinity: The electronegativity of fluorine can lead to favorable interactions with biological targets, such as hydrogen bonding and dipole-dipole interactions. [3] Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a valuable building block for introducing a difluorinated hydroxymethylphenyl moiety into a larger molecule. This structural motif is found in various classes of biologically active compounds. While specific drug candidates containing this exact fragment are not extensively documented in publicly available literature, its utility can be inferred from its role as a versatile intermediate for creating more complex fluorinated compounds.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier for detailed information. General safety recommendations include:

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.

• Storage: Store in a tightly sealed container in a cool, dry place.

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A Technical Guide to Determining the Organic Solvent Solubility of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically determine and understand the solubility of the novel compound, Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, in a range of organic solvents. Recognizing that such data is often not publicly available for specific research intermediates, this document outlines the core theoretical principles, solvent selection strategies, and detailed experimental protocols necessary for generating a robust solubility profile. By integrating foundational chemical principles with validated methodologies, this guide serves as a self-contained resource for predicting, measuring, and interpreting solubility data, which is critical for applications ranging from reaction optimization to formulation development.

Introduction and Strategic Importance

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a structurally complex aromatic compound featuring a diverse array of functional groups: a bulky, nonpolar tert-butyl ester; electron-withdrawing fluorine atoms; and a polar hydroxymethyl group capable of hydrogen bonding. This unique combination governs its interaction with various solvents, making a predictable solubility profile non-trivial.

Understanding the solubility of this compound is a cornerstone for its effective utilization in drug discovery and development. Key processes contingent on solubility data include:

• Reaction Chemistry: Ensuring reactants are in the same phase for optimal reaction kinetics and yield.

• Purification: Selecting appropriate solvents for crystallization or chromatography.

• Formulation: Developing stable and bioavailable drug delivery systems.

• Analytical Chemistry: Preparing solutions for characterization (e.g., HPLC, NMR).

This guide provides the necessary tools to build this critical solubility profile from the ground up.

Physicochemical Characterization and Theoretical Solubility Framework

Before any experimental work, a thorough analysis of the molecule's structure provides the basis for a logical solvent selection strategy. The principle of "like dissolves like" is the guiding tenet, where solubility is maximized when the intermolecular forces of the solute and solvent are well-matched.[1]

Compound Properties:

• Molecular Formula: C₁₂H₁₄F₂O₃

• Molecular Weight: 244.23 g/mol

• Key Structural Features:

  • Polar Moieties: A primary alcohol (-CH₂OH) and an ester carbonyl group (C=O) can participate in hydrogen bonding and dipole-dipole interactions.

  • Nonpolar Moieties: The tert-butyl group and the aromatic ring contribute to van der Waals forces and favor solubility in less polar solvents.

  • Electronegative Groups: Two fluorine atoms ortho to the ester group create a strong dipole moment, influencing the molecule's overall polarity.

Based on this structure, we can hypothesize that Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate will exhibit moderate to good solubility in polar aprotic solvents (which can accept hydrogen bonds) and polar protic solvents (which can both donate and accept hydrogen bonds). Solubility in purely nonpolar solvents is expected to be limited due to the influence of the polar functional groups.

Strategic Solvent Selection

A systematic approach to solvent selection is crucial for generating a comprehensive and useful solubility profile. The chosen solvents should span a wide range of polarities and chemical classes.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4, pad="0.5,0.5"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10];

} caption [label="Logical workflow for selecting a diverse solvent panel.", fontname="Arial", fontsize=10];

Caption: Logical workflow for selecting a diverse solvent panel.

The following table presents a recommended starting panel of solvents, ordered by increasing relative polarity, to test the solubility of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.[2][3]

Solvent Class	Solvent Name	Relative Polarity[2]	Primary Interactions
Nonpolar	n-Hexane	0.009	van der Waals
Nonpolar Aromatic	Toluene	0.099	van der Waals, π-stacking
Ethers	Diethyl Ether	0.117	Dipole-dipole
Halogenated	Dichloromethane (DCM)	0.309	Dipole-dipole
Ketones	Acetone	0.355	Dipole-dipole
Esters	Ethyl Acetate	0.228	Dipole-dipole
Aprotic, Highly Polar	Dimethyl Sulfoxide (DMSO)	0.444	Dipole-dipole, H-bond acceptor
Alcohols (Protic)	2-Propanol (IPA)	0.546	H-bonding, Dipole-dipole
Alcohols (Protic)	Ethanol	0.654	H-bonding, Dipole-dipole
Alcohols (Protic)	Methanol	0.762	H-bonding, Dipole-dipole

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The isothermal shake-flask method is the gold-standard technique for determining equilibrium solubility, as referenced in OECD guidelines.[4] It ensures that the solvent is fully saturated with the solute at a specific temperature.

dot graph G { graph [splines=ortho, nodesep=0.5, ranksep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10];

} caption [label="Workflow for the Shake-Flask Solubility Method.", fontname="Arial", fontsize=10];

Caption: Workflow for the Shake-Flask Solubility Method.

Step-by-Step Methodology

• Material Preparation: Add an excess amount of solid Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (e.g., 5-10 mg) to a 2 mL glass vial. The key is to ensure that undissolved solid remains at the end of the experiment, confirming saturation.

• Solvent Addition: Accurately add a known volume (e.g., 1.0 mL) of the desired organic solvent to the vial.

• Equilibration: Securely cap the vial and place it in an orbital shaker or on a stir plate within a temperature-controlled environment (typically 25 °C). Agitate the slurry for a sufficient period to reach equilibrium (24 to 48 hours is standard).[4]

• Phase Separation: After equilibration, let the vials stand undisturbed for at least 2 hours to allow the excess solid to sediment. For fine suspensions, centrifugation (e.g., 10 minutes at 10,000 rpm) is required to ensure a particle-free supernatant.[5]

• Sampling and Dilution: Carefully withdraw a precise aliquot (e.g., 100 µL) from the clear supernatant, taking care not to disturb the solid pellet. Immediately dilute the aliquot with a suitable mobile phase or solvent to prevent precipitation and to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). The concentration is determined by comparing the analyte's peak area to a standard curve prepared with known concentrations of the compound.

• Calculation: The solubility is calculated using the determined concentration and the dilution factor.

Hypothetical Data and Interpretation

The following table presents a plausible, hypothetical solubility profile for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, generated according to the protocol above.

Solvent	Solvent Class	Relative Polarity	Hypothetical Solubility at 25°C (mg/mL)	Interpretation
n-Hexane	Nonpolar	0.009	< 0.1	Insoluble. The polar functional groups dominate, preventing dissolution in a nonpolar alkane.
Toluene	Nonpolar Aromatic	0.099	~ 2	Slightly Soluble. The aromatic ring of toluene can interact with the solute's benzene ring, but polarity mismatch limits solubility.
Dichloromethane	Halogenated	0.309	~ 25	Soluble. Good balance of polarity to interact with the ester and fluoro groups without being hindered by the nonpolar moieties.
Ethyl Acetate	Ester	0.228	~ 40	Soluble. As an ester, the solvent has favorable dipole-dipole interactions with the solute's ester group.
Acetone	Ketone	0.355	> 100	Freely Soluble. Strong dipole-dipole interactions and its ability to accept hydrogen bonds make it an excellent solvent for this molecule.
2-Propanol	Alcohol (Protic)	0.546	~ 50	Soluble. The solvent's ability to hydrogen bond with the hydroxymethyl group is key, balanced by its alkyl chain interacting with the tert-butyl group.
Methanol	Alcohol (Protic)	0.762	> 150	Freely Soluble. Strong hydrogen bonding capability with both the hydroxyl and ester groups leads to very high solubility.
DMSO	Aprotic, Highly Polar	0.444	> 200	Very Soluble. Its high polarity and strong hydrogen bond accepting character effectively solvate all polar features of the molecule.

Key Insights from Hypothetical Data:

• The data confirms the initial hypothesis: solubility is poor in nonpolar solvents and high in polar solvents, particularly those capable of accepting or donating hydrogen bonds.

• The high solubility in solvents like Acetone, Methanol, and DMSO makes them excellent candidates for reaction media and for preparing concentrated stock solutions for analytical purposes.

• The moderate solubility in Dichloromethane and Ethyl Acetate suggests these could be useful for chromatographic purification or as part of a co-solvent system for crystallization.

Conclusion

This guide establishes a robust, scientifically-grounded workflow for determining the solubility of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. By combining theoretical structural analysis with the gold-standard shake-flask experimental method, researchers can generate the reliable, quantitative data essential for advancing chemical synthesis, purification, and formulation efforts. The principles and protocols detailed herein are broadly applicable to other novel compounds, providing a foundational tool for physicochemical characterization in a drug development setting.

References

• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent?[Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Polarity of Solvents. [Link]

• Reichardt, C. (n.d.). Solvents and Polarity. University of Rochester, Department of Chemistry. [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• OECD. (2006). OECD GUIDELINES FOR THE TESTING OF CHEMICALS, Section 1, Test No. 123: Partition Coefficient (1-Octanol/Water): Slow-Stirring Method. [Link]

• EUR-Lex. (n.d.). A.8. PARTITION COEFFICIENT 1. METHOD The 'shake flask' method described is based on the OECD Test Guideline. [Link]

• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents and Polarity. [Link]

• ICH. (2019). ICH M9 Guideline in Development on Biopharmaceutics Classification System-Based Biowaivers. ACS Publications. [Link]

• Honeywell. (n.d.). Polarity Index. [Link]

• OECD. (n.d.). Test No. 105: Water Solubility. [Link]

• ResearchGate. (2021). Comparison of solubility requirements for BCS-based biowaivers between ICH and Latin American regulatory authorities. [Link]

• PubMed. (2008). Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. [Link]

• ICH. (2019). BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS M9. [Link]

• European Medicines Agency. (2020). ICH M9 guideline on biopharmaceutics classification system-based biowaivers Step 5. [Link]

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• 5. enfo.hu [enfo.hu]

A Comprehensive Technical Guide to the Safe Handling of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate for Research and Development

This guide provides an in-depth overview of the essential safety protocols and handling precautions for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. Designed for researchers, scientists, and professionals in drug development, this document synthesizes critical safety data from structurally analogous compounds to establish a robust framework for risk mitigation in the laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is not publicly available at the time of this writing. The following guidance is based on data from structurally similar substituted benzoates. This information is intended for informational purposes and should be used as a foundation for a thorough risk assessment. Always consult with your institution's Environmental Health and Safety (EHS) department and adhere to all local, state, and federal regulations.

Introduction to Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a fluorinated aromatic compound with potential applications in medicinal chemistry and materials science. Its structural features, including the difluorinated benzene ring and the hydroxymethyl group, make it a valuable building block in the synthesis of complex molecules. As with any novel chemical entity, a proactive and informed approach to safety is paramount to protecting laboratory personnel and the integrity of research.

Hazard Identification and Risk Assessment

Based on the hazard profiles of similar benzoate derivatives, Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate should be treated as a hazardous substance. The primary anticipated hazards are summarized in the table below.

Hazard Classification	Description	Precautionary Statement
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[1]	Do not eat, drink or smoke when using this product. Wash hands thoroughly after handling. If swallowed, call a POISON CENTER or doctor if you feel unwell and rinse mouth.[1]
Skin Irritation (Category 2)	Causes skin irritation.[1]	Wear protective gloves. If on skin, wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[1][2]
Serious Eye Irritation (Category 2A)	Causes serious eye irritation.[1]	Wear eye protection/face protection. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2]
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System	May cause respiratory irritation.	Avoid breathing dust. Use only outdoors or in a well-ventilated area. If inhaled, remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is essential. This begins with robust engineering controls, supplemented by appropriate PPE.

Engineering Controls

• Ventilation: All handling of solid and dissolved forms of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate should be conducted in a certified chemical fume hood to minimize inhalation exposure.[3][4] Local exhaust ventilation is crucial when transferring or weighing the solid material.[4][5]

• Safety Showers and Eyewash Stations: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[5][6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate:

• Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are required.[7][8] A face shield should be worn when there is a significant risk of splashing.[5][8] All eye and face protection must conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[7][9]

• Skin Protection:

  • Gloves: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[8] Always inspect gloves for tears or punctures before use.[1][7] Use proper glove removal technique to avoid skin contact with the outer surface of the glove.[1][7]

  • Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.

  • Clothing: Long pants and closed-toe shoes are required.

• Respiratory Protection: In general, respiratory protection is not necessary when handling the compound in a properly functioning chemical fume hood. If engineering controls are not sufficient to maintain exposure below permissible limits, a NIOSH-approved respirator may be required.[8] Consult with your institution's EHS department for respirator selection and fit-testing.

Caption: Workflow for donning, using, and doffing Personal Protective Equipment.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical for maintaining a safe laboratory environment.

Handling

• Avoid Dust Formation: When handling the solid form, take care to avoid generating dust.[3][7]

• Inert Atmosphere: For reactions sensitive to air or moisture, handle the compound under an inert atmosphere (e.g., argon or nitrogen).

• Grounding: For processes that could generate static electricity, ensure that equipment is properly grounded.[4]

• Hygiene: Do not eat, drink, or smoke in the laboratory.[1][5] Wash hands thoroughly after handling the compound, before breaks, and at the end of the workday.[1][7]

Storage

• Container: Store in a tightly closed container.[2][5]

• Location: Keep in a cool, dry, and well-ventilated area.[4][5]

• Incompatibilities: Store away from strong oxidizing agents and strong acids.[10]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures

• In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[9] Seek immediate medical attention.[9]

• In case of Skin Contact: Immediately wash skin with plenty of soap and water.[1] Remove contaminated clothing.[1] If irritation persists, seek medical attention.

• If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[5] If the individual is not breathing, give artificial respiration.[9] Seek medical attention if you feel unwell.[5]

• If Swallowed: Rinse mouth with water.[7] Do NOT induce vomiting.[3] Call a POISON CENTER or doctor if you feel unwell.[1]

Caption: Flowchart for emergency response to exposure or spills.

Accidental Release Measures

• Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[3][7] Evacuate personnel from the immediate area.[1][7]

• Environmental Precautions: Prevent the material from entering drains or waterways.[1][3]

• Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand, vermiculite) and collect into a sealed container for proper disposal.[3] For large spills, contact your institution's EHS department immediately.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local regulations.[1][9] Do not dispose of down the drain.[1] Contaminated packaging should be treated as hazardous waste.

Conclusion

While a specific Safety Data Sheet for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is not currently available, a comprehensive safety protocol can be established by examining data from structurally related compounds. By implementing robust engineering controls, consistently using appropriate personal protective equipment, and adhering to the handling and emergency procedures outlined in this guide, researchers can work with this compound in a safe and responsible manner. A proactive and informed approach to chemical safety is fundamental to successful and sustainable research and development.

References

• 2017 ERP System. (n.d.). Safety Data Sheet. Retrieved from [Link]

• Cambridge Commodities. (2023). Safety Data Sheet Sodium Benzoate. Retrieved from [Link]

• Cole-Parmer. (2018). Safety Data Sheet. Retrieved from [Link]

• MilliporeSigma. (2024). Safety Data Sheet. Retrieved from [Link]

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• 2. tcichemicals.com [tcichemicals.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. shayandcompany.com [shayandcompany.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. velsicol.com [velsicol.com]
• 7. 2017erp.com [2017erp.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. fishersci.com [fishersci.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

A Technical Guide to Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate for Advanced R&D

This guide provides an in-depth technical overview of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (CAS No. 1239964-17-0), a specialized fluorinated building block for researchers, medicinal chemists, and professionals in drug development. We will delve into its strategic importance, commercial sourcing, quality assessment, and its prospective applications, grounding our discussion in the principles of synthetic chemistry and pharmaceutical science.

The Strategic Value of Fluorinated Scaffolds in Modern Drug Discovery

The introduction of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry.[1][2] The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the C-F bond—can profoundly influence a drug candidate's metabolic stability, lipophilicity, and binding affinity to its target.[1] Molecules like Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate are not just inert scaffolds; they are enabling tools for fine-tuning pharmacokinetic and pharmacodynamic profiles.

The difluoro-substitution pattern on the phenyl ring of this particular reagent offers several advantages:

• Metabolic Stability: The two fluorine atoms shield adjacent positions from oxidative metabolism by cytochrome P450 enzymes, a common pathway for drug degradation.

• Modulated Acidity: The electron-withdrawing nature of fluorine can alter the pKa of nearby functional groups, which can be critical for target engagement or optimizing solubility.

• Orthogonal Reactivity: The molecule possesses three distinct functional groups: a protected carboxylic acid (tert-butyl ester), a primary alcohol (hydroxymethyl), and the fluorinated aromatic ring. This orthogonality allows for selective, sequential chemical modifications, a key consideration in multi-step syntheses. The tert-butyl ester serves as a robust protecting group for the carboxylic acid, which can be deprotected under acidic conditions without affecting other parts of the molecule. The hydroxymethyl group provides a handle for etherification, oxidation to an aldehyde, or conversion to a leaving group for nucleophilic substitution.

Commercial Sourcing and Supplier Qualification

While not a bulk commodity, Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is available from a number of specialized chemical suppliers catering to the research and development market. The typical purity offered is around 97%.[3]

Table 1: Prominent Commercial Suppliers

Supplier	CAS Number	Stated Purity	Molecular Formula	Molecular Weight
ChemScene	1239964-17-0	≥97%	C₁₂H₁₄F₂O₃	244.23
BLD Pharmatech	1239964-17-0	97%	C₁₂H₁₄F₂O₃	244.23

Note: This list is not exhaustive and is intended as a starting point for sourcing. Availability and specifications should always be confirmed directly with the supplier.

Workflow for Supplier Qualification

Ensuring the quality and consistency of a starting material is paramount. A rigorous qualification process prevents costly delays and ensures the reproducibility of experimental results.

Caption: Workflow for the qualification of a new supplier for a critical chemical intermediate.

Quality Control and Technical Specifications: A Self-Validating System

A Certificate of Analysis (CoA) is the primary document attesting to a product's quality. However, for a critical reagent, independent verification is a crucial part of a robust research program.

Protocol: Incoming Material Verification

• Visual Inspection: Confirm the material's appearance (typically a white to off-white solid) matches the supplier's specification.

• Solubility Check: Confirm solubility in common organic solvents like dichloromethane, ethyl acetate, and methanol.

• Identity Confirmation (¹H NMR):

  • Dissolve a small sample (~5 mg) in an appropriate deuterated solvent (e.g., CDCl₃).

  • Acquire a ¹H NMR spectrum.

  • Expected Signals:

    • A singlet around 1.6 ppm corresponding to the nine protons of the tert-butyl group.

    • A singlet or doublet around 4.8 ppm for the two protons of the hydroxymethyl group.

    • A triplet or complex multiplet in the aromatic region (~7.5-7.8 ppm) for the two aromatic protons.

• Purity Assessment (HPLC):

  • Develop a suitable HPLC method (e.g., C18 column with a water/acetonitrile gradient).

  • Inject a solution of known concentration.

  • Determine the area percentage of the main peak to confirm purity is within the acceptable range (e.g., >97%).

Synthetic Considerations and Plausible Routes

Caption: A plausible, though not definitively published, synthetic route to the target molecule.

This hypothetical route highlights the multi-step nature of producing such a functionalized building block. The complexity of this synthesis underscores the value provided by commercial suppliers who can perform these transformations on a larger scale and with consistent quality.

Prospective Applications in Drug Development

The true value of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate lies in its potential as a versatile intermediate for constructing more complex molecules, particularly in the synthesis of novel therapeutics.

• Scaffold for Lead Optimization: The difluorophenyl core can be used as a central scaffold, with the hydroxymethyl and protected carboxylate groups serving as points for diversification to explore structure-activity relationships (SAR).

• Fragments for Fragment-Based Drug Discovery (FBDD): Small, functionalized molecules like this are valuable as starting points in FBDD campaigns to identify initial binding fragments that can be grown or linked to create more potent leads.

Conclusion

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a specialized, high-value chemical building block with significant potential in drug discovery and medicinal chemistry. Its strategically placed fluorine atoms and orthogonal functional groups offer chemists a powerful tool for creating novel molecules with potentially enhanced pharmacological properties. While sourcing requires careful supplier qualification, the availability of this reagent from specialized commercial vendors enables its use in advanced research and development programs. A thorough understanding of its properties and a rigorous approach to quality control are essential for its successful application in the synthesis of next-generation therapeutics.

References

• Zhe, D., et al. (2024). Fluorinated building blocks in drug design: new pathways and targets. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. Fluorinated Building Blocks [sigmaaldrich.com]
• 2. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. calpaclab.com [calpaclab.com]
• 4. researchgate.net [researchgate.net]
• 5. E3 Ligands Usage in PROTAC Design [bldpharm.com]

A Guide to the Synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate: A Key Building Block in Modern Drug Discovery

Introduction: The Significance of Fluorinated Moieties in Medicinal Chemistry

In the landscape of contemporary drug development, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to enhance the pharmacological profile of therapeutic agents. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. The difluorinated aromatic motif, in particular, is a privileged structure found in numerous approved drugs and clinical candidates.

This technical guide provides an in-depth exploration of the synthesis of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, a valuable and versatile building block for the construction of complex, fluorinated molecules in medicinal chemistry. The presence of three distinct functional groups—the sterically hindered tert-butyl ester, the reactive hydroxymethyl group, and the electron-deficient difluorinated aromatic ring—makes this compound an ideal starting point for a diverse range of chemical transformations. This guide will detail a robust and accessible two-step synthetic pathway, elucidating the underlying chemical principles and providing practical, field-tested protocols for researchers and scientists in the pharmaceutical industry.

Strategic Overview of the Synthetic Pathway

The most logical and efficient synthetic route to tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate commences with a commercially available starting material, 3,5-difluoro-4-formylbenzoic acid. The synthesis is elegantly achieved in two sequential steps:

• Esterification: The carboxylic acid functionality of 3,5-difluoro-4-formylbenzoic acid is selectively converted to its corresponding tert-butyl ester.

• Reduction: The formyl (aldehyde) group of the resulting ester is then selectively reduced to a primary alcohol, yielding the target molecule.

This strategic approach is predicated on the differential reactivity of the functional groups present in the starting material and intermediate, ensuring high yields and straightforward purification.

Caption: Overall synthetic workflow.

Part 1: Esterification of 3,5-Difluoro-4-formylbenzoic Acid

The initial step in the synthesis is the protection of the carboxylic acid as a tert-butyl ester. The tert-butyl group serves as an excellent protecting group due to its steric bulk, which prevents its cleavage under many common reaction conditions, yet it can be readily removed under acidic conditions when desired.

Causality Behind Experimental Choices

A variety of methods exist for the formation of tert-butyl esters. While Fischer esterification using tert-butanol and a strong acid catalyst is a classic approach, it often requires harsh conditions and can lead to side reactions, particularly with a sensitive aldehyde functionality present. A superior method, and the one detailed here, employs di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a catalytic amount of 4-(dimethylamino)pyridine (DMAP).[1]

This method is advantageous for several reasons:

• Mild Reaction Conditions: The reaction proceeds efficiently at room temperature, preserving the integrity of the aldehyde group.

• High Yields: The formation of a mixed anhydride intermediate is highly favorable, driving the reaction to completion.[1]

• Clean Reaction Profile: The byproducts of this reaction are tert-butanol and carbon dioxide, which are volatile and easily removed during workup, simplifying purification.[1]

The mechanism involves the activation of the carboxylic acid by (Boc)₂O to form a mixed anhydride. DMAP then acts as a nucleophilic catalyst, reacting with the anhydride to form a highly reactive acylpyridinium intermediate. This intermediate is then readily attacked by tert-butanol (generated in situ or present from the decomposition of (Boc)₂O) to yield the desired tert-butyl ester and regenerate the DMAP catalyst.

Experimental Protocol: Synthesis of tert-Butyl 3,5-difluoro-4-formylbenzoate

Materials:

• 3,5-Difluoro-4-formylbenzoic acid[2][3]

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3,5-difluoro-4-formylbenzoic acid (1.0 eq).

• Dissolve the acid in anhydrous dichloromethane (approximately 10 mL per gram of acid).

• To the stirred solution, add di-tert-butyl dicarbonate (1.2 eq) followed by a catalytic amount of DMAP (0.1 eq).

• Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, dilute the reaction mixture with dichloromethane.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude tert-butyl 3,5-difluoro-4-formylbenzoate by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient.

Part 2: Selective Reduction of the Formyl Group

With the carboxylic acid protected, the next step is the selective reduction of the aromatic aldehyde to a primary alcohol.

Causality Behind Experimental Choices

The choice of reducing agent is critical to ensure the selective reduction of the aldehyde without affecting the tert-butyl ester. Sodium borohydride (NaBH₄) is the ideal reagent for this transformation.[4][5][6]

• Chemoselectivity: Sodium borohydride is a mild reducing agent that readily reduces aldehydes and ketones but does not typically reduce esters, amides, or carboxylic acids under standard conditions.[4][5] This high degree of chemoselectivity is crucial for the success of this synthesis.

• Operational Simplicity: The reaction is typically carried out in a protic solvent such as methanol or ethanol at or below room temperature, making it experimentally straightforward and scalable.[5]

• Safety: Compared to more powerful reducing agents like lithium aluminum hydride (LiAlH₄), sodium borohydride is significantly safer to handle as it does not react violently with water.

The mechanism of reduction involves the nucleophilic attack of a hydride ion (H⁻) from the borohydride complex onto the electrophilic carbonyl carbon of the aldehyde. This forms a tetracoordinate alkoxide-boron intermediate. Subsequent workup with a protic source (in this case, the methanol solvent) protonates the alkoxide to yield the primary alcohol.

Experimental Protocol: Synthesis of tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Materials:

• tert-Butyl 3,5-difluoro-4-formylbenzoate[7][8]

• Sodium borohydride (NaBH₄)

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve tert-butyl 3,5-difluoro-4-formylbenzoate (1.0 eq) in anhydrous methanol (approximately 15 mL per gram of ester).

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Carefully quench the reaction by the slow addition of 1 M HCl until the pH is approximately neutral.

• Remove the methanol under reduced pressure.

• Partition the residue between dichloromethane and water.

• Separate the layers and extract the aqueous layer with dichloromethane (2x).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (1x) and brine (1x).

• Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting crude product can be purified by flash column chromatography on silica gel (hexane/ethyl acetate gradient) to afford pure tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Caption: Experimental workflow for the reduction step.

Quantitative Data Summary

While specific yields will vary depending on the scale and execution of the reactions, the following table provides expected outcomes based on literature precedents for similar transformations.

Step	Transformation	Key Reagents	Typical Yield	Purity
1	Esterification	(Boc)₂O, DMAP	85-95%	>95% after chromatography
2	Reduction	NaBH₄, MeOH	90-98%	>98% after chromatography

Conclusion: A Versatile Intermediate for Advanced Synthesis

The two-step synthesis of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate from 3,5-difluoro-4-formylbenzoic acid represents a reliable, efficient, and scalable route to a highly valuable building block in medicinal chemistry. The protocols outlined in this guide are based on well-established, high-yielding, and chemoselective reactions, ensuring a high degree of success for researchers in a drug discovery setting. The resulting trifunctional molecule is poised for further elaboration, enabling the rapid generation of novel and diverse chemical entities for the development of next-generation therapeutics.

References

• Ashenhurst, J. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. Retrieved from [Link]

• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Retrieved from [Link]

• Li, J. T., Li, W. Z., & Li, T. S. (2005). Sodium borohydride reduction of ketones, aldehydes and imines using PEG400 as catalyst without solvent. Journal of Chemical Technology and Biotechnology, 80(7), 834–836.

• Open Library Publishing Platform. (n.d.). 3.4.1 – Sodium Borohydride Reduction of Carbonyls. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium borohydride, Sodium tetrahydroborate. Retrieved from [Link]

• Lal, B., Pramanik, B. N., Manhas, M. S., & Bose, A. K. (2008). A Convenient Protocol for the Esterification of Carboxylic Acids with Alcohols in the Presence of di-t Butyl Dicarbonate. Tetrahedron Letters, 18(34), 3001-3004.

• PubChem. (n.d.). Tert-butyl 3,5-difluoro-4-formylbenzoate. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Difluoro-4-formylbenzoic acid. Retrieved from [Link]

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• 2. biosynth.com [biosynth.com]
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• 6. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
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• 8. Tert-butyl 3,5-difluoro-4-formylbenzoate | C12H12F2O3 | CID 21924996 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

detailed reaction protocol for using Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Introduction: A Versatile Fluorinated Building Block in Modern Drug Discovery

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a strategically designed synthetic intermediate of significant interest to researchers in medicinal chemistry and drug development. Its unique structural features—a difluorinated benzene ring, a protected carboxylic acid in the form of a tert-butyl ester, and a reactive hydroxymethyl group—make it a valuable scaffold for the synthesis of complex molecular architectures. The fluorine atoms can enhance metabolic stability, binding affinity, and lipophilicity of target molecules, while the orthogonal protecting groups (tert-butyl ester and benzyl alcohol) allow for selective chemical manipulation at different sites of the molecule. This application note provides detailed protocols for two fundamental and highly useful transformations of this reagent: its oxidation to the corresponding aldehyde and its conversion to a reactive chloromethyl intermediate. These protocols are designed to be robust and reproducible, providing a solid foundation for further synthetic explorations.

Key Transformations and Synthetic Potential

The primary reactivity of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate centers around the hydroxymethyl group. This functional group can be readily transformed into other key functionalities, unlocking a diverse range of subsequent chemical reactions. This guide will focus on two such pivotal transformations.

Protocol 1: Oxidation to Tert-butyl 3,5-difluoro-4-formylbenzoate

The oxidation of the benzylic alcohol to the corresponding aldehyde is a crucial step in many synthetic pathways, as the aldehyde can then participate in a wide array of carbon-carbon and carbon-heteroatom bond-forming reactions, such as reductive aminations, Wittig reactions, and aldol condensations. The Dess-Martin periodinane (DMP) oxidation is a highly reliable and mild method for this transformation, known for its high yields and compatibility with a wide range of functional groups.

Causality of Experimental Choices:

• Dess-Martin Periodinane (DMP): This hypervalent iodine reagent is chosen for its mild and selective nature. It operates at room temperature and neutral pH, avoiding the harsh conditions of many chromium-based oxidants that could potentially cleave the acid-labile tert-butyl ester.

• Dichloromethane (DCM): A common, relatively non-polar solvent that effectively dissolves both the starting material and the DMP reagent. Its low boiling point facilitates easy removal during workup.

• Sodium Bicarbonate (NaHCO₃): Used in the workup to quench the reaction and neutralize the acetic acid byproduct of the DMP oxidation, preventing any potential side reactions.

Experimental Protocol: Dess-Martin Oxidation

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Amount (mg)	Moles (mmol)	Equivalents
Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate	244.23	500	2.05	1.0
Dess-Martin Periodinane (DMP)	424.14	958	2.26	1.1
Dichloromethane (DCM), anhydrous	-	20 mL	-	-
Saturated aqueous sodium bicarbonate (NaHCO₃)	-	20 mL	-	-
Sodium thiosulfate (Na₂S₂O₃)	158.11	~1 g	-	-
Anhydrous magnesium sulfate (MgSO₄)	-	-	-	-

Step-by-Step Procedure:

• To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (500 mg, 2.05 mmol).

• Dissolve the starting material in anhydrous dichloromethane (20 mL).

• To the stirred solution, add Dess-Martin Periodinane (958 mg, 2.26 mmol, 1.1 eq.) in one portion at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (20 mL) and a small amount of sodium thiosulfate (~1 g) to reduce any remaining DMP.

• Stir vigorously for 15 minutes until the solid dissolves and the layers become clear.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• The crude product, Tert-butyl 3,5-difluoro-4-formylbenzoate, can be purified by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the pure product.

Protocol 2: Conversion to Tert-butyl 3,5-difluoro-4-(chloromethyl)benzoate

Converting the hydroxymethyl group to a chloromethyl group transforms it into a reactive electrophile. This benzylic chloride is an excellent substrate for nucleophilic substitution reactions, enabling the introduction of a wide variety of functionalities, such as azides, cyanides, amines, and thiols, which are pivotal for building molecular complexity. The use of thionyl chloride is a classic and effective method for this transformation.

Causality of Experimental Choices:

• Thionyl Chloride (SOCl₂): A highly effective reagent for converting alcohols to chlorides. The byproducts of the reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which helps to drive the reaction to completion.

• Pyridine (catalytic): A weak base used to catalyze the reaction and to neutralize the HCl generated, preventing potential acid-catalyzed side reactions.

• Anhydrous Conditions: The reaction is sensitive to moisture, as water will react with thionyl chloride. Therefore, the use of anhydrous solvents and a dry reaction setup is critical for success.

Experimental Protocol: Chlorination with Thionyl Chloride

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Amount (mg)	Moles (mmol)	Equivalents
Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate	244.23	500	2.05	1.0
Thionyl Chloride (SOCl₂)	118.97	292 (0.18 mL)	2.46	1.2
Dichloromethane (DCM), anhydrous	-	15 mL	-	-
Pyridine, anhydrous	79.10	2 drops	catalytic	-
Saturated aqueous sodium bicarbonate (NaHCO₃)	-	20 mL	-	-
Anhydrous sodium sulfate (Na₂SO₄)	-	-	-	-

Step-by-Step Procedure:

• To a dry 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (500 mg, 2.05 mmol).

• Dissolve the starting material in anhydrous dichloromethane (15 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl chloride (0.18 mL, 2.46 mmol, 1.2 eq.) to the stirred solution, followed by two drops of anhydrous pyridine.

• Allow the reaction mixture to warm to room temperature and then gently reflux for 1-2 hours, monitoring the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by slowly adding the mixture to a stirred, saturated aqueous solution of sodium bicarbonate (20 mL) in a separate beaker (Caution: gas evolution).

• Transfer the quenched mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude Tert-butyl 3,5-difluoro-4-(chloromethyl)benzoate, which can be used in the next step without further purification or purified by column chromatography if necessary.

Visualization of Synthetic Pathways

The following diagrams illustrate the described transformations and the central role of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate as a synthetic intermediate.

Caption: Synthetic utility of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Conclusion

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a highly adaptable building block for the synthesis of novel, fluorinated compounds. The protocols detailed herein for its oxidation and chlorination are robust, high-yielding, and utilize common laboratory reagents. These transformations open the door to a vast array of subsequent chemical modifications, making this reagent a valuable asset for any research program focused on the discovery and development of new chemical entities.

References

• Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. The Journal of Organic Chemistry, 48(22), 4155–4156. [Link]

• Tidwell, T. T. (1990). Oxidation of Alcohols to Carbonyl Compounds via Alkoxysulfonium Ylides: The Moffatt, Swern, and Related Oxidations. Organic Reactions, 39, 297-572. [Link]

• Wang, Z. (2010). Comprehensive Organic Name Reactions and Reagents. John Wiley & Sons. [Link]

• Ali, M. A., & Ismail, R. (2007). Thionyl Chloride. In Encyclopedia of Reagents for Organic Synthesis. John Wiley & Sons, Ltd. [Link]

• G. A. Olah, S. C. Narang, B. G. B. Gupta, R. Malhotra, J. Org. Chem. 1979, 44, 1247. [Link]

• PubChem Compound Summary for CID 21924996, Tert-butyl 3,5-difluoro-4-formylbenzoate. National Center for Biotechnology Information. [Link]

• Patent WO2010093845A1.

Application Note: Chemoselective Synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate using Sodium Tetrahydroborate

Abstract

This application note provides a comprehensive guide to the chemoselective reduction of the aldehyde functionality in tert-butyl 3,5-difluoro-4-formylbenzoate to yield the corresponding primary alcohol, tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. This transformation is a key step in the synthesis of various pharmaceutical intermediates and advanced materials. The protocol leverages the mild and selective reducing properties of sodium tetrahydroborate (sodium borohydride, NaBH₄), which efficiently reduces the aldehyde in the presence of the sterically hindered and electronically less reactive tert-butyl ester. This document outlines the underlying chemical principles, a detailed experimental protocol, safety considerations, and data interpretation, tailored for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction

The selective modification of one functional group in a multifunctional molecule is a cornerstone of modern organic synthesis. The target molecule, tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, possesses both an ester and a hydroxymethyl group on a difluorinated benzene ring, a common scaffold in medicinal chemistry. The synthesis of this compound necessitates the selective reduction of an aldehyde precursor, tert-butyl 3,5-difluoro-4-formylbenzoate. Sodium tetrahydroborate (NaBH₄) is the reagent of choice for this transformation due to its remarkable chemoselectivity for aldehydes and ketones over esters and other less reactive carbonyl functional groups.[1][2] This selectivity is rooted in the electronic and steric properties of the carbonyl groups.

Scientific Principles and Mechanistic Insights

The chemoselectivity of sodium tetrahydroborate is a direct consequence of the differing electrophilicity of the carbonyl carbons in aldehydes and esters. Aldehydes are significantly more reactive towards nucleophilic attack than esters.[3][4] This is due to two primary factors:

• Electronic Effects: The carbonyl carbon in an ester is less electrophilic due to resonance stabilization from the adjacent oxygen atom's lone pair of electrons. This delocalization of electron density reduces the partial positive charge on the carbonyl carbon, making it less susceptible to nucleophilic attack.[3]

• Steric Hindrance: The aldehyde proton presents minimal steric hindrance to the approaching nucleophile (the hydride ion, H⁻, from NaBH₄). In contrast, the alkoxy group of the ester provides greater steric bulk, impeding the approach of the hydride.

The reduction mechanism proceeds via the nucleophilic addition of a hydride ion from the borohydride complex to the electrophilic carbonyl carbon of the aldehyde. This is followed by protonation of the resulting alkoxide intermediate by the protic solvent (typically methanol or ethanol) to yield the primary alcohol.[1][2]

Diagram of the Reaction Workflow

Caption: Workflow for the synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Experimental Protocol

This protocol is based on established procedures for the selective reduction of aromatic aldehydes.[5]

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	CAS Number
Tert-butyl 3,5-difluoro-4-formylbenzoate	C₁₂H₁₂F₂O₃	242.22	467442-12-2
Sodium Tetrahydroborate (Sodium Borohydride)	NaBH₄	37.83	16940-66-2
Methanol (MeOH), anhydrous	CH₄O	32.04	67-56-1
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	141-78-6
Deionized Water	H₂O	18.02	7732-18-5
1 M Hydrochloric Acid (HCl)	HCl	36.46	7647-01-0
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	7487-88-9

Equipment

• Round-bottom flask (50 mL or appropriate size)

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Thin-layer chromatography (TLC) apparatus

Procedure

• Reaction Setup:

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar, add tert-butyl 3,5-difluoro-4-formylbenzoate (e.g., 1.0 g, 4.13 mmol).

  • Add anhydrous methanol (e.g., 15 mL) to dissolve the starting material.

  • Cool the flask in an ice-water bath with stirring until the solution reaches 0-5 °C.

• Reduction:

  • Slowly add sodium tetrahydroborate (e.g., 0.19 g, 5.0 mmol, 1.2 equivalents) to the cooled solution in small portions over 5-10 minutes. Caution: Addition may cause gas evolution (hydrogen).

  • After the addition is complete, continue stirring the reaction mixture in the ice bath for 30 minutes.

  • Remove the ice bath and allow the reaction to stir at room temperature for an additional 1-2 hours.

• Reaction Monitoring:

  • The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexanes:Ethyl Acetate). The disappearance of the starting aldehyde spot and the appearance of a more polar product spot (lower Rf value) indicates reaction completion.

• Workup:

  • Once the reaction is complete, cool the flask again in an ice bath.

  • Slowly and carefully quench the reaction by the dropwise addition of deionized water (e.g., 10 mL) to decompose the excess sodium borohydride.

  • To neutralize the mixture and hydrolyze the borate esters, add 1 M HCl dropwise until the pH is approximately 7. Be cautious as hydrogen gas evolution will occur.

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification (if necessary):

  • The crude product is often of high purity. If further purification is required, it can be achieved by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

Safety and Handling

• Sodium Tetrahydroborate (NaBH₄): A flammable solid that reacts with water and acids to produce flammable hydrogen gas. It is also corrosive and toxic if ingested or absorbed through the skin. Handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.[6][7] Store in a cool, dry place away from water and acids.[8]

• Methanol: A flammable and toxic liquid. Avoid inhalation and skin contact.

• Hydrochloric Acid: A corrosive acid. Handle with care, wearing appropriate PPE.

Data and Expected Results

The successful synthesis of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate can be confirmed by various analytical techniques:

• ¹H NMR: Expect to see the disappearance of the aldehyde proton signal (around 10 ppm) and the appearance of a new signal for the benzylic methylene protons (CH₂OH) around 4.5-5.0 ppm, as well as a broad singlet for the hydroxyl proton.

• ¹³C NMR: The aldehyde carbonyl carbon signal (around 190 ppm) will be replaced by a signal for the benzylic carbon (around 60-65 ppm).

• IR Spectroscopy: The characteristic C=O stretching frequency of the aldehyde (around 1700 cm⁻¹) will be absent, and a broad O-H stretching band will appear around 3300-3500 cm⁻¹.

• Mass Spectrometry: The molecular ion peak corresponding to the product's mass should be observed.

Yield: Typical yields for this type of reduction are generally high, often exceeding 90%.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete reaction (starting material remains)	Insufficient reducing agent or short reaction time.	Add a slight excess of NaBH₄. Ensure the NaBH₄ is fresh and has been stored properly. Increase the reaction time and monitor by TLC.
Formation of byproducts	Reaction temperature too high.	Maintain the reaction temperature at 0-5 °C during the addition of NaBH₄.
Low yield	Inefficient extraction or product loss during workup.	Ensure complete extraction by performing multiple extractions with an appropriate solvent. Be careful during solvent removal to avoid loss of the product.

Conclusion

The chemoselective reduction of tert-butyl 3,5-difluoro-4-formylbenzoate to tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate using sodium tetrahydroborate is a robust and efficient method. The mild reaction conditions, high selectivity, and operational simplicity make this protocol highly valuable for the synthesis of complex molecules in research and development settings. By understanding the underlying principles of reactivity and adhering to the detailed protocol and safety guidelines, researchers can reliably and safely perform this important transformation.

References

• ESPI Metals. (n.d.). Sodium Borohydride Safety Information. Retrieved from [Link]

• Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from [Link]

• University of California. (2012, December 14). Sodium borohydride - Standard Operating Procedure. Retrieved from [Link]

• Ohio State University Chemistry Department. (n.d.). Sodium Borohydride SOP. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Sodium borohydride. Retrieved from [Link]

• Chemistry Steps. (n.d.). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Retrieved from [Link]

• Baru, A. R., & Mohan, R. S. (2005). The Discovery-Oriented Approach to Organic Chemistry. 6. Selective Reduction in Organic Chemistry: Reduction of Aldehydes in the Presence of Esters Using Sodium Borohydride.

• OpenOChem Learn. (n.d.). Reduction of Aldehydes and Ketones. Retrieved from [Link]

• ResearchGate. (n.d.). Carboxylates/esters vs ketones/aldehydes. Retrieved from [Link]

• Chemistry LibreTexts. (2020, July 1). 19.3: Reductions using NaBH4, LiAlH4. Retrieved from [Link]

• ERIC. (2005). The Discovery-Oriented Approach to Organic Chemistry. 6. Selective Reduction in Organic Chemistry: Reduction of Aldehydes in the Presence of Esters Using Sodium Borohydride.
• Johnson, M. R., & Rickborn, B. (1970). Sodium borohydride reduction of conjugated aldehydes and ketones. The Journal of Organic Chemistry, 35(4), 1041–1045.

• Chegg. (2019, July 23). Solved: Chemoselectivity of Sodium Borohydride Reductions. Retrieved from [Link]

• Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) For The Reduction of Aldehydes and Ketones. Retrieved from [Link]

• Wikipedia. (n.d.). Sodium borohydride. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium borohydride, Sodium tetrahydroborate. Retrieved from [Link]

• Leah4sci. (2016, February 10). Sodium Borohydride NaBH4 Reduction Reaction Mechanism [Video]. YouTube. Retrieved from [Link]

• Leah4sci. (2016, February 10). LiAlH4 vs NaBH4 Carbonyl Reactions and Selective Reduction [Video]. YouTube. Retrieved from [Link]

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The Strategic Role of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate in Active Pharmaceutical Ingredient (API) Synthesis

Introduction: The Advantage of Fluorinated Intermediates in Drug Design

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely recognized strategy for optimizing the pharmacological profile of therapeutic agents. Fluorination can significantly enhance key properties such as metabolic stability, bioavailability, and binding affinity to biological targets. This has led to a high demand for fluorinated building blocks in the synthesis of novel APIs. Among these, tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate emerges as a valuable intermediate, offering a unique combination of functionalities that are instrumental in the construction of complex drug molecules.

This application note provides a comprehensive guide for researchers, chemists, and drug development professionals on the synthesis and application of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. We will delve into the rationale behind its use, provide detailed, field-proven protocols for its synthesis, and illustrate its role as a key intermediate in the synthesis of a clinically relevant API.

Physicochemical Properties and Strategic Importance

The structure of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is characterized by a benzene ring substituted with two fluorine atoms, a hydroxymethyl group, and a tert-butyl ester. This unique arrangement of functional groups underpins its strategic importance in multi-step API synthesis.

Property	Value
Molecular Formula	C₁₂H₁₄F₂O₃
Molecular Weight	244.23 g/mol
CAS Number	1239964-17-0[1]
Appearance	White to off-white solid

The two fluorine atoms positioned meta to the ester group are electron-withdrawing, which can influence the reactivity of the aromatic ring and the acidity of adjacent protons. The hydroxymethyl group serves as a crucial handle for introducing further molecular complexity, often through etherification or oxidation reactions. The tert-butyl ester acts as a protecting group for the carboxylic acid, which can be selectively removed under acidic conditions without affecting other sensitive functional groups. This orthogonal protecting group strategy is a cornerstone of modern organic synthesis.

Synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate: A Two-Step Protocol

The synthesis of the title compound is efficiently achieved in a two-step process starting from the commercially available tert-butyl 3,5-difluoro-4-formylbenzoate. This precursor contains the desired difluorinated aromatic core with a tert-butyl ester protecting group and an aldehyde functionality that can be selectively reduced to the corresponding primary alcohol.

Diagram of the Synthetic Workflow

Caption: Workflow for the synthesis of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Part 1: Synthesis of the Precursor, Tert-butyl 3,5-difluoro-4-formylbenzoate

While commercially available, understanding the synthesis of the precursor provides valuable context. It is typically prepared from 3,5-difluorobenzoic acid. The carboxylic acid is first protected as a tert-butyl ester, followed by ortho-lithiation and formylation.

Part 2: Reduction of Tert-butyl 3,5-difluoro-4-formylbenzoate

This key step involves the selective reduction of the aldehyde group to a primary alcohol. Sodium borohydride (NaBH₄) is a mild and effective reducing agent for this transformation, offering high chemoselectivity in the presence of the ester group.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve tert-butyl 3,5-difluoro-4-formylbenzoate (1.0 eq) in anhydrous methanol (MeOH) under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C using an ice bath.

• Addition of Reducing Agent: To the cooled solution, add sodium borohydride (NaBH₄) (1.1 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C. The portion-wise addition is crucial to control the exothermic reaction and prevent side reactions.

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Carefully quench the reaction by the slow addition of deionized water at 0 °C. Concentrate the mixture under reduced pressure to remove the methanol.

• Extraction: To the aqueous residue, add ethyl acetate and transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with deionized water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Reagent/Solvent	Molar Ratio/Volume	Purpose
tert-Butyl 3,5-difluoro-4-formylbenzoate	1.0 eq	Starting material
Sodium Borohydride (NaBH₄)	1.1 eq	Reducing agent
Anhydrous Methanol	Sufficient to dissolve	Solvent
Deionized Water	As needed	Quenching and work-up
Ethyl Acetate	As needed	Extraction solvent
Brine	As needed	Washing agent
Anhydrous Sodium Sulfate	As needed	Drying agent

Application in API Synthesis: A Key Intermediate for a CXCR2 Antagonist

While the direct synthesis of a specific commercial API is often proprietary, the utility of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate can be illustrated through its role in the synthesis of potent antagonists of the CXC chemokine receptor 2 (CXCR2). CXCR2 is a G protein-coupled receptor implicated in various inflammatory diseases. One such antagonist, AZD5069, features a 2,3-difluorobenzylthio moiety. Although the substitution pattern is different, the synthetic principles for introducing a difluoro-substituted benzyl group are analogous and highlight the importance of intermediates like the title compound.

The hydroxymethyl group of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate can be converted to a leaving group (e.g., a mesylate or tosylate) or a halide, which can then be used to alkylate a thiol to form the required thioether linkage present in the final API.

Illustrative Synthetic Scheme

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• 1. chemscene.com [chemscene.com]

The Hydroxymethyl Group: A Guide to Strategic Functional Group Transformations in Drug Development

Introduction: The Versatile Hub of Molecular Scaffolds

The hydroxymethyl group (–CH₂OH), a primary alcohol moiety, is a cornerstone functional group in the architecture of countless organic molecules, from essential natural products to complex active pharmaceutical ingredients (APIs).[1][2] Its significance in drug development and medicinal chemistry lies not in its intrinsic biological activity, but in its exceptional versatility as a synthetic handle. The reactivity of the hydroxymethyl group, mirroring that of primary alcohols, allows for a diverse array of chemical modifications, enabling the strategic diversification of lead compounds, the introduction of pharmacophoric elements, and the fine-tuning of physicochemical properties such as solubility and metabolic stability.[1]

This comprehensive guide provides an in-depth exploration of the key functional group transformations of the hydroxymethyl group. We will delve into the mechanistic underpinnings of these reactions, present field-proven protocols, and offer expert insights into the selection of reagents and reaction conditions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic potential of the hydroxymethyl group in their molecular design and synthesis endeavors.

Oxidation: A Gateway to Aldehydes and Carboxylic Acids

One of the most fundamental transformations of the hydroxymethyl group is its oxidation to either an aldehyde or a carboxylic acid.[3] The choice of oxidant and reaction conditions dictates the final oxidation state, providing a critical entry point for further synthetic elaborations.

Controlled Oxidation to Aldehydes

The selective oxidation of a primary alcohol to an aldehyde without over-oxidation to the carboxylic acid requires mild and controlled reaction conditions.[3][4] This transformation is pivotal for subsequent reactions such as Wittig olefination, reductive amination, and the formation of imines.

Several modern reagents have been developed to achieve this transformation with high efficiency and selectivity.

• Dess-Martin Periodinane (DMP): A hypervalent iodine reagent that offers high yields and tolerates a wide range of functional groups under mild, non-acidic conditions.

• Pyridinium Chlorochromate (PCC): A classic and effective reagent for the oxidation of primary alcohols to aldehydes. It is a milder version of chromic acid, preventing over-oxidation.

• Swern Oxidation: This method utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride or trifluoroacetic anhydride, followed by quenching with a hindered base like triethylamine. It is highly effective for sensitive substrates.

Workflow for Selective Oxidation to Aldehydes

Caption: Key methods for the selective oxidation of a hydroxymethyl group to an aldehyde.

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation of a Primary Alcohol

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the primary alcohol (1.0 equiv) in anhydrous dichloromethane (DCM, ~0.1 M).

• Addition of DMP: Add Dess-Martin Periodinane (1.1–1.5 equiv) to the solution in one portion at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 1–4 hours.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (1:1 mixture). Stir vigorously for 15–20 minutes until the solid dissolves.

• Extraction: Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude aldehyde by flash column chromatography.

Complete Oxidation to Carboxylic Acids

For the synthesis of carboxylic acids, stronger oxidizing agents and more forcing conditions are employed.[4] This transformation is essential for creating building blocks for amide bond formation, esterification, and other acid-catalyzed reactions.

Common methods for the complete oxidation of hydroxymethyl groups include:

• Jones Oxidation: Utilizes a solution of chromium trioxide in aqueous sulfuric acid. It is a powerful oxidant but has environmental and toxicity concerns.[3]

• Potassium Permanganate (KMnO₄): A strong and efficient oxidant that converts primary alcohols to carboxylic acids, often under basic or neutral conditions.[3]

• Two-Step Oxidation: Involves the initial oxidation to the aldehyde followed by a subsequent oxidation to the carboxylic acid, which can sometimes provide better yields and cleaner reactions for complex molecules.[3]

Table 1: Comparison of Oxidation Methods for Hydroxymethyl Groups

Method	Reagent(s)	Product	Key Advantages	Key Considerations
DMP Oxidation	Dess-Martin Periodinane	Aldehyde	Mild conditions, high selectivity, good functional group tolerance.	Reagent can be sensitive to moisture.
PCC Oxidation	Pyridinium Chlorochromate	Aldehyde	Reliable and well-established method.	Chromium-based reagent, requires careful handling and disposal.
Jones Oxidation	CrO₃, H₂SO₄, Acetone	Carboxylic Acid	Strong and effective for complete oxidation.[3]	Harsh acidic conditions, not suitable for acid-sensitive substrates; toxic chromium waste.[3]
KMnO₄ Oxidation	Potassium Permanganate	Carboxylic Acid	Powerful and efficient oxidant.[3]	Can cleave other functional groups if not controlled; requires careful work-up.

Activation and Nucleophilic Substitution: Expanding Molecular Diversity

The hydroxyl group itself is a poor leaving group. Therefore, to facilitate nucleophilic substitution, the hydroxymethyl group must first be "activated" by converting it into a better leaving group.[5][6] This strategy opens the door to a vast array of nucleophilic substitution reactions, enabling the introduction of halides, azides, amines, and other functionalities.

Conversion to Halides

The conversion of a hydroxymethyl group to a halomethyl group (–CH₂X, where X = Cl, Br, I) is a fundamental transformation that provides an electrophilic carbon center for subsequent Sₙ2 reactions.[7]

• Thionyl Chloride (SOCl₂): For the synthesis of alkyl chlorides. The reaction is often performed in the presence of a base like pyridine.

• Phosphorus Tribromide (PBr₃): A common reagent for converting primary alcohols to alkyl bromides.[5]

• Appel Reaction: Utilizes triphenylphosphine (PPh₃) and a carbon tetrahalide (e.g., CBr₄, CCl₄) to afford the corresponding alkyl halide under mild conditions.

Conversion to Sulfonate Esters

Sulfonate esters, such as tosylates (OTs), mesylates (OMs), and triflates (OTf), are excellent leaving groups, often superior to halides.[6][8] Their synthesis involves the reaction of the alcohol with the corresponding sulfonyl chloride in the presence of a non-nucleophilic base.[8]

Protocol 2: Synthesis of a Mesylate from a Primary Alcohol

• Preparation: Dissolve the primary alcohol (1.0 equiv) in anhydrous dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stir bar and cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (TEA) (1.5 equiv) to the solution.

• Mesylation: Slowly add methanesulfonyl chloride (MsCl) (1.2 equiv) dropwise to the cooled solution.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction by TLC.

• Work-up: Quench the reaction with the addition of water. Transfer the mixture to a separatory funnel and extract with DCM.

• Purification: Wash the combined organic layers with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude mesylate is often used in the next step without further purification.

Logical Flow of Hydroxymethyl Group Activation and Substitution

Caption: General workflow for the nucleophilic substitution of a hydroxymethyl group.

Ether and Ester Formation: Modulating Physicochemical Properties

The formation of ethers and esters from a hydroxymethyl group is a common strategy to mask its polarity, improve membrane permeability, or introduce a cleavable linker in prodrug design.[9]

• Williamson Ether Synthesis: This classic method involves the deprotonation of the alcohol with a strong base (e.g., NaH) to form an alkoxide, which then displaces a halide from an alkyl halide in an Sₙ2 reaction.

• Esterification: The reaction of the alcohol with a carboxylic acid (Fischer esterification), acid chloride, or acid anhydride results in the formation of an ester.[9] These reactions are often catalyzed by an acid or a base.

Conversion to Amines: Introducing a Key Pharmacophore

The introduction of a primary amine from a hydroxymethyl group is a highly valuable transformation in medicinal chemistry, as the amino group is a key pharmacophoric element in many drugs. This conversion is typically achieved through multi-step sequences.[10]

• Via Azide Intermediate: The alcohol is first converted to a good leaving group (e.g., mesylate or tosylate), which is then displaced by an azide nucleophile (e.g., NaN₃). The resulting azide is then reduced to the primary amine using reagents such as H₂/Pd-C, LiAlH₄, or the Staudinger reaction (PPh₃, H₂O).

• Mitsunobu Reaction: This powerful reaction allows for the direct conversion of a primary alcohol to a nitrogen-containing functional group, such as a phthalimide or an azide, with inversion of configuration.[11][12][13] Subsequent deprotection or reduction yields the primary amine.[11][12]

Protocol 3: Two-Step Conversion of a Hydroxymethyl Group to a Primary Amine via an Azide

Step A: Azide Formation

• Activation: Convert the primary alcohol to its corresponding mesylate as described in Protocol 2.

• Azide Displacement: Dissolve the crude mesylate in a polar aprotic solvent such as dimethylformamide (DMF). Add sodium azide (NaN₃) (1.5–3.0 equiv).

• Reaction: Heat the reaction mixture (typically 60–100 °C) and monitor by TLC until the starting mesylate is consumed.

• Work-up: Cool the reaction to room temperature, pour into water, and extract with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

Step B: Azide Reduction (Staudinger Reaction)

• Preparation: Dissolve the crude azide from Step A in a mixture of tetrahydrofuran (THF) and water.

• Reduction: Add triphenylphosphine (PPh₃) (1.1 equiv) and stir the mixture at room temperature. The reaction can be heated to facilitate the hydrolysis of the intermediate phosphazene.

• Reaction Monitoring: Monitor the reaction for the disappearance of the azide starting material by TLC or IR spectroscopy (loss of the characteristic azide stretch at ~2100 cm⁻¹).

• Purification: Upon completion, concentrate the reaction mixture and purify the resulting primary amine by an appropriate method, such as acid-base extraction or column chromatography.

Protection Strategies: Orchestrating Complex Syntheses

In multi-step syntheses, it is often necessary to temporarily "protect" the hydroxymethyl group to prevent it from reacting with reagents intended for other parts of the molecule.[14][15][16] An ideal protecting group should be easy to install, stable to a range of reaction conditions, and readily removed under mild conditions that do not affect the rest of the molecule.[16][17]

Table 2: Common Protecting Groups for the Hydroxymethyl Group

Protecting Group	Abbreviation	Protection Reagent(s)	Deprotection Conditions	Key Features
Benzyl Ether	Bn	BnBr, NaH	H₂, Pd/C (Hydrogenolysis)	Stable to many acidic and basic conditions.
tert-Butyldimethylsilyl Ether	TBDMS or TBS	TBDMSCl, Imidazole	TBAF, HF, or mild acid	Robust and widely used; sterically hindered.[15]
Methoxymethyl Ether	MOM	MOMCl, DIPEA	Acidic conditions (e.g., HCl in MeOH)	Stable to bases and nucleophiles.[15]
Tetrahydropyranyl Ether	THP	DHP, PPTS (cat.)	Mild acid (e.g., PPTS in EtOH)	Forms a new stereocenter; acid-labile.

Conclusion

The hydroxymethyl group is a deceptively simple yet profoundly powerful functional group in the arsenal of the synthetic chemist. Its predictable reactivity and amenability to a wide range of transformations make it an invaluable tool for the construction and optimization of drug candidates. A thorough understanding of the reactions detailed in this guide—from oxidation and nucleophilic substitution to protection strategies—empowers researchers to strategically manipulate molecular structures, ultimately accelerating the drug discovery and development process. The protocols and insights provided herein serve as a practical resource for harnessing the full synthetic potential of this versatile functional group.

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Application Note: Selective Acid-Catalyzed Hydrolysis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Introduction: Strategic Deprotection in Fluorinated Moiety Synthesis

The synthesis of complex, highly functionalized aromatic compounds is a cornerstone of modern drug discovery and materials science. Specifically, molecules such as 3,5-difluoro-4-(hydroxymethyl)benzoic acid serve as critical building blocks, where the precise arrangement of fluorine atoms and functional groups dictates biological activity or material properties. The tert-butyl ester is an exceptional protecting group for the carboxylic acid functionality due to its high stability under a wide range of synthetic conditions, including basic, nucleophilic, and reductive environments.[1][2]

However, the very stability that makes the tert-butyl group an excellent protector also presents a challenge for its removal. Its significant steric bulk renders it highly resistant to standard saponification (base-catalyzed hydrolysis) conditions that would readily cleave less hindered esters like methyl or ethyl esters.[3][4] This application note provides a comprehensive guide to the efficient and selective cleavage of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate using acid catalysis. We will delve into the underlying reaction mechanism, provide a field-tested experimental protocol, and offer guidance on reaction monitoring, product characterization, and troubleshooting.

The Mechanistic Rationale: Why Acid Catalysis Excels

The choice of deprotection strategy is dictated by the unique electronic and steric properties of the tert-butyl ester. While most esters hydrolyze via a bimolecular acyl-oxygen cleavage pathway (BAC2 for basic conditions, AAC2 for acidic), the tert-butyl ester follows a distinct unimolecular mechanism under acidic conditions, known as the AAL1 pathway (Acid-catalyzed, Alkyl-oxygen cleavage, Unimolecular).[4][5]

Causality of Mechanism Choice:

• Steric Hindrance: The bulky tert-butyl group physically obstructs the approach of a nucleophile (like a hydroxide ion) to the carbonyl carbon, dramatically increasing the activation energy for the typical BAC2 pathway.[6][7]

• Carbocation Stability: The AAL1 mechanism proceeds through the formation of a tertiary carbocation (the t-butyl cation), which is significantly stabilized by hyperconjugation. This provides a low-energy pathway for cleavage that is unavailable to primary or secondary esters.[5][8]

The reaction is initiated by the protonation of the carbonyl oxygen by a strong acid, such as trifluoroacetic acid (TFA). This enhances the electrophilicity of the carbonyl carbon and facilitates the cleavage of the alkyl-oxygen bond.[8][9] The resulting stable t-butyl cation is then neutralized, typically through deprotonation by the trifluoroacetate anion to form isobutylene, a volatile gas that conveniently escapes the reaction mixture, driving the equilibrium towards the products.[10][11]

Caption: A_AL1 Hydrolysis Mechanism for tert-Butyl Esters.

Experimental Protocol: TFA-Mediated Hydrolysis

This protocol details the standard procedure for the deprotection of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate using a solution of trifluoroacetic acid in dichloromethane.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Purpose
Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate	≥97% Purity	Commercial	Starting Material
Trifluoroacetic Acid (TFA)	Reagent Grade, ≥99%	Commercial	Acid Catalyst / Reagent
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercial	Reaction Solvent
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Reagent	Commercial	Quenching/Neutralization of excess acid
Ethyl Acetate (EtOAc)	ACS Reagent	Commercial	Extraction Solvent
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Reagent	Commercial	Drying Agent
Deionized Water	High Purity	Laboratory	Aqueous Workup
TLC Plates	Silica Gel 60 F₂₅₄	Commercial	Reaction Monitoring

Equipment

• Round-bottom flask with magnetic stir bar

• Magnetic stir plate

• Glass funnel and separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

• Fume hood

Step-by-Step Procedure

• Reaction Setup: In a fume hood, dissolve tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (1.0 eq) in dichloromethane (DCM) to a concentration of approximately 0.1 M in a round-bottom flask equipped with a magnetic stir bar.

• Initiation: To the stirring solution at room temperature (20-25 °C), add trifluoroacetic acid (TFA) in a 1:1 volume ratio with the DCM (e.g., for 10 mL of DCM, add 10 mL of TFA).[12][13]

  • Scientist's Note: The use of a high concentration of TFA ensures the reaction proceeds to completion efficiently. The reaction is typically exothermic upon addition of TFA; for larger-scale reactions, consider cooling the solution in an ice bath before addition.

• Reaction Monitoring: Stir the mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) every 30-60 minutes.[12]

  • TLC System: A typical mobile phase is 50:50 Ethyl Acetate:Hexanes with a small amount (0.5%) of acetic acid. The product, being a carboxylic acid, will have a lower Rf value than the starting ester.

• Reaction Completion & Workup: Once the starting material is fully consumed (typically 2-4 hours), concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the bulk of the DCM and excess TFA.

  • Trustworthiness Check: Complete removal of TFA is crucial. Co-evaporation with a solvent like toluene can aid in removing residual traces.

• Extraction and Neutralization: Dissolve the crude residue in ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with:

  • Deionized water (2x) to remove water-soluble impurities.

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (2-3x) to neutralize any remaining acid and extract the product into the aqueous layer as its sodium salt. Caution: CO₂ evolution will occur.

• Product Isolation: Collect the aqueous layers. Re-acidify the combined aqueous phase to pH ~2 by the slow addition of cold 1M HCl. The desired product, 3,5-difluoro-4-(hydroxymethyl)benzoic acid, should precipitate as a solid.

• Purification: Collect the solid product by vacuum filtration, wash with a small amount of cold deionized water, and dry under vacuum. If further purification is needed, recrystallization from a suitable solvent system (e.g., water/acetone) can be performed.[14][15]

Caption: Workflow for the Hydrolysis of a tert-Butyl Ester.

Product Characterization

Successful hydrolysis is confirmed by analytical techniques that show the disappearance of the tert-butyl group signal and the appearance of a carboxylic acid signal.

Compound	1H NMR Signal (δ, ppm)	13C NMR Signal (δ, ppm)	ESI-MS (m/z)
Starting Ester	~1.60 (s, 9H, -C(CH₃)₃), ~4.80 (s, 2H, -CH₂OH), ~7.60 (d, 2H, Ar-H)	~28 (-C(CH₃)₃), ~82 (-C(CH₃)₃)	[M+Na]⁺ expected
Product Acid [16][17]	~4.80 (s, 2H, -CH₂OH), ~7.70 (d, 2H, Ar-H), ~13.0 (br s, 1H, -COOH)	Signal at ~28 and ~82 ppm absent	[M-H]⁻ expected at ~187.02

Note: Exact chemical shifts (δ) are solvent-dependent. Data is predictive based on typical values.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Incomplete Reaction	1. Insufficient reaction time. 2. Low quality or insufficient TFA. 3. Substrate insolubility.	1. Extend the reaction time, monitoring periodically. 2. Use fresh, high-purity TFA. Ensure a sufficient excess is used. 3. Add a co-solvent if needed, though DCM is usually sufficient.[12]
Side Product Formation	Alkylation of the aromatic ring or hydroxymethyl group by the t-butyl cation.	This is rare with TFA but can occur. If observed, consider adding a cation scavenger like triisopropylsilane (TIS) or water (2-5% v/v) to the reaction mixture.[12][18]
Low Isolated Yield	1. Incomplete extraction of product into the basic aqueous layer. 2. Product is partially soluble in the acidic aqueous phase after precipitation.	1. Perform multiple extractions with NaHCO₃. Ensure the pH of the aqueous layer is >8. 2. After filtration, extract the acidic filtrate with ethyl acetate to recover any dissolved product.

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Application Notes & Protocols: Strategic C-F Bond Functionalization in Coupling Reactions of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Abstract

This technical guide provides researchers, medicinal chemists, and professionals in drug development with a comprehensive overview of palladium-catalyzed cross-coupling reactions utilizing tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. This versatile building block, featuring an electron-deficient aromatic core, a protected carboxylic acid, and a primary alcohol, presents unique opportunities for late-stage functionalization. The electron-withdrawing nature of the vicinal fluorine atoms renders the C-F bonds susceptible to activation, enabling strategic C-C and C-N bond formations. This document details the underlying principles, provides field-proven protocols for key transformations such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions, and offers mechanistic insights to guide experimental design and troubleshooting.

Introduction: The Strategic Value of a Multifunctional Scaffold

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a highly valuable scaffold in modern organic synthesis. Its utility is derived from the orthogonal reactivity of its three key functional groups:

• Difluorinated Aromatic Ring: The two fluorine atoms profoundly influence the electronic properties of the benzene ring, making it electron-deficient. This electronic posture is critical for activating the C-F bonds towards palladium-catalyzed cross-coupling, a transformation that is typically challenging with unactivated aryl fluorides.[1][2]

• Tert-butyl Ester: This bulky ester group serves as a robust protecting group for the carboxylic acid. It is stable under a wide range of reaction conditions, including the basic and thermal stresses of many cross-coupling reactions, yet can be selectively removed under acidic conditions in the final stages of a synthetic sequence.

• Hydroxymethyl Group: The primary alcohol provides an additional vector for diversification. It can be oxidized to the corresponding aldehyde, used in etherification or esterification reactions, or converted into a leaving group for nucleophilic substitution.

The confluence of these features allows for the construction of complex, poly-functionalized aromatic compounds, which are privileged structures in pharmaceuticals and advanced materials.

Physicochemical Properties

Property	Value
Chemical Formula	C₁₂H₁₄F₂O₃
Molecular Weight	244.23 g/mol
CAS Number	1239964-17-0[3]
Appearance	White to off-white solid
Solubility	Soluble in common organic solvents (THF, Dioxane, Toluene, DMF)

Core Application: Palladium-Catalyzed C–F Bond Functionalization

The primary challenge in coupling reactions with aryl fluorides is the strength of the C-F bond, which makes oxidative addition to a low-valent metal center thermodynamically and kinetically demanding. However, for electron-deficient systems like tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, this barrier can be overcome with carefully selected catalytic systems.

General Workflow for Cross-Coupling Reactions

The experimental sequence for these reactions follows a consistent, logical path, ensuring reproducibility and safety.

Figure 1: Standardized experimental workflow for palladium-catalyzed cross-coupling.

Application Protocol 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation.[4][5][6] For C-F activation, success hinges on using a highly active catalyst capable of cleaving the strong carbon-fluorine bond. Electron-rich, bulky phosphine ligands are essential as they promote the crucial oxidative addition and reductive elimination steps.[7]

Causality Behind Experimental Choices

• Catalyst System: A combination of a palladium precursor like Pd₂(dba)₃ and a sterically hindered, electron-donating biarylphosphine ligand (e.g., SPhos, RuPhos) is often required. These ligands stabilize the electron-rich Pd(0) center, facilitating its insertion into the C-F bond.

• Base: A strong base such as K₃PO₄ or Cs₂CO₃ is necessary. It activates the boronic acid partner to form a more nucleophilic boronate species, which is crucial for the transmetalation step.

• Solvent: Anhydrous, polar aprotic solvents like dioxane or toluene are preferred to ensure solubility of the reagents and stability of the catalytic intermediates.

Detailed Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk tube, add tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (1.0 equiv), the desired arylboronic acid (1.5 equiv), and potassium phosphate (K₃PO₄, 3.0 equiv).

• Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium precatalyst (e.g., SPhos-Pd-G2, 2-5 mol%) to the Schlenk tube.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (0.1 M concentration relative to the limiting reagent).

• Reaction Execution: Seal the tube and heat the reaction mixture to 100-120 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. Typical reaction times range from 12 to 24 hours.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite®. Wash the filtrate with water and brine, then dry the organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate the solvent under reduced pressure and purify the crude residue by flash column chromatography on silica gel.

Data Summary for Suzuki-Miyaura Coupling

Parameter	Recommended Conditions	Rationale
Pd Source	Pd₂(dba)₃, Pd(OAc)₂, Buchwald Precatalysts	Provides the active Pd(0) species.[8]
Ligand	SPhos, RuPhos, tBuXPhos	Bulky, electron-rich ligands promote C-F activation.
Base	K₃PO₄, Cs₂CO₃	Activates the boronic acid for transmetalation.
Solvent	1,4-Dioxane, Toluene	Anhydrous, aprotic solvents stabilize the catalyst.
Temperature	100-120 °C	Provides thermal energy to overcome the C-F bond strength.

Application Protocol 2: Sonogashira Coupling

The Sonogashira coupling enables the formation of C(sp²)-C(sp) bonds, yielding valuable arylalkyne structures. Traditional Sonogashira reactions require a copper co-catalyst, which can lead to side reactions. Modern protocols, particularly for challenging substrates like aryl fluorides, have evolved to be copper-free. A highly effective method utilizes lithium hexamethyldisilazide (LiHMDS) as a promoter.[9][10][11]

Causality Behind Experimental Choices

• Catalyst System: A palladium source such as Pd(PPh₃)₄ or Pd₂(dba)₃ is effective. In this context, exogenous ligands are often not required as the reaction is driven by the base.[9]

• Base/Promoter: LiHMDS serves a dual role. It acts as a strong base to deprotonate the terminal alkyne, forming the lithium acetylide. It is also hypothesized to facilitate the catalytic cycle, potentially by forming a more reactive palladium-amide complex.[9][11]

• Solvent: THF is the solvent of choice, as it is compatible with the strong base and effectively solubilizes the reaction components.

Detailed Protocol: LiHMDS-Promoted Sonogashira Coupling[9][10]

• Reaction Setup: In an inert atmosphere glovebox, add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) to an oven-dried reaction vial.

• Reagent Addition: Add tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (1.0 equiv) and the terminal alkyne (2.5 equiv).

• Solvent and Base: Add anhydrous THF (0.1 M), followed by the slow addition of LiHMDS (1.0 M solution in THF, 3.0 equiv).

• Reaction Execution: Seal the vial and heat the mixture to 110 °C for 15-24 hours.

• Workup: Cool the reaction to room temperature and quench carefully with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography.

Application Protocol 3: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds, which are ubiquitous in pharmaceuticals.[12][13] The amination of electron-deficient aryl fluorides requires a highly active catalytic system, typically employing specialized biarylphosphine ligands and a strong, non-nucleophilic base.[14]

Causality Behind Experimental Choices

• Catalyst System: Third-generation Buchwald precatalysts (e.g., XPhos-Pd-G3) are highly effective. The associated biarylphosphine ligands possess the steric bulk and electronic properties needed to facilitate the challenging oxidative addition of the C-F bond and the subsequent C-N reductive elimination.

• Base: A strong base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is required to deprotonate the amine coupling partner, forming the active nucleophile.

• Solvent: Anhydrous toluene or dioxane is typically used to maintain an inert reaction environment and ensure reagent solubility at elevated temperatures.

Detailed Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox, charge an oven-dried vial with the palladium precatalyst (e.g., XPhos-Pd-G3, 2-5 mol%), sodium tert-butoxide (1.5 equiv), tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (1.0 equiv), and the amine coupling partner (1.2 equiv).

• Solvent Addition: Add anhydrous, degassed toluene (0.1 M).

• Reaction Execution: Seal the vial and heat the reaction mixture to 100-110 °C. Monitor the reaction for completion (typically 12-24 hours).

• Workup: After cooling, dilute with ethyl acetate and filter through Celite®. Concentrate the filtrate.

• Purification: Purify the residue via flash column chromatography to isolate the desired aryl amine product.

Mechanistic Insights: The Palladium Catalytic Cycle

Understanding the catalytic cycle is crucial for optimizing reaction conditions and troubleshooting experiments. The Suzuki-Miyaura reaction serves as a representative example of the fundamental steps involved in many palladium-catalyzed cross-coupling reactions.

Figure 2: Catalytic cycle for the Suzuki-Miyaura cross-coupling of an aryl fluoride (Ar-F).

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-fluorine (Ar-F) bond to form a Pd(II) intermediate. This is typically the rate-limiting step for aryl fluorides.

• Transmetalation: The organic group (Ar') from the activated boronate species is transferred to the palladium center, displacing the fluoride.

• Reductive Elimination: The two organic fragments (Ar and Ar') couple and are expelled from the palladium coordination sphere, forming the final C-C bond and regenerating the active Pd(0) catalyst.[7]

References

• Li, J., et al. (2019). LiHMDS-Promoted Palladium-Catalyzed Sonogashira Cross-Coupling of Aryl Fluorides with Terminal Alkynes. Organic Letters, 21(23), 9714-9718. [Link]

• ACS Publications. (2019). Supporting Information for LiHMDS-Promoted Palladium-Catalyzed Sonogashira Cross-Coupling of Aryl Fluorides with Terminal Alkynes. American Chemical Society. [Link]

• ResearchGate. (2019). LiHMDS-Promoted Palladium-Catalyzed Sonogashira Cross-Coupling of Aryl Fluorides with Terminal Alkynes. ResearchGate GmbH. [Link]

• Chemical Communications. (n.d.). Palladium-catalyzed cross-coupling of aryl fluorides with N-tosylhydrazones via C–F bond activation. Royal Society of Chemistry. [Link]

• National Institutes of Health. (n.d.). Aryl Fluoride Activation Through Palladium-Magnesium Bimetallic Cooperation: A Mechanistic and Computational Study. U.S. National Library of Medicine. [Link]

• Amei, T., et al. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI. [Link]

• ResearchGate. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. ResearchGate GmbH. [Link]

• MDPI. (n.d.). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. MDPI. [Link]

• National Institutes of Health. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. U.S. National Library of Medicine. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikimedia Foundation. [Link]

• National Institutes of Health. (n.d.). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. U.S. National Library of Medicine. [Link]

• Johnson Matthey. (n.d.). Buchwald Hartwig amination catalysts. Johnson Matthey. [Link]

• CRAMER. (n.d.). TERT-BUTYL 3,5-DIFLUORO-4-(HYDROXYMETHYL)BENZOATE. CRAMER Reagent. [Link]

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Application Note & Protocol: Scale-Up Synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate for Pilot Plant Operations

Abstract & Introduction

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a critical fluorinated building block in the synthesis of various active pharmaceutical ingredients (APIs). The presence of the difluoro-hydroxymethyl motif provides unique pharmacological properties, making its efficient and scalable synthesis a key objective in drug development. Transitioning a synthetic route from the laboratory bench to a pilot plant introduces significant challenges related to reaction kinetics, thermodynamics, mass transfer, safety, and process control.

This document provides a comprehensive guide for the scale-up synthesis of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, focusing on a robust and reproducible process suitable for pilot-scale (5-20 kg) production. The chosen strategy involves the selective reduction of the precursor aldehyde, tert-butyl 3,5-difluoro-4-formylbenzoate. We will detail the process optimization, a step-by-step pilot plant protocol, in-process controls (IPCs), and critical safety considerations, particularly concerning the handling of the reducing agent.

Synthetic Strategy: Rationale for Pilot-Scale Production

The selected synthetic route is the reduction of tert-butyl 3,5-difluoro-4-formylbenzoate to the corresponding benzyl alcohol.

Caption: Reaction scheme for the reduction of the aldehyde precursor.

This pathway was chosen for its numerous advantages in a pilot plant setting:

• High Selectivity: Sodium borohydride (NaBH₄) is a mild and highly selective reducing agent for aldehydes, minimizing the risk of over-reduction or side reactions with the ester group.

• Favorable Economics: The starting materials and reagents are commercially available in bulk and are cost-effective compared to more complex catalytic hydrogenation or other hydride reagents.[1][2]

• Operational Simplicity: The reaction does not require high-pressure equipment or specialized catalysts, making it suitable for standard glass-lined or stainless-steel reactors found in pilot plants.

• Predictable Scalability: The reduction is a well-understood transformation, and its kinetic and thermal profiles are relatively straightforward to manage during scale-up.

Process Development & Optimization

Raw Material Specifications

Ensuring the quality of starting materials is paramount for process consistency.

Material	Grade	Key Specifications
tert-butyl 3,5-difluoro-4-formylbenzoate	>98.0%	Purity (HPLC): >98.0%Related Impurities: <0.5% eachWater Content: <0.2%
Sodium Borohydride (NaBH₄)	Granular, >98%	Assay: >98.0%Appearance: Free-flowing white solid
Methanol (MeOH)	Anhydrous	Water Content: <0.05%
Tetrahydrofuran (THF)	Anhydrous	Water Content: <0.02%Peroxides: Not detected
Ethyl Acetate	Reagent Grade	Purity: >99.5%
Heptane	Reagent Grade	Purity: >99.0%

Optimized Reaction Parameters

The following parameters were optimized to ensure robust performance, safety, and high yield at a 10 kg scale.

Parameter	Optimized Value	Justification
Solvent System	Methanol / THF (1:2 v/v)	THF provides excellent solubility for the starting material. Methanol acts as a proton source and co-solvent for NaBH₄, accelerating the reduction.
Stoichiometry (NaBH₄)	0.5 - 0.6 equivalents	A slight excess ensures complete conversion of the aldehyde. Using a larger excess increases quenching complexity and hydrogen evolution, posing a safety risk.
Reaction Temperature	0 - 10 °C	The reduction is exothermic. Maintaining a low temperature controls the reaction rate, prevents potential side reactions, and allows for safe management of hydrogen off-gassing.
Addition Time (NaBH₄)	2 - 3 hours	Slow, portion-wise addition of solid NaBH₄ is critical to control the exotherm and the rate of hydrogen evolution. This prevents pressure buildup and ensures the reactor cooling system is not overwhelmed.
Reaction Time	1 - 2 hours post-addition	The reaction is typically rapid. Monitoring by HPLC confirms completion.

Pilot Plant Synthesis Protocol (Basis: 10.0 kg Starting Material)

WARNING: This procedure involves water-reactive reagents and the evolution of flammable hydrogen gas. It must be performed in a well-ventilated area or a walk-in fume hood within a pilot plant equipped with appropriate safety measures. All equipment must be thoroughly dried and purged with nitrogen before use.

Equipment

• 1 x 200 L Glass-Lined Reactor with overhead stirrer, temperature probe, nitrogen inlet, and condenser.

• 1 x Solid charging system (e.g., powder funnel or contained charging isolator).

• 1 x 100 L Quench/Work-up vessel.

• Filtration and drying equipment (e.g., Nutsche filter-dryer).

Step-by-Step Procedure

• Reactor Preparation:

  • Ensure the 200 L reactor is clean, dry, and has been leak-tested.

  • Inert the reactor by purging with nitrogen for at least 30 minutes. Maintain a positive nitrogen pressure throughout the process.

• Charging:

  • Charge Tetrahydrofuran (THF, 80 L) and Methanol (40 L) to the reactor.

  • Start agitation and cool the solvent mixture to 0-5 °C.

  • Charge tert-butyl 3,5-difluoro-4-formylbenzoate (10.0 kg) to the reactor. Stir until fully dissolved.

• Reduction Reaction:

  • Once the solution is homogeneous and the temperature is stable at 0-5 °C, begin the portion-wise addition of Sodium Borohydride (NaBH₄) (0.78 kg total).

  • CRITICAL CONTROL POINT: Add the NaBH₄ in approximately 10 portions over 2-3 hours. Monitor the internal temperature and off-gas rate closely. Do not allow the temperature to exceed 10 °C.[3] A noticeable but manageable rate of gas evolution should be observed.

  • After the final addition, maintain the reaction temperature at 5-10 °C and stir for 1-2 hours.

• In-Process Control (IPC-1):

  • Take a sample from the reaction mixture. Quench it with a small amount of acetone and then dilute with mobile phase.

  • Analyze by HPLC to confirm the disappearance of the starting aldehyde (<1.0% remaining).

• Reaction Quench:

  • Once IPC-1 is passed, begin the slow, dropwise addition of Acetone (5 L) to the reactor, ensuring the temperature remains below 15 °C. This will quench any unreacted NaBH₄.

  • After the acetone addition is complete, slowly add Water (50 L). A mild exotherm may be observed.

• Work-up and Isolation:

  • Concentrate the reaction mixture under reduced pressure to remove most of the organic solvents (THF, Methanol, Acetone).

  • Add Ethyl Acetate (80 L) to the remaining aqueous slurry and stir for 15 minutes.

  • Stop agitation and allow the layers to separate. Drain the lower aqueous layer.

  • Wash the organic layer with 1 M Hydrochloric Acid (20 L) followed by Saturated Sodium Bicarbonate solution (20 L) and finally Brine (20 L).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under vacuum to a thick oil or slurry.

• Purification by Crystallization:

  • Add Heptane (50 L) to the concentrated residue and heat to 40-50 °C with stirring to dissolve.

  • Slowly cool the solution to 0-5 °C over 4-6 hours to induce crystallization.

  • Hold at 0-5 °C for at least 2 hours to maximize product precipitation.

  • Isolate the white solid product by filtration. Wash the filter cake with cold heptane (2 x 10 L).

  • Dry the product under vacuum at 40 °C until constant weight is achieved.

• Final Product Analysis (IPC-2):

  • Analyze the dried product for purity (HPLC), identity (¹H NMR, MS), and residual solvents (GC).

  • Expected Yield: 8.5 - 9.5 kg (84-94%).

  • Expected Purity: >99.0%.

Process Workflow and Controls

The overall workflow is designed for efficiency and control at the pilot scale.

Caption: Pilot plant workflow from raw materials to final product.

Safety and Hazard Analysis

The primary hazard in this process is the use of sodium borohydride.[4]

• Reactivity with Water/Alcohols: NaBH₄ reacts with protic solvents like methanol and water to generate flammable hydrogen gas (H₂).[5] This reaction is exothermic and the rate increases with temperature.

  • Mitigation: Perform the reaction under an inert nitrogen atmosphere. Ensure slow, controlled addition of NaBH₄ to manage the exotherm and rate of gas evolution. The reactor's off-gas must be safely vented. Never add water or acid directly to large quantities of unreacted NaBH₄.[6]

• Quenching: The quenching step is highly exothermic and generates a large volume of hydrogen.

  • Mitigation: Use a non-protic scavenger like acetone first to consume the bulk of the excess hydride before introducing water. The quench must be performed slowly and with adequate cooling.

• Handling: Sodium borohydride is a corrosive and toxic powder.

  • Mitigation: Personnel must wear appropriate Personal Protective Equipment (PPE), including nitrile or neoprene gloves, safety goggles, a face shield, and a fire-retardant lab coat.[3][7] Use a powder charging system or work in a well-ventilated area to avoid inhalation of dust.[4]

References

• Szabo-Scandic. (n.d.). Sodium borohydride - PROCEDURE FOR HANDLING.
• University of California, Santa Barbara. (2012). Sodium borohydride - Standard Operating Procedure.
• Ohio State University Chemistry. (n.d.). Sodium Borohydride SOP.
• Organic Process Research & Development. (2012). Large-Scale Carbonyl Reductions in the Pharmaceutical Industry.
• Semantic Scholar. (2012). Large-Scale Carbonyl Reductions in the Pharmaceutical Industry.
• Western Carolina University. (n.d.). Standard Operating Procedure for the use of Sodium borohydride.
• Carl ROTH. (n.d.). Safety Data Sheet: Sodium borohydride.

Sources

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• 3. wcu.edu [wcu.edu]
• 4. chemistry.osu.edu [chemistry.osu.edu]
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• 7. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

Application Notes &amp; Protocols: Strategic Utilization of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate for the Synthesis of Fluorinated Analogs in Drug Discovery

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Imperative of Fluorine in Modern Medicinal Chemistry

The incorporation of fluorine into small molecules has become a cornerstone of modern drug design, with approximately 30% of approved drugs since 2020 containing at least one fluorine atom.[1] This is not a matter of chance, but a deliberate strategy employed by medicinal chemists to fine-tune the pharmacological profiles of lead compounds. The unique properties of the fluorine atom—its small van der Waals radius (1.47 Å, similar to hydrogen's 1.20 Å), high electronegativity, and the strength of the C-F bond—allow for subtle yet profound modifications to a molecule's physicochemical and biological characteristics.[2][3]

Strategic fluorination can enhance metabolic stability by blocking sites susceptible to oxidative metabolism, modulate the pKa of nearby functional groups to optimize solubility and cell permeability, and improve binding affinity to target proteins through favorable electrostatic interactions.[4][5][6][7][8] Consequently, the use of versatile, pre-fluorinated building blocks has emerged as a dominant and efficient approach in drug discovery, allowing for the rapid generation of diverse chemical libraries.[1][9]

This guide focuses on Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate , a trifunctional synthetic building block poised for the efficient creation of novel fluorinated analogs. Its structure offers three distinct points for chemical modification:

• A primary hydroxymethyl group , ready for oxidation or conversion into an electrophilic center.

• An acid-labile tert-butyl ester , which serves as a robust protecting group for a carboxylic acid functionality that can later be unmasked for amide coupling or other transformations.

• A difluorinated phenyl ring , which imparts the desirable electronic properties of fluorine and provides a stable, lipophilic core.

These application notes provide a detailed exploration of the key transformations this reagent can undergo, complete with step-by-step protocols and the scientific rationale behind the methodological choices.

Physicochemical Profile of the Reagent

A clear understanding of the starting material's properties is fundamental to its successful application.

Property	Value
Chemical Name	Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate
Molecular Formula	C₁₂H₁₄F₂O₃
Molecular Weight	244.24 g/mol
CAS Number	Not readily available; a specialized building block.
Appearance	White to off-white solid
Purity	≥97%

(Data based on typical supplier specifications for this class of compound[10])

Core Synthetic Transformations and Strategic Planning

The true power of this building block lies in the selective manipulation of its functional groups. The following sections detail the primary synthetic pathways available, enabling the creation of diverse molecular scaffolds.

Elaboration of the Hydroxymethyl Moiety

The primary alcohol is a versatile handle for introducing further complexity and functionality.

Converting the hydroxymethyl group to a formyl group opens up a vast array of subsequent reactions, including reductive amination, Wittig reactions, and the formation of various heterocycles. The key is to employ mild oxidation conditions to prevent over-oxidation to the carboxylic acid.

• Causality Behind Experimental Choice: Reagents like Dess-Martin periodinane (DMP) or pyridinium chlorochromate (PCC) are ideal for this transformation. They are highly selective for primary alcohols and operate under neutral or mildly acidic conditions, which preserves the acid-sensitive tert-butyl ester group.

Transforming the alcohol into a more reactive benzylic halide (e.g., bromide or chloride) creates a potent electrophile. This intermediate can be readily displaced by a wide range of nucleophiles (e.g., amines, thiols, azides, cyanide), providing a direct route to a large family of analogs.

• Causality Behind Experimental Choice: Reagents such as phosphorus tribromide (PBr₃) or thionyl chloride (SOCl₂) are effective for this conversion. The reaction typically proceeds under mild conditions and yields the desired halide with high efficiency, which can often be used in the next step without extensive purification.

Deprotection and Derivatization of the Carboxylate

The tert-butyl ester is a reliable protecting group for the carboxylic acid. Its removal is a critical step for introducing functionalities like amides, which are prevalent in pharmaceuticals.

The tert-butyl group is selectively cleaved under acidic conditions, most commonly with trifluoroacetic acid (TFA) in a chlorinated solvent like dichloromethane (DCM). This process is highly efficient and orthogonal to many other functional groups.

• Causality Behind Experimental Choice: The mechanism involves protonation of the ester carbonyl, followed by the loss of a stable tert-butyl cation (which is trapped by the counter-ion or solvent), liberating the free carboxylic acid. The reaction is typically clean and proceeds to completion at room temperature.

Once deprotected, the resulting carboxylic acid is a key anchor point for library synthesis via amide coupling. This reaction, central to medicinal chemistry, allows for the introduction of diverse R-groups from a vast commercial library of amines.

• Causality Behind Experimental Choice: Modern peptide coupling reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDC/HOBt (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride / Hydroxybenzotriazole) are used to activate the carboxylic acid, facilitating nucleophilic attack by the amine. These methods are high-yielding, minimize racemization (if chiral amines are used), and tolerate a wide range of functional groups.

Visualized Workflow: A Strategy for Analog Library Synthesis

The following diagram illustrates a logical workflow for leveraging Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate to generate a focused library of diverse chemical entities. This strategic map guides the researcher from the common starting material to multiple, functionally distinct analog classes.

Caption: Synthetic pathways from the starting building block.

Detailed Experimental Protocols

The following protocols are representative procedures for the key transformations described. Researchers should always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Selective Oxidation to Tert-butyl 3,5-difluoro-4-formylbenzoate (Intermediate A)

Objective: To selectively oxidize the primary alcohol to an aldehyde while preserving the tert-butyl ester.

Materials:

• Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (1.0 eq)

• Dess-Martin Periodinane (DMP) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (1.0 eq).

• Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration).

• Cool the solution to 0 °C using an ice-water bath.

• Add Dess-Martin Periodinane (1.5 eq) portion-wise over 10 minutes. The mixture may become cloudy.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding an equal volume of a 1:1 mixture of saturated NaHCO₃ and saturated Na₂S₂O₃ solution. Stir vigorously for 20 minutes until the organic layer is clear.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure aldehyde.

Protocol 2: Deprotection to 3,5-Difluoro-4-(hydroxymethyl)benzoic Acid (Intermediate C)

Objective: To selectively cleave the tert-butyl ester to reveal the free carboxylic acid.

Materials:

• Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (1.0 eq)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (1.0 eq) in DCM (approx. 0.2 M concentration) in a round-bottom flask.

• Add TFA (5-10 eq, typically a 25-50% v/v solution in DCM) dropwise at room temperature. Gas evolution (isobutylene) will be observed.

• Stir the reaction at room temperature for 2-6 hours. Monitor progress by TLC or LC-MS until all starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure. It may be necessary to co-evaporate with toluene or DCM several times to remove residual TFA.

• The resulting solid is typically the desired carboxylic acid of high purity and can often be used in the next step without further purification. If needed, trituration with a non-polar solvent like hexanes or diethyl ether can be performed.

Protocol 3: Amide Synthesis from 3,5-Difluoro-4-(hydroxymethyl)benzoic Acid (Class 3 Analogs)

Objective: To couple the carboxylic acid with a primary or secondary amine.

Materials:

• 3,5-Difluoro-4-(hydroxymethyl)benzoic acid (1.0 eq, from Protocol 2)

• Desired amine (R-NH₂) (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a dry flask under an inert atmosphere, add 3,5-difluoro-4-(hydroxymethyl)benzoic acid (1.0 eq) and dissolve it in anhydrous DMF (approx. 0.1 M).

• Add the desired amine (1.1 eq), followed by HATU (1.2 eq).

• Add DIPEA (3.0 eq) dropwise to the stirring solution.

• Stir the reaction at room temperature for 4-16 hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and water.

• Transfer to a separatory funnel. Wash the organic layer sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or reverse-phase HPLC to yield the pure amide analog.

Illustrative Quantitative Data

The following table provides representative yields for the transformations described, based on established organic synthesis literature for analogous substrates. Actual yields may vary depending on the specific substrate, scale, and reaction conditions.

Transformation	Starting Material	Product Class	Reagents	Expected Yield Range
Oxidation	Building Block	Intermediate A (Aldehyde)	DMP, DCM	85-95%
Halogenation	Building Block	Intermediate B (Bromide)	PBr₃, DCM	80-90%
Deprotection	Building Block	Intermediate C (Acid)	TFA, DCM	>95% (often quantitative)
Amide Coupling	Intermediate C	Class 3 (Amide)	HATU, DIPEA, DMF	70-90%

Conclusion

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a highly valuable and versatile building block for medicinal chemistry and drug discovery. Its trifunctional nature allows for a modular and strategic approach to the synthesis of fluorinated analogs. By selectively manipulating the hydroxymethyl and protected carboxylate functionalities, researchers can rapidly access diverse chemical scaffolds, including aldehydes for reductive amination, halides for nucleophilic substitution, and carboxylic acids for amide library generation. The protocols and strategies outlined in this guide provide a robust framework for unlocking the full synthetic potential of this powerful reagent.

References

• M. S. G. N. K. T. A. A. S. A. S. A. K. A. A. T. A. M. D. S. A. G. S. A. A. A. S. A. A. A. A. S. A. K. F. A. A. S. A. A. S. A. A. S. A. A. A. S. A. S. A. A. A. A. S. (2021). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. PMC - PubMed Central. [Link]

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science.

• Inhance Technologies. (n.d.). How Is Fluorine Used in the Medical Field? Inhance Technologies. [Link]

• Maidh, T. K. (2021). Fluorine: An emerging compound in medicinal chemistry. The Torch. [Link]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.

• Priya A, Mahesh Kumar N and Shachindra L Nargund. (n.d.). Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Science. [Link]

• Mykhailiuk, P. K. (2024). Fluorinated building blocks in drug design: new pathways and targets. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Das, P., & Kumar, A. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of Biomolecular Structure and Dynamics. [Link]

• Wang, Y., et al. (2023). Drug Discovery Based on Fluorine-Containing Glycomimetics. MDPI. [Link]

• Suzuki, A. (1998). Recent advances in the cross-coupling reactions of organoboron derivatives with organic electrophiles, 1995–1998. Journal of Organometallic Chemistry.
• Bukharov, S. V., Fazlieva, L. K., Mukmeneva, N. A., Akhmadullin, R. M., & Morozov, V. I. (2002). Oxidation of 3,5,3',5'-Tetra-tert-butyl-4,4'-dihydroxybiphenyl with Atmospheric Oxygen in the Absence of Base Catalysts. Russian Journal of General Chemistry.

• Organic Syntheses Procedure. (2019). Organic Syntheses. [Link]

• CN106349066A - Synthesis method of methyl 3,5-di-tert-butyl-4-hydroxybenzoate - Google Patents. (n.d.).

• Methyl 3,5-difluoro-4-hydroxybenzoate - MySkinRecipes. (n.d.). MySkinRecipes. [Link]

• Preparation of t-Butyl-3-Bromo-5-Formylbenzoate Through Selective Metal-Halogen Exchange Reactions | Request PDF. (n.d.). ResearchGate. [Link]

• Palladium Catalyzed Suzuki-Miyaura Cross-Coupling of Secondary α-(Trifluoromethyl)benzyl Tosylates | Request PDF. (n.d.). ResearchGate. [Link]

• Knapp, D. M., et al. (2018). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. PMC - NIH. [Link]

• Synthesis of Functionalized p-Terphenyls Based on Site-Selective Suzuki Cross-Coupling Reactions of Bis(triflates) of 2,5-Dihydroxybenzoate. (n.d.). ResearchGate. [Link]

• Synthesis of 3,5-di-tert-butyl-4-hydroxybenzoic acid derivatives (amides). (n.d.). ResearchGate. [Link]

• TERT-BUTYL 3,5-DIFLUORO-4-(HYDROXYMETHYL)BENZOATE, 97% Purity, C12H14F2O3, 250 mg. (n.d.). AA Blocks. [Link]

• CN103664612A - Synthetic method for methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl) propionate - Google Patents. (n.d.).

• Methyl 3,5-bis-tert-butyl-4-hydroxybenzoate | C16H24O3 | CID 75639 - PubChem. (n.d.). PubChem. [Link]

• 2,4-di-tert-butyl phenyl 3,5-di-tert-butyl-4-hydroxybenzoate, 4221-80-1. (n.d.). The Good Scents Company. [Link]

• Oxidation of 3,5,3',5'Tetra tert -butyl-4,4'-dihydroxybiphenyl with Atmospheric Oxygen in the Absence of Base Catalysts. (n.d.). ResearchGate. [Link]

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• 10. calpaclab.com [calpaclab.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Welcome to the technical support center for the synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important intermediate. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction yield and purity.

Synthesis Overview

The synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate typically involves the selective reduction of the corresponding aldehyde, Tert-butyl 3,5-difluoro-4-formylbenzoate. The key to this synthesis is the use of a mild reducing agent that chemoselectively reduces the aldehyde functional group to a primary alcohol without affecting the sterically hindered and less reactive tert-butyl ester.

A common and effective reducing agent for this transformation is sodium borohydride (NaBH₄). It is known to be a gentle reducing agent that rapidly reduces aldehydes and ketones, while typically not reducing esters.[1][2]

The general reaction scheme is as follows:

This seemingly straightforward reaction can present several challenges. This guide will address these potential issues in a question-and-answer format to help you navigate the complexities of this synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis, providing potential causes and recommended solutions.

Issue 1: Low or No Conversion of the Starting Aldehyde

• Question: I've run the reaction, but TLC and NMR analysis show a significant amount of unreacted Tert-butyl 3,5-difluoro-4-formylbenzoate. What could be the problem?

• Answer: Low or no conversion can stem from several factors related to the reagents and reaction conditions.

  • Inactive Sodium Borohydride: NaBH₄ is sensitive to moisture and can degrade over time. Ensure you are using a fresh, dry batch of the reagent. It's good practice to store NaBH₄ in a desiccator.

  • Insufficient Molar Ratio of Reducing Agent: While a 1:1 molar ratio of NaBH₄ to the aldehyde is stoichiometrically sufficient (as NaBH₄ provides four hydride equivalents), it is common practice to use a slight excess (e.g., 1.1 to 1.5 equivalents) to ensure the reaction goes to completion.

  • Low Reaction Temperature: While the reaction is often carried out at room temperature, if the conversion is sluggish, you might consider a gentle increase in temperature. However, be cautious, as higher temperatures can sometimes lead to side reactions.

  • Improper Solvent Choice: The reaction is typically performed in an alcoholic solvent like methanol or ethanol. These solvents are capable of protonating the intermediate alkoxide. Ensure your solvent is of an appropriate grade and is dry.

Issue 2: Formation of an Acidic Impurity

• Question: After workup, my product is contaminated with a significant amount of 3,5-difluoro-4-(hydroxymethyl)benzoic acid. How can I prevent this?

• Answer: The presence of the carboxylic acid impurity suggests that the tert-butyl ester has been hydrolyzed.

  • Harsh Workup Conditions: The tert-butyl ester is sensitive to strongly acidic conditions. During the workup, avoid using strong acids to quench the reaction. A milder approach is to use a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Prolonged Reaction Times in Protic Solvents: While alcoholic solvents are common, extended reaction times, especially at elevated temperatures, can lead to some degree of transesterification or hydrolysis. Monitor the reaction by TLC and aim to quench it as soon as the starting material is consumed.

Issue 3: Presence of Both Starting Material and an Unknown Byproduct

• Question: My final product shows the presence of the desired alcohol, unreacted aldehyde, and an additional spot on the TLC plate. What could this byproduct be?

• Answer: An unknown byproduct could be the result of a Cannizzaro reaction, especially if basic conditions are inadvertently introduced.[3]

  • Cannizzaro Reaction: Aromatic aldehydes that lack an α-hydrogen, such as Tert-butyl 3,5-difluoro-4-formylbenzoate, can undergo a disproportionation reaction in the presence of a strong base to yield the corresponding carboxylic acid and alcohol.[3] Ensure that your reaction conditions are not basic. If a basic workup is necessary for other reasons, it should be done cautiously and at low temperatures.

  • Over-reduction: While unlikely with NaBH₄, if a more potent reducing agent were accidentally used, or if the reaction conditions were too harsh, the ester could be reduced to the corresponding diol. This is more of a concern with stronger reducing agents like lithium aluminum hydride (LiAlH₄).[1]

Issue 4: Difficulty in Purifying the Final Product

• Question: I'm having trouble separating my desired product, Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, from the starting aldehyde by column chromatography.

• Answer: The polarity difference between the starting aldehyde and the product alcohol is usually sufficient for separation by silica gel chromatography. However, if you are experiencing difficulties, consider the following:

  • Solvent System Optimization: Experiment with different solvent systems for your column chromatography. A mixture of hexanes and ethyl acetate is a good starting point. Gradually increasing the polarity by increasing the proportion of ethyl acetate should allow for the elution of the aldehyde first, followed by the more polar alcohol.

  • Recrystallization: If the product is a solid, recrystallization can be an effective purification method. Try different solvent systems, such as ethyl acetate/hexanes or dichloromethane/hexanes.

Frequently Asked Questions (FAQs)

Q1: Can I use Lithium Aluminum Hydride (LiAlH₄) for this reduction?

A1: It is not recommended to use LiAlH₄ for this specific transformation. LiAlH₄ is a much stronger reducing agent than NaBH₄ and will likely reduce both the aldehyde and the tert-butyl ester, leading to the formation of the diol (4-(dihydroxymethyl)-3,5-difluorobenzene) and tert-butanol.[1][4] The selectivity of NaBH₄ is crucial for the success of this synthesis.[1]

Q2: What is the best solvent for this reaction?

A2: Protic solvents like methanol or ethanol are generally preferred for NaBH₄ reductions of aldehydes. They participate in the reaction mechanism by protonating the intermediate alkoxide. The reaction can also be performed in aprotic solvents like THF or diethyl ether, but the reaction rate may be slower.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is the most convenient method for monitoring the reaction. Use a suitable mobile phase (e.g., 3:1 hexanes:ethyl acetate) to clearly separate the starting aldehyde from the product alcohol. The product, being more polar due to the hydroxyl group, will have a lower Rf value than the starting material.

Q4: What are the expected spectroscopic signatures for the product?

A4: For Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, you can expect the following in the ¹H NMR spectrum:

• A singlet for the nine protons of the tert-butyl group.

• A singlet or a triplet (due to coupling with the hydroxyl proton) for the two protons of the hydroxymethyl group (-CH₂OH).

• A signal for the hydroxyl proton (-OH), which may be broad and its chemical shift can vary depending on the solvent and concentration.

• A signal in the aromatic region for the two aromatic protons.

In the ¹³C NMR spectrum, you should be able to identify the carbonyl carbon of the ester, the carbons of the tert-butyl group, the carbon of the hydroxymethyl group, and the aromatic carbons.

Q5: Are there any safety precautions I should be aware of?

A5: Yes, always handle sodium borohydride with care. It is a flammable solid and can react with water to produce flammable hydrogen gas. The reaction should be performed in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Experimental Protocol: A Representative Procedure

This is a general procedure and may require optimization based on your specific laboratory conditions and scale.

• Dissolve the Aldehyde: In a round-bottom flask equipped with a magnetic stir bar, dissolve Tert-butyl 3,5-difluoro-4-formylbenzoate (1.0 equivalent) in methanol.

• Cool the Solution: Cool the solution to 0 °C using an ice bath.

• Add the Reducing Agent: Slowly add sodium borohydride (1.1 - 1.5 equivalents) portion-wise to the stirred solution. Be mindful of any gas evolution.

• Monitor the Reaction: Allow the reaction to stir at 0 °C to room temperature. Monitor the progress of the reaction by TLC until all the starting material has been consumed.

• Quench the Reaction: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Extract the aqueous layer with an organic solvent such as ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Data Summary Table

Parameter	Recommended Value/Condition	Rationale
Reducing Agent	Sodium Borohydride (NaBH₄)	Selectively reduces the aldehyde without affecting the tert-butyl ester.[1]
Molar Ratio (NaBH₄:Aldehyde)	1.1 - 1.5 : 1	Ensures complete conversion of the starting material.
Solvent	Methanol or Ethanol	Protic solvent that facilitates the reduction and is readily available.
Reaction Temperature	0 °C to Room Temperature	Provides a balance between reaction rate and selectivity.
Workup Quench	Saturated aq. NH₄Cl	Mild quenching agent that avoids hydrolysis of the tert-butyl ester.
Purification Method	Silica Gel Column Chromatography	Effective for separating the polar product from the less polar starting material.

Visualizing the Workflow

Below is a diagram illustrating the key steps and decision points in the synthesis and troubleshooting process.

Caption: Workflow for the synthesis and troubleshooting of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

References

• Taylor & Francis Group. (1993). Side Reactions in Reductive Alkylation of Aromatic Amines with Aldehydes and with Ketones. CRC Press. [Link]

• Oriental Journal of Chemistry. (2016). NaBH4/Na2C2O4/H2O: An efficient System for Selective Reduction of Aldehydes in the presence of Ketones. [Link]

• Britannica. (2025). Aldehyde - Oxidation, Reduction, Reactions. [Link]

• Career Endeavour. REDUCING-AGENT.pdf. [Link]

• De Gruyter. (2022). CHAPTER 11: Reduction and Oxidation of Carbonyl Compounds and Derivatives. [Link]

• OrgChem.by. (2015). A Quick Guide to Reductions in Organic Chemistry. [Link]

• Chemistry LibreTexts. (2019). 18.7: Reduction of Carboxylic Acids and Their Derivatives. [Link]

• Chemguide. reduction of aldehydes and ketones. [Link]

Sources

• 1. careerendeavour.com [careerendeavour.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Aldehyde - Oxidation, Reduction, Reactions | Britannica [britannica.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Crude Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate by Column Chromatography

Welcome to the technical support center for the chromatographic purification of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, experience-driven advice and troubleshooting for common challenges encountered during this specific purification process.

Section 1: Understanding the Molecule and Potential Challenges

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate possesses a unique combination of functional groups that can present challenges during silica gel column chromatography. The presence of two electron-withdrawing fluorine atoms increases the polarity of the aromatic ring, while the hydroxyl and tert-butyl ester groups provide sites for hydrogen bonding and steric hindrance, respectively.

Potential Purification Hurdles:

• Compound Polarity: The hydroxymethyl group makes the compound moderately polar, potentially leading to strong interactions with the silica gel stationary phase.

• Impurity Profile: Synthesis of this molecule can result in impurities with similar polarities, making separation difficult. Common impurities might include the starting materials, over-oxidized products (e.g., the corresponding aldehyde or carboxylic acid), or byproducts from the esterification step.

• Stability on Silica: The acidic nature of silica gel can sometimes cause degradation of sensitive compounds, although this is less common for this particular structure.[1] It's always a prudent initial step to check for stability.

Initial Stability Check: The 2D TLC Method

Before committing your entire batch of crude material to a column, it is crucial to assess its stability on silica gel.

Protocol:

• Spot your crude material on a TLC plate.

• Develop the plate in a suitable solvent system.

• Dry the plate thoroughly.

• Rotate the plate 90 degrees and re-develop it in the same solvent system.

• Interpretation: If your compound is stable, you will see your spots move diagonally. If new spots appear that were not present in the first dimension, it indicates on-plate degradation.[1]

Section 2: Troubleshooting Guide & FAQs

This section addresses specific problems you may encounter during the column chromatography of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Issue 1: My compound is not moving off the baseline in standard solvent systems (e.g., Ethyl Acetate/Hexane).

Question: I've tried various ratios of ethyl acetate and hexane, but my desired product remains at the baseline on the TLC plate. How can I get it to move?

Answer: This is a common issue when dealing with polar compounds.[1] Here's a systematic approach to resolving this:

• Increase Solvent Polarity:

  • Methanol as a Modifier: Add a small percentage of methanol (e.g., 1-5%) to your ethyl acetate/hexane mobile phase. Methanol is a highly polar solvent that can effectively compete with the silica gel for interactions with your polar compound, thus increasing its mobility.[2]

  • Alternative Solvent Systems: Consider switching to a different solvent system altogether. A mixture of Dichloromethane (DCM) and Methanol is often effective for polar compounds. Start with a high ratio of DCM to Methanol (e.g., 98:2) and gradually increase the methanol content.

• Deactivate the Silica Gel:

  • The acidity of silica gel can sometimes lead to strong adsorption. You can deactivate the silica by adding a small amount of a basic modifier like triethylamine (e.g., 0.1-1%) to your eluent. This is particularly useful if you observe significant tailing of your spot on the TLC plate.

Workflow for Optimizing a Solvent System:

Caption: Logic for mobile phase optimization.

Issue 2: My compound co-elutes with an impurity.

Question: I've found a solvent system that moves my compound, but an impurity has a very similar Rf value, making separation difficult. What are my options?

Answer: This is a classic separation challenge. Here are several strategies to improve resolution:

• Fine-Tune the Solvent System:

  • Ternary Mixtures: Instead of a two-solvent system, try a three-component mixture. For instance, a mix of Hexane, Ethyl Acetate, and a small amount of a third solvent with a different polarity or hydrogen bonding capability (like DCM or acetone) can sometimes alter the selectivity of the separation.

  • Eluotropic Series: Consult an eluotropic series to select solvents of similar strength but different chemical properties.[2] This can change the interaction dynamics between your compounds and the stationary phase.

• Change the Stationary Phase:

  • Alumina: If your compound is stable on basic media, alumina can be a good alternative to silica gel. It has different selectivity and may resolve your compounds.

  • Florisil: This is another alternative stationary phase that can be effective for separating compounds of similar polarity.[1]

  • Reverse-Phase Chromatography: If all else fails with normal-phase chromatography, reverse-phase (e.g., C18 silica) is a powerful alternative. Here, the stationary phase is non-polar, and you would use a polar mobile phase (e.g., water/acetonitrile or water/methanol).

Issue 3: The compound streaks badly on the TLC and the column, leading to poor separation and mixed fractions.

Question: My spots on the TLC plate are not round but appear as long streaks. This translates to broad, overlapping bands on my column. Why is this happening and how can I fix it?

Answer: Streaking is often indicative of a few underlying problems:

• Sample Overload: You might be applying too much sample to your TLC plate or loading too much onto your column.[3] Try diluting your sample for TLC spotting and reducing the amount of crude material loaded onto the column.

• Poor Solubility in the Mobile Phase: If your compound is not very soluble in the eluent, it can lead to streaking.

  • Dry Loading: Instead of dissolving your crude material in a minimal amount of solvent and loading it directly onto the column (wet loading), try dry loading.[3]

    • Dry Loading Protocol:

      • Dissolve your crude product in a suitable solvent (e.g., DCM or acetone).

      • Add a small amount of silica gel to this solution.

      • Evaporate the solvent completely on a rotary evaporator until you have a free-flowing powder.

      • Carefully add this powder to the top of your packed column.[3]

• Compound Degradation: As mentioned earlier, streaking can be a sign of on-column decomposition.[4] Re-verify the stability of your compound on silica.

Data Summary Table:

Problem	Potential Cause	Recommended Solution
Compound at Baseline	Insufficient eluent polarity.	Add a polar modifier (e.g., Methanol) or switch to a more polar solvent system (e.g., DCM/Methanol).
Co-elution with Impurity	Similar polarity of compounds.	Fine-tune the solvent system with ternary mixtures or change the stationary phase (Alumina, Florisil, or Reverse-Phase).
Streaking/Tailing	Sample overload, poor solubility, or decomposition.	Reduce sample load, use the dry loading technique, or check for compound stability on silica.

Issue 4: My compound came off the column, but the fractions are very dilute, and I have low recovery.

Question: I ran the column and collected many fractions, but after concentrating them, the yield is much lower than expected. Where did my compound go?

Answer: This can be a frustrating situation with several possible explanations:

• The compound is still on the column: If your solvent system is not polar enough, your compound may be moving very slowly or not at all. Try flushing the column with a much more polar solvent (e.g., 10-20% Methanol in DCM) to see if you can recover the remaining material.[1]

• The compound came off in the solvent front: If your initial solvent system was too polar, the compound may have eluted very quickly with the solvent front. Always check the first few fractions, even if you don't expect your compound to be there.[1]

• Dilute Fractions: The compound may have eluted over a large number of fractions in low concentrations. Try combining and concentrating a larger range of fractions where you expected to see your product.[1]

• Adsorption to Glassware: While less common, highly polar compounds can sometimes adhere to glass surfaces. Rinsing your collection tubes with a strong solvent might help recover some material.

Troubleshooting Workflow for Low Recovery:

Caption: Systematic approach to diagnosing low recovery.

Section 3: Recommended Starting Protocol

This is a general starting point for the purification of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. You should always optimize the conditions based on your specific crude material and the results of your initial TLC analysis.

Experimental Protocol:

• TLC Analysis:

  • Develop a TLC plate of your crude material in a starting solvent system of 30% Ethyl Acetate in Hexane.

  • Visualize the plate under UV light (254 nm).

  • Adjust the solvent polarity to achieve an Rf value of approximately 0.2-0.3 for the desired product. A good next step if the compound does not move is to try 50% Ethyl Acetate in Hexane, followed by small additions of methanol if necessary.

• Column Preparation:

  • Choose an appropriate size column based on the amount of crude material. A general rule of thumb is to use a 40-100:1 ratio of silica gel to crude material by weight.

  • Pack the column using the chosen eluent (slurry packing is recommended).

• Sample Loading:

  • If your crude material is not highly viscous and dissolves well in a small amount of the eluent or a slightly more polar solvent, you can use wet loading.[3]

  • If you have a large amount of material or it has poor solubility, use the dry loading method described in the troubleshooting section.[3]

• Elution and Fraction Collection:

  • Begin eluting with the solvent system determined from your TLC analysis.

  • Collect fractions and monitor the elution by TLC.

  • If your compound is eluting too slowly, you can gradually increase the polarity of the mobile phase (gradient elution).[1]

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dry the purified compound under high vacuum to remove any residual solvent.

Section 4: References

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. [Link]

• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• Reich, E., & Schibli, A. (2007). 4 Solvent Systems, Developing Chambers and Development. In High-Performance Thin-Layer Chromatography for the Analysis of Medicinal Plants. [Link]

• Rüger, F. (2019). Answer to "TBMDS Protection of a Phenol going way over expected time?". ResearchGate. [Link]

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. researchgate.net [researchgate.net]
• 3. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 4. researchgate.net [researchgate.net]

troubleshooting guide for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate synthesis reactions

Welcome to the technical support guide for the synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this specific synthetic transformation. As Senior Application Scientists, we provide not just protocols, but the rationale behind them to empower you to make informed decisions in your laboratory work.

The primary and most efficient route to synthesizing Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is through the selective reduction of its corresponding aldehyde, Tert-butyl 3,5-difluoro-4-formylbenzoate. This guide focuses on troubleshooting this critical step.

Frequently Asked Questions & Troubleshooting Guide

Section 1: Starting Material and Reagents

Q1: My starting material, Tert-butyl 3,5-difluoro-4-formylbenzoate, appears to be of low purity. How critical is purity for this reaction?

A1: Starting material purity is paramount. Impurities can lead to sluggish reactions, the formation of side products, and significant challenges in purifying the final alcohol. The most common impurity is the corresponding carboxylic acid, formed from the oxidation of the aldehyde. This acidic impurity can neutralize the basic hydride reagent and complicate the work-up.

Troubleshooting Steps:

• Assess Purity: Use ¹H NMR or GC-MS to quantify the level of impurity. The aldehyde proton should appear as a singlet around 10 ppm. The presence of a broad singlet between 10-12 ppm could indicate the carboxylic acid.

• Purification: If significant impurities are present, purification via flash column chromatography (using a hexane/ethyl acetate gradient) is recommended before starting the reduction.

• Consequences of Impurity: Using impure starting material may require adding a larger excess of the reducing agent, which can lead to over-reduction or reduction of the ester group, especially at elevated temperatures.

Section 2: The Reduction Reaction

Q2: What is the best reducing agent for converting the aldehyde to the alcohol without affecting the tert-butyl ester?

A2: Sodium borohydride (NaBH₄) is the reagent of choice for this transformation. It is a mild and highly selective reducing agent for aldehydes and ketones.[1][2] Crucially, under standard conditions (low temperature, protic solvent), it does not reduce esters, amides, or carboxylic acids, making it ideal for this substrate.[3][4] More powerful reagents like lithium aluminum hydride (LiAlH₄) would reduce both the aldehyde and the tert-butyl ester and are therefore unsuitable.[5]

Reagent	Selectivity	Solvent	Temperature	Pros	Cons
Sodium Borohydride (NaBH₄)	Aldehydes/Ketones >> Esters	Methanol, Ethanol	0 °C to RT	High selectivity, easy handling, inexpensive	Slower than LiAlH₄
Lithium Aluminum Hydride (LiAlH₄)	Reduces aldehydes, ketones, esters, acids	Anhydrous Ether, THF	0 °C to RT	Very powerful and fast	Non-selective for this substrate, reacts violently with water

Q3: My reaction is very slow or does not go to completion. What are the likely causes?

A3: An incomplete or sluggish reaction is typically due to issues with reagent stoichiometry, temperature, or solvent choice.

Troubleshooting Workflow:

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. youtube.com [youtube.com]

managing temperature control during the synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Welcome to the technical support center for the synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice. Here, we address common challenges and frequently asked questions related to managing temperature control during this synthesis, ensuring a successful and reproducible outcome.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate and where is temperature control critical?

The most prevalent and efficient method for synthesizing Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is through the selective reduction of its corresponding aldehyde, Tert-butyl 3,5-difluoro-4-formylbenzoate. The key temperature-sensitive step is this reduction reaction, typically carried out using a mild reducing agent like sodium borohydride (NaBH₄). Precise temperature control during the addition of the reducing agent and throughout the reaction is paramount to prevent side reactions and ensure high yield and purity.

Q2: Why is sodium borohydride (NaBH₄) the preferred reducing agent for this synthesis?

Sodium borohydride is a chemoselective reducing agent that readily reduces aldehydes and ketones to their corresponding alcohols.[1] Unlike more potent reducing agents such as lithium aluminum hydride (LiAlH₄), NaBH₄ is compatible with a wider range of solvents, including protic solvents like methanol and ethanol, and is significantly safer to handle due to its lower reactivity with water.[2] This selectivity is crucial for this synthesis as it minimizes the risk of reducing the tert-butyl ester group.

Q3: What is the optimal temperature range for the reduction of Tert-butyl 3,5-difluoro-4-formylbenzoate with NaBH₄?

The optimal temperature for this reduction is typically in the range of 0°C to room temperature . The reaction is often initiated at a lower temperature (0°C) by portion-wise addition of NaBH₄ to a solution of the aldehyde in a suitable solvent like methanol or ethanol.[1] Maintaining a low temperature during the initial phase helps to control the exothermic nature of the reaction and prevent the formation of impurities. After the addition is complete, the reaction mixture is often allowed to warm to room temperature to ensure the reaction proceeds to completion.

Q4: How critical is the choice of solvent for temperature control?

The choice of solvent is highly critical. Alcohols such as methanol or ethanol are commonly used for NaBH₄ reductions. These solvents have a good capacity to dissipate heat generated during the reaction. It is important to use anhydrous solvents to prevent the quenching of the reducing agent and to ensure a consistent reaction rate.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, with a focus on temperature-related problems.

Problem	Potential Cause	Troubleshooting & Optimization
Low Yield of the Desired Product	Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time or low temperature.	Optimize Reaction Time and Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, allow it to stir for a longer period at room temperature after the initial low-temperature addition of NaBH₄.
Decomposition of the Reducing Agent: NaBH₄ can decompose in acidic conditions or in the presence of excessive water.	Ensure Anhydrous Conditions: Use dry solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of Impurities	Over-reduction: Although less common with NaBH₄, higher temperatures can sometimes lead to the reduction of the ester group.	Maintain Low Temperature: Carefully control the temperature during the addition of NaBH₄, keeping it at or below 0°C. Use an ice bath to dissipate heat effectively.
Side Reactions: The aldehyde starting material can be prone to other reactions if the temperature is not controlled.	Controlled Addition of Reagents: Add the sodium borohydride portion-wise to the aldehyde solution to manage the reaction exotherm.
Reaction Runaway	Uncontrolled Exotherm: Rapid addition of the reducing agent at room temperature can lead to a rapid increase in temperature.	Slow and Controlled Addition: Add the NaBH₄ slowly and in small portions to a cooled solution of the aldehyde. Ensure efficient stirring to distribute the reagent and heat evenly.
Inconsistent Results Between Batches	Variations in Temperature Profiles: Inconsistent cooling or heating can lead to different reaction outcomes.	Standardize Temperature Control Protocol: Use a reliable cooling bath (ice-water or a cryocooler) and monitor the internal reaction temperature with a calibrated thermometer.

Experimental Protocols

Protocol 1: Synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

This protocol provides a general procedure for the reduction of Tert-butyl 3,5-difluoro-4-formylbenzoate.

Materials:

• Tert-butyl 3,5-difluoro-4-formylbenzoate

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Thermometer

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Tert-butyl 3,5-difluoro-4-formylbenzoate (1.0 eq) in anhydrous methanol.

• Cooling: Place the flask in an ice bath and cool the solution to 0°C with stirring.

• Reagent Addition: Once the solution reaches 0°C, add sodium borohydride (1.1 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 5°C.

• Reaction: After the complete addition of NaBH₄, continue to stir the reaction mixture at 0°C for 30 minutes. Then, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 1-2 hours.

• Monitoring: Monitor the progress of the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture back to 0°C with an ice bath. Slowly quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extraction: Extract the aqueous layer with dichloromethane (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel if necessary.

Visualization of the Workflow

Diagram 1: Temperature Control Workflow during Synthesis

Caption: Workflow for temperature-controlled synthesis.

Diagram 2: Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low yield.

References

• Chemguide. (n.d.). Reduction of Aldehydes and Ketones. Retrieved from [Link]

• Ashenhurst, J. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. Retrieved from [Link]

• Johnson, M. R., & Rickborn, B. (1968). Sodium borohydride reduction of conjugated aldehydes and ketones. The Journal of Organic Chemistry, 33(11), 4383-4385.
• Narasimhan, S., & Balakumar, R. (2000). Selective Aldehyde Reduction in Ketoaldehydes with NaBH4-Na2CO3-H2O at Room Temperatures.

• Organic Chemistry Portal. (n.d.). Sodium borohydride, Sodium tetrahydroborate. Retrieved from [Link]

• ResearchGate. (2016, August 9). At what temperature ester reduction with sodium borohydride is done?. Retrieved from [Link]

• PubChem. (n.d.). Tert-butyl 3,5-difluoro-4-formylbenzoate. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Sodium Borohydride. Retrieved from [Link]

Sources

• 1. Sodium Borohydride [commonorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Alternative Reducing Agents in the Synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Introduction: The synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a critical step in the development of various pharmaceutical intermediates. The core transformation involves the selective reduction of the aldehyde group in Tert-butyl 3,5-difluoro-4-formylbenzoate. Achieving high chemoselectivity is paramount, as the tert-butyl ester functionality is susceptible to reduction by overly aggressive reagents. This guide provides in-depth troubleshooting advice, answers frequently asked questions, and details alternative protocols to navigate the challenges encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the standard reducing agent for converting Tert-butyl 3,5-difluoro-4-formylbenzoate to the corresponding alcohol, and why would I need an alternative?

The industry-standard reagent for this transformation is Sodium Borohydride (NaBH₄). Its popularity stems from its excellent chemoselectivity; it readily reduces aldehydes and ketones while generally leaving esters untouched under mild conditions.[1][2] However, researchers may seek alternatives for several reasons:

• Reaction Kinetics: On some substituted aromatic aldehydes, the reaction with NaBH₄ can be sluggish, requiring extended reaction times or elevated temperatures, which might introduce side reactions.

• Scale-Up Challenges: Handling large quantities of borohydride and managing the hydrogen gas evolution during quenching can pose safety and engineering challenges in large-scale production.

• Workup Issues: The borate salts formed during the workup can sometimes complicate product isolation, leading to emulsions or purification difficulties.

• "Green" Chemistry Initiatives: There is a growing demand for more environmentally benign reagents and solvent systems, prompting exploration of alternatives like ammonia borane that can be used in aqueous media.[3]

Q2: Besides the target aldehyde, which functional group in the substrate is most at risk during the reduction?

The primary functional group at risk is the tert-butyl ester . This group is sensitive to both reduction and hydrolysis.

• Reduction: Strong hydride donors, such as Lithium Aluminum Hydride (LiAlH₄), will readily reduce the ester to a primary alcohol, leading to the formation of an unwanted diol impurity.[4][5]

• Hydrolysis: The tert-butyl ester is particularly susceptible to cleavage under acidic conditions (hydrolysis) and can also be cleaved by strong bases, especially at elevated temperatures. This necessitates a carefully controlled pH during the reaction workup.

Q3: What are the most viable alternative reducing agents for this synthesis?

Beyond Sodium Borohydride, two excellent alternatives offer distinct advantages:

• Ammonia Borane (NH₃-BH₃): This reagent is a stable, non-toxic solid that has emerged as a highly chemoselective reducing agent for aldehydes and ketones.[3] A key advantage is its ability to perform reductions in "green" solvents like neat water or ethanol, simplifying handling and disposal. It shows excellent tolerance for ester groups.[3]

• Catalytic Hydrogenation: Using molecular hydrogen (H₂) with a catalyst (e.g., Palladium on Carbon, Pd/C) is another option. This method is highly effective and produces only water as a byproduct. However, it requires specialized high-pressure equipment, and catalyst optimization may be necessary to prevent dehalogenation (loss of fluorine atoms) or reduction of the aromatic ring under harsh conditions.

Q4: Why is Lithium Aluminum Hydride (LiAlH₄) completely unsuitable for this specific transformation?

Lithium Aluminum Hydride (LiAlH₄) is a significantly more powerful reducing agent than Sodium Borohydride.[4][6] This high reactivity is due to the greater polarity and weaker Al-H bond compared to the B-H bond in borohydride.[6] Consequently, LiAlH₄ does not discriminate between the aldehyde and the ester functional groups.[5][7] Its application would result in the non-selective reduction of both carbonyls, yielding (4-(hydroxymethyl)-3,5-difluorophenyl)methanol, not the desired product.

Troubleshooting and Optimization Guide

This section addresses common problems encountered during the reduction of Tert-butyl 3,5-difluoro-4-formylbenzoate.

Problem / Observation	Potential Cause(s)	Recommended Solutions & Scientific Rationale
Low Yield / Incomplete Reaction	1. Degraded Reducing Agent: NaBH₄ is sensitive to moisture and can degrade over time, losing its hydride-donating capacity. 2. Insufficient Stoichiometry: One mole of NaBH₄ can theoretically reduce four moles of aldehyde, but in practice, an excess is required to drive the reaction to completion. 3. Suboptimal Solvent: While THF or ether can be used, protic solvents like methanol or ethanol significantly accelerate NaBH₄ reductions by coordinating with the borohydride and activating the carbonyl group.	1. Use Fresh Reagent: Always use a freshly opened container of NaBH₄ or one that has been stored properly under an inert atmosphere. 2. Increase Equivalents: Increase the molar equivalents of the reducing agent incrementally (e.g., from 1.2 to 1.5 eq.). Monitor by TLC to find the optimal amount without promoting side reactions. 3. Optimize Solvent System: Switch to methanol or ethanol as the reaction solvent. The reaction is often complete within minutes at 0 °C to room temperature in these solvents.[8]
Side Product Detected: Diol Formation	1. Contaminated Reagent: The NaBH₄ used may be contaminated with a more potent reducing species. 2. Excessively Harsh Conditions: Pushing a sluggish reaction with high temperatures for a prolonged period can sometimes lead to slow reduction of the ester, even with NaBH₄.[8]	1. Verify Reagent Purity: Use a high-purity grade of NaBH₄ from a reputable supplier. 2. Maintain Mild Conditions: Keep the reaction temperature low (0-25 °C). If the reaction is slow, it is preferable to switch to a more suitable alternative reagent like ammonia borane rather than forcing the conditions with NaBH₄.
Side Product Detected: Loss of Tert-butyl Group	1. Harsh Acidic Workup: The tert-butyl ester is highly labile to strong acids. Quenching the reaction with concentrated HCl or 1M H₂SO₄ will rapidly cleave the ester, leading to the corresponding carboxylic acid. 2. Overly Basic Conditions: While more stable to base than acid, prolonged exposure to strong bases (e.g., NaOH) during workup, especially with heating, can also cause saponification.	1. Use a Buffered Quench: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). This provides a mildly acidic proton source (pH ~4.5-6) that effectively neutralizes the reaction without being acidic enough to cleave the t-butyl group. 2. Keep Workup Cold: Perform all aqueous workup and extraction steps at low temperatures (e.g., in an ice bath) to minimize the risk of hydrolysis.
Difficult Product Isolation / Emulsion Formation	1. Formation of Borate Gels: During the aqueous quench, borate salts can form gelatinous precipitates that complicate phase separation. 2. Insufficient Quenching: If excess hydride is not fully quenched, continued hydrogen evolution can interfere with extractions.	1. Add a Co-solvent: After quenching, adding a small amount of a solvent like methanol and stirring can help break up borate complexes. 2. "Reverse" Quench: For larger scales, consider adding the reaction mixture slowly to the quench solution (instead of the other way around) with vigorous stirring to ensure efficient mixing and heat dissipation. 3. Salting Out: Add brine (saturated NaCl solution) during the extraction to increase the ionic strength of the aqueous layer, which helps break emulsions and improves the partitioning of the organic product into the extraction solvent.

Comparative Analysis of Recommended Reducing Agents

Feature	Sodium Borohydride (NaBH₄)	Ammonia Borane (NH₃-BH₃)
Selectivity	Excellent for reducing aldehydes over esters.[9]	Excellent; highly chemoselective for aldehydes and ketones, inert to esters and other common functional groups.[3]
Reaction Conditions	Typically 0 °C to 25 °C in alcoholic solvents (MeOH, EtOH) for fast reactions.[8]	Room temperature to 40 °C. Can be performed in neat water or alcoholic solvents.[3]
Handling & Safety	Solid, but hygroscopic. Reacts with water to produce H₂ gas. Requires careful quenching.	Air-stable, non-toxic, and non-pyrophoric solid. Considered a much safer and "greener" alternative.
Workup	Quench with saturated NH₄Cl. Extractions may be complicated by borate salts.	Simple aqueous workup. Boron-containing byproducts are generally more manageable.
Advantages	Inexpensive, widely available, well-understood reactivity.	Environmentally benign, high selectivity, operational simplicity, safe to handle.
Disadvantages	Can be sluggish for some substrates, moisture-sensitive, H₂ evolution during quench.	Higher cost compared to NaBH₄, less literature precedent for industrial scale-up.

Detailed Experimental Protocols

Protocol 1: Standard Reduction using Sodium Borohydride (NaBH₄)

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add Tert-butyl 3,5-difluoro-4-formylbenzoate (1.0 eq.).

• Dissolution: Add anhydrous methanol (approx. 10 mL per gram of substrate) and stir until the solid is fully dissolved.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add Sodium Borohydride (1.2 eq.) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Stir the reaction mixture at 0 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 30-60 minutes).

• Quenching: While maintaining the temperature at 0 °C, slowly and carefully add saturated aqueous ammonium chloride (NH₄Cl) solution to quench the excess NaBH₄. Caution: Hydrogen gas evolution will occur.

• Extraction: Transfer the mixture to a separatory funnel. Add ethyl acetate and water. Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by column chromatography on silica gel if necessary.

Protocol 2: Alternative Reduction using Ammonia Borane (NH₃-BH₃)

• Setup: To a round-bottom flask, add Tert-butyl 3,5-difluoro-4-formylbenzoate (1.0 eq.) and Ammonia Borane (1.5 eq.).

• Solvent Addition: Add deionized water (approx. 20 mL per gram of substrate).

• Reaction: Stir the suspension at room temperature. The reaction is typically complete within 1-3 hours. Monitor progress by TLC.

• Workup: Upon completion, add ethyl acetate to the reaction mixture and stir for 10 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase twice more with ethyl acetate.

• Washing & Drying: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The resulting crude product is often of high purity, but can be further purified by column chromatography if needed.

Visualization of Reaction Pathway and Troubleshooting Logic

The following diagrams illustrate the key chemical transformation and a decision-making workflow for troubleshooting common issues.

Caption: Desired vs. undesired reduction pathways.

Caption: A troubleshooting decision tree for the reduction.

References

• Chemguide. (n.d.). Reduction of Aldehydes and Ketones. Retrieved from [Link]

• Chemistry Steps. (n.d.). DIBAL Reducing Agent. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Diisobutylaluminum Hydride (DIBAL-H). Retrieved from [Link]

• Wikipedia. (2024). Lithium aluminium hydride. Retrieved from [Link]

• BYJU'S. (n.d.). Lithium aluminium hydride. Retrieved from [Link]

• University of Calgary. (n.d.). Ch17: Hydride Reduction of Aldehydes and Ketones. Retrieved from [Link]

• Gandelman, M., et al. (2024). Selective Reduction of Esters to Access Aldehydes Using Fiddler Crab-Type Boranes. Journal of the American Chemical Society. Retrieved from [Link]

• Master Organic Chemistry. (2011). Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Retrieved from [Link]

• Chemistry Steps. (n.d.). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Retrieved from [Link]

• D'Souza, L. J., & Fuchs, P. L. (2010). The Discovery-Oriented Approach to Organic Chemistry. 6. Selective Reduction in Organic Chemistry: Reduction of Aldehydes in the Presence of Esters Using Sodium Borohydride. Journal of Chemical Education. Retrieved from [Link]

• Ramachandran, P. V., & Gagare, P. D. (2017). Selective reduction of aldehydes and ketones to alcohols with ammonia borane in neat water. Green Chemistry. Retrieved from [Link]

• American Chemical Society. (2024). Diisobutylaluminum hydride. Retrieved from [Link]

• OrgoSolver. (n.d.). Ester → Aldehyde with DIBAL-H. Retrieved from [Link]

• Myers, A. G. Research Group. (n.d.). Chem 115 - Handout. Retrieved from [Link]

• LibreTexts Chemistry. (2014). Metal hydride reducing agents. Retrieved from [Link]

• OrgChem.by. (2015). A Quick Guide to Reductions in Organic Chemistry. Retrieved from [Link]

• St. Amant, A. H., et al. (2020). Reagent for the Chemoselective Reduction of Carboxylic Acids to Aldehydes. Organic Letters. Retrieved from [Link]

• ResearchGate. (n.d.). Selective Reduction of Carboxylic Acids to Aldehydes. Retrieved from [Link]

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Wikipedia. (2024). Carbonyl reduction. Retrieved from [Link]

• Wang, J., et al. (2005). Sodium borohydride reduction of ketones, aldehydes and imines using PEG400 as catalyst without solvent. Journal of Chemical Technology and Biotechnology. Retrieved from [Link]

• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Retrieved from [Link]

• NCERT. (n.d.). Aldehydes, Ketones and Carboxylic Acids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium borohydride, Sodium tetrahydroborate. Retrieved from [Link]

• Open Library Publishing Platform. (n.d.). 3.4.1 – Sodium Borohydride Reduction of Carbonyls. Retrieved from [Link]

• Chem Help ASAP. (2022, May 17). organic chemistry review - common reducing agents [Video]. YouTube. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reduction of Aldehydes and Ketones. Retrieved from [Link]

• YouTube. (2021, March 4). 164 CHM2211 Reduction of Aldehydes and Ketones [Video]. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 3. Selective reduction of aldehydes and ketones to alcohols with ammonia borane in neat water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
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• 8. organic-synthesis.com [organic-synthesis.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Fluorinated Aromatic Compounds

Welcome to the technical support center for the purification of fluorinated aromatic compounds. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges in isolating and purifying these unique molecules. The introduction of fluorine into an aromatic system dramatically alters its physicochemical properties, often leading to unexpected behaviors during purification.[1] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter in your daily laboratory work.

The content herein is structured to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions and adapt protocols to your specific needs.

I. Understanding the Core Challenges

The unique properties of the carbon-fluorine (C-F) bond are the primary source of purification challenges. The high electronegativity of fluorine and the strength of the C-F bond influence intermolecular interactions, solubility, and reactivity in ways that are distinct from their non-fluorinated analogs.[1][2]

Key Physicochemical Properties Influencing Purification:

• Altered Polarity and Lipophilicity: Fluorination can surprisingly decrease the lipophilicity of a molecule.[3] This counterintuitive effect can complicate predictions of chromatographic behavior based on traditional models.

• Modified Intermolecular Interactions: The presence of fluorine can lead to unique intermolecular interactions, such as C-F···H-C hydrogen bonds and F···F interactions, which can affect crystal packing and chromatographic retention.[4][5] It can also weaken π-π stacking interactions.[6]

• Increased Metabolic Stability: The strength of the C-F bond contributes to increased metabolic stability, which is a desirable trait in drug discovery but does not directly impact purification, other than ensuring the compound's integrity during the process.[1][7]

• Potential for Isomeric Complexity: The synthesis of fluorinated aromatics can sometimes result in a mixture of positional isomers that are notoriously difficult to separate due to their similar physical properties.

II. Troubleshooting Guide: Purification Techniques

This section provides a question-and-answer-based troubleshooting guide for the most common purification techniques used for fluorinated aromatic compounds.

A. High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of purification for many organic compounds, but fluorinated aromatics can present unique challenges.

Question 1: Why am I seeing poor peak shape (tailing or fronting) for my fluorinated aromatic compound on a standard C18 column?

Answer:

Peak tailing or fronting for fluorinated compounds on reverse-phase columns is a common issue that can stem from several factors:

• Secondary Interactions: Residual silanols on the silica backbone of the stationary phase can interact with the highly electronegative fluorine atoms or other polar functional groups on your molecule, leading to peak tailing.[8]

• Sample Overload: Injecting too concentrated a sample can lead to peak fronting.

• Inappropriate Mobile Phase pH: For ionizable fluorinated aromatics, a mobile phase pH close to the compound's pKa can result in mixed ionization states and poor peak shape.

• Strong Sample Solvent: Dissolving the sample in a solvent significantly stronger than the initial mobile phase can cause distorted peaks.[9]

Troubleshooting Steps:

• Switch to a Specialized Column:

  • Fluorinated Phases (e.g., PFP - Pentafluorophenyl): These columns are specifically designed for the separation of halogenated and aromatic compounds. They offer alternative selectivity based on dipole-dipole, π-π, and ion-exchange interactions.

  • End-capped C18 Columns: High-quality, end-capped columns have a lower concentration of free silanols, minimizing secondary interactions.

• Optimize the Mobile Phase:

  • Adjust pH: For acidic or basic analytes, adjust the mobile phase pH to be at least 2 units away from the compound's pKa to ensure a single ionic form.

  • Add a Modifier: For basic compounds, adding a small amount of a volatile basic modifier like triethylamine (TEA) can help to mask silanol interactions.

  • Increase Buffer Concentration: For ionizable compounds, increasing the buffer concentration can sometimes improve peak shape.[8]

• Optimize Injection Conditions:

  • Reduce Sample Concentration: Dilute your sample and reinject.

  • Match Sample Solvent to Mobile Phase: If possible, dissolve your sample in the initial mobile phase.[9]

Question 2: My fluorinated aromatic isomers are co-eluting or have very poor resolution. How can I improve their separation?

Answer:

Separating positional isomers of fluorinated aromatics is a significant challenge due to their very similar polarities and hydrodynamic volumes.

Troubleshooting Steps:

• Change the Stationary Phase: This is often the most effective strategy.

  • PFP (Pentafluorophenyl) or F5 Columns: These phases can provide unique selectivity for positional isomers of halogenated compounds through shape selectivity and specific electronic interactions.

  • Phenyl-Hexyl Columns: These offer alternative π-π interactions compared to C18 phases and can sometimes resolve isomers.

• Modify the Mobile Phase:

  • Change the Organic Modifier: Switching from acetonitrile to methanol (or vice versa) can alter the selectivity of the separation. Methanol is a hydrogen-bond donor and acceptor, while acetonitrile is a stronger dipole.

  • Optimize the Gradient: A shallower gradient can improve the resolution of closely eluting peaks.

• Adjust the Temperature:

  • Lowering the temperature can sometimes increase resolution, although it will also increase backpressure and run times.

  • Increasing the temperature can decrease viscosity and improve efficiency, but may also reduce selectivity. Experimentation is key.

• Consider Supercritical Fluid Chromatography (SFC): SFC can offer different selectivity compared to HPLC and is often successful in separating challenging isomers.

Experimental Protocol: HPLC Method Development for Isomer Separation

• Initial Screening:

  • Columns: C18, PFP, Phenyl-Hexyl.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% to 95% B over 15 minutes.

  • Flow Rate: 1 mL/min.

  • Temperature: 30 °C.

  • Detector: UV (scan for optimal wavelength).

• Optimization:

  • Based on the initial screening, select the column that shows the best initial separation.

  • Optimize the gradient by making it shallower around the elution time of the isomers.

  • If separation is still not optimal, switch the organic modifier to methanol and re-optimize the gradient.

  • Systematically vary the temperature between 25 °C and 50 °C to observe the effect on resolution.

B. Crystallization

Crystallization is a powerful technique for obtaining highly pure material, but the altered intermolecular forces of fluorinated aromatics can make it challenging.

Question 3: My fluorinated aromatic compound is not crystallizing, or it is oiling out. What should I do?

Answer:

The failure of a fluorinated aromatic compound to crystallize or the formation of an oil is often due to high solubility in the chosen solvent system or unfavorable intermolecular interactions for crystal lattice formation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for crystallization.

Detailed Strategies:

• Systematic Solvent Screening:

  • Use a small amount of your compound (a few milligrams) in several vials.

  • Test a wide range of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol, water).

  • Identify a solvent in which your compound is soluble when hot but sparingly soluble at room temperature or below.

• Employ Advanced Crystallization Techniques:

  • Slow Evaporation: Dissolve your compound in a suitable solvent and allow the solvent to evaporate slowly over several days.

  • Vapor Diffusion: Dissolve your compound in a good solvent and place this solution in a sealed container with a vial of a poor solvent (anti-solvent). The slow diffusion of the anti-solvent vapor into the solution can induce crystallization.

  • Anti-Solvent Addition: Dissolve your compound in a minimal amount of a good solvent. Slowly add a poor solvent (in which your compound is insoluble) dropwise until the solution becomes slightly turbid. Warm the solution until it becomes clear again, and then allow it to cool slowly.

• Control the Temperature:

  • Slow Cooling: After dissolving your compound in a hot solvent, allow it to cool to room temperature very slowly (e.g., by placing the flask in a Dewar of hot water). Then, transfer it to a refrigerator and finally a freezer.

  • Temperature Cycling: Sometimes, cycling the temperature between warm and cool can help to induce nucleation.

• Seeding: If you have a small amount of crystalline material, add a tiny crystal (a seed) to a supersaturated solution to initiate crystallization.

C. Distillation

For volatile fluorinated aromatic compounds, distillation can be an effective purification method. However, challenges can arise from azeotrope formation and thermal stability.

Question 4: I am having difficulty separating my fluorinated aromatic compound from an impurity with a similar boiling point. What are my options?

Answer:

Separating compounds with close boiling points is a classic distillation challenge. The unique intermolecular interactions of fluorinated compounds can also lead to the formation of azeotropes.

Troubleshooting Steps:

• Fractional Distillation:

  • Use a fractionating column with a high number of theoretical plates (e.g., a Vigreux or packed column).

  • Ensure the column is well-insulated to maintain a proper temperature gradient.

  • Perform the distillation slowly to allow for equilibrium to be established at each theoretical plate.

• Vacuum Distillation:

  • Lowering the pressure will reduce the boiling points of your compounds. This can sometimes increase the difference in boiling points, making separation easier.

  • It is also essential for thermally sensitive compounds.

• Azeotropic Distillation:

  • If an azeotrope is suspected, you can try adding a third component (an entrainer) that forms a new, lower-boiling azeotrope with one of the components, allowing for its removal. This is an advanced technique and requires careful selection of the entrainer.

• Alternative Purification Methods: If distillation proves ineffective, consider preparative gas chromatography (for small scales) or column chromatography.

III. Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with fluorinated aromatic compounds and their reagents?

A1: Safety is paramount in organofluorine chemistry.

• Fluorinating Agents: Many reagents used to synthesize these compounds are toxic and corrosive.[10] Always handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.[11]

• Fluorine Gas: Elemental fluorine is extremely reactive and toxic.[12][13] Its use requires specialized equipment and training.[10]

• Hydrogen Fluoride (HF): HF can be generated as a byproduct in some reactions. It is highly corrosive and can cause severe burns that may not be immediately painful. Always have calcium gluconate gel available as a first aid measure for skin exposure.[12]

• Toxicity of Fluorinated Compounds: While many fluorinated aromatics are stable, some can be toxic or persistent in the environment. Always consult the Safety Data Sheet (SDS) for the specific compound you are handling.

Q2: How can I accurately assess the purity of my final fluorinated aromatic compound?

A2: A combination of analytical techniques is recommended for reliable purity assessment.

• ¹H and ¹⁹F NMR Spectroscopy: NMR is one of the most powerful tools. ¹H NMR will show the proton environment, while ¹⁹F NMR is highly sensitive to the electronic environment of the fluorine atoms and can reveal the presence of fluorine-containing impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides information on the molecular weight of the compound and can detect impurities, even at low levels.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable compounds.

• Elemental Analysis: Provides the percentage composition of elements (C, H, N, F) in your sample, which can be compared to the theoretical values. For fluorine analysis, combustion followed by ion chromatography (CIC) or other methods for fluoride ion determination are often used.[14][15]

Q3: Are there any special considerations for solvent selection when purifying fluorinated compounds?

A3: Yes, the unique polarity of fluorinated compounds can influence solvent choice.

• "Fluorous" Interactions: Highly fluorinated compounds can exhibit "fluorous" properties, meaning they are more soluble in fluorinated solvents (like perfluorohexanes) than in traditional organic solvents. This can be exploited in "fluorous solid-phase extraction" (F-SPE).

• Chromatography: As mentioned in the HPLC section, the choice of mobile phase (e.g., acetonitrile vs. methanol) can significantly impact selectivity due to different interactions with the fluorinated analyte.

• Crystallization: The altered polarity means that common solvent systems for non-fluorinated analogs may not be suitable. A broader screening of solvents is often necessary.

Q4: My fluorinated compound seems to be degrading on my silica gel column. Why is this happening and what can I do?

A4: The acidic nature of standard silica gel can cause the degradation of certain sensitive organic compounds. Fluorinated compounds, especially those with electron-withdrawing groups, can sometimes be susceptible to nucleophilic attack by the silanol groups or hydrolysis if water is present.

Solutions:

• Use Deactivated Silica: Treat the silica gel with a base, such as triethylamine, by adding a small percentage (e.g., 1%) to the eluent. This will neutralize the acidic sites.

• Switch to an Alternative Stationary Phase:

  • Alumina (basic or neutral): This can be a good alternative for compounds that are sensitive to acid.

  • Florisil® (magnesium silicate): This is another option for separating less polar compounds.

  • Reverse-Phase Flash Chromatography: Using a C18-functionalized silica gel with a polar eluent system (like water/acetonitrile or water/methanol) is an excellent way to avoid degradation on acidic silica.

IV. Data and Protocols

Table 1: Common HPLC Columns and Their Suitability for Fluorinated Aromatic Compounds

Column Type	Stationary Phase	Primary Interaction Mechanism	Best Suited For
C18 (ODS)	Octadecylsilane	Hydrophobic	General-purpose, initial screening
PFP / F5	Pentafluorophenyl	π-π, dipole-dipole, shape selectivity	Isomers, halogenated compounds, polar compounds
Phenyl-Hexyl	Phenyl-Hexyl	π-π, hydrophobic	Aromatic compounds, alternative selectivity to C18
Embedded Polar Group (EPG)	e.g., C18 with carbamate	Hydrophobic, hydrogen bonding	Polar fluorinated compounds, use with 100% aqueous mobile phase

Protocol: Purity Assessment by ¹⁹F NMR

• Sample Preparation: Accurately weigh approximately 5-10 mg of your purified compound and dissolve it in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Internal Standard (Optional but Recommended): Add a known amount of a simple fluorinated compound that does not overlap with your sample's signals (e.g., trifluorotoluene) as an internal standard for quantitative analysis.

• Instrument Setup:

  • Acquire a standard proton-decoupled ¹⁹F NMR spectrum.

  • Ensure the spectral width is large enough to encompass all expected fluorine signals.

  • Set the relaxation delay (d1) to at least 5 times the longest T₁ of the fluorine nuclei to ensure accurate integration for quantification.

• Data Analysis:

  • Reference the spectrum (often to external CFCl₃ at 0 ppm).

  • Integrate the signals corresponding to your compound and any fluorine-containing impurities.

  • The purity can be calculated based on the relative integration of the signals.

V. Conclusion

The purification of fluorinated aromatic compounds presents a unique set of challenges that can be overcome with a systematic approach and a solid understanding of the underlying chemical principles. By carefully selecting purification techniques, optimizing experimental parameters, and employing a range of analytical methods for purity assessment, researchers can successfully isolate these valuable molecules. This guide serves as a starting point for troubleshooting common issues, and we encourage you to adapt these principles to the specific demands of your research.

References

• Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale - CHIMIA. (n.d.). Retrieved January 20, 2026, from [Link]

• Fluorine-Free, Low-Dielectric Photosensitive Polyimides Based on Methyl Methacrylate-Functionalized Bulky Diamines for High-Fidelity UV Patterning | ACS Applied Polymer Materials. (2026, January 13). ACS Publications. Retrieved January 20, 2026, from [Link]

• The Strength of Weak Interactions: Aromatic Fluorine in Drug Design - PubMed. (n.d.). Retrieved January 20, 2026, from [Link]

• 18F-Fluorination: Challenge and Opportunity for Organic Chemists - PMC - NIH. (n.d.). Retrieved January 20, 2026, from [Link]

• Study of the effect of replacing CH3 with fluorinated groups on lipophilicity - Library Dissertation Showcase - University of Lincoln. (n.d.). Retrieved January 20, 2026, from [Link]

• Organofluorine chemistry - Wikipedia. (n.d.). Retrieved January 20, 2026, from [Link]

• 18F-Fluorination: Challenge and Opportunity for Organic Chemists - ACS Publications. (2021, August 24). Retrieved January 20, 2026, from [Link]

• Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University. (n.d.). Retrieved January 20, 2026, from [Link]

• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PubMed Central. (2023, April 13). Retrieved January 20, 2026, from [Link]

• On the impact of aromatic core fluorination in hydrogen-bonded liquid crystals - PMC - NIH. (2025, March 3). Retrieved January 20, 2026, from [Link]

• A mild and efficient method for nucleophilic aromatic fluorination using tetrabutylammonium fluoride as fluorinating reagent | Request PDF - ResearchGate. (2025, August 7). Retrieved January 20, 2026, from [Link]

• Troubleshooting Guide - Phenomenex. (n.d.). Retrieved January 20, 2026, from [Link]

• Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorinated Xenobiotics - MDPI. (n.d.). Retrieved January 20, 2026, from [Link]

• Fluorinated Aromatic Compounds - ResearchGate. (n.d.). Retrieved January 20, 2026, from [Link]

• Determination of Fluorine in Fluoro-Organic Compounds - DTIC. (n.d.). Retrieved January 20, 2026, from [Link]

• Organic fluorine mediated intermolecular interactions: insights from experimental and theoretical charge density analyses - CrystEngComm (RSC Publishing). (n.d.). Retrieved January 20, 2026, from [Link]

• New Theoretical Insight into Fluorination and Fluorine–Fluorine Interactions as a Driving Force in Crystal Structures | Crystal Growth & Design - ACS Publications. (2020, April 16). Retrieved January 20, 2026, from [Link]

• Method 1621 Determination of Adsorbable Organic Fluorine (AOF) in Aqueous Matrices by Combustion Ion Chromatography (CIC) - EPA. (2024, January 1). Retrieved January 20, 2026, from [Link]

• HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS - NJ.gov. (n.d.). Retrieved January 20, 2026, from [Link]

• Further Evidence on the Importance of Fluorous–Fluorous Interactions in Supramolecular Chemistry: A Combined Structural and Computational Study | Crystal Growth & Design. (n.d.). Retrieved January 20, 2026, from [Link]

• Organofluorine Compounds in the Environment - Analysis, Sources and - Bibliothèque et Archives Canada. (n.d.). Retrieved January 20, 2026, from [Link]

• Fluorine - Airgas - United States (US) SDS HCS 2012 V4.11. (n.d.). Retrieved January 20, 2026, from [Link]

• New methodology for the synthesis of fluorinated aromatics - Durham e-Theses. (n.d.). Retrieved January 20, 2026, from [Link]

• Evaluation of analytical methods for fluorine in biological and related materials - PubMed. (n.d.). Retrieved January 20, 2026, from [Link]

• Fluorine in Crystal Engineering ? ?The Little Atom That Could? - ResearchGate. (2025, August 7). Retrieved January 20, 2026, from [Link]

• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology | ACS Chemical Health & Safety. (2022, February 1). Retrieved January 20, 2026, from [Link]

• HPLC Troubleshooting Guide. (n.d.). Retrieved January 20, 2026, from [Link]

• The role of fluorine in medicinal chemistry | Request PDF - ResearchGate. (2025, August 7). Retrieved January 20, 2026, from [Link]

• 7. ANALYTICAL METHODS. (n.d.). Retrieved January 20, 2026, from [Link]

• The Purification of Organic Compound: Techniques and Applications - Reachem. (2024, August 9). Retrieved January 20, 2026, from [Link]

• Minimalist columnar liquid crystals: influence of fluorination on the mesogenic behavior of tetramethoxytriphenylene derivatives - Materials Advances (RSC Publishing) DOI:10.1039/D4MA00933A - The Royal Society of Chemistry. (2024, October 22). Retrieved January 20, 2026, from [Link]

• New Analytical Methods Developed for Determination of Perfluorinated Surfactants in Waters and Wastes† - CORE. (n.d.). Retrieved January 20, 2026, from [Link]

• Gas / Liquid Microreactors for Direct Fluorination of Aromatic Compounds Using Elemental Fluorine | Request PDF - ResearchGate. (n.d.). Retrieved January 20, 2026, from [Link]

• Synthesis, Optical and DFT Characterizations of Laterally Fluorinated Phenyl Cinnamate Liquid Crystal Non-Symmetric System - MDPI. (n.d.). Retrieved January 20, 2026, from [Link]

• Analyzing Organofluorine Compounds in the Environment Using Combustion Ion Chromatography (CIC) and Other Methods | LCGC International. (2023, February 1). Retrieved January 20, 2026, from [Link]

• Liquid Chromatography - Shimadzu. (n.d.). Retrieved January 20, 2026, from [Link]

• VALIDATION OF AN HPLC METHOD FOR DETERMINATION OF CHEMICAL PURITY OF [18F]FLUOROMISONIDAZOLE ([18F]FMISO) - INIS-IAEA. (n.d.). Retrieved January 20, 2026, from [Link]

• TROUBLESHOOTING GUIDE. (n.d.). Retrieved January 20, 2026, from [Link]

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preventing decomposition of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate during storage

Welcome to the technical support center for tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical reagent. Proper storage and handling are paramount to preventing decomposition and ensuring experimental reproducibility.

Introduction

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a valuable building block in medicinal chemistry and organic synthesis, prized for its unique electronic and structural properties conferred by the fluorine substituents. However, the molecule possesses two key functional groups susceptible to degradation if not stored and handled correctly: a tert-butyl ester and a benzylic alcohol. Understanding the potential decomposition pathways is the first step toward prevention.

This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you maintain the quality of your tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Visualizing Stability: Key Decomposition Pathways

The primary threats to the stability of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate are hydrolysis of the tert-butyl ester and oxidation of the benzylic alcohol. The electron-withdrawing nature of the two fluorine atoms on the benzene ring can influence the reactivity of both functional groups.

Caption: Potential degradation routes for the target compound.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate?

A1: To ensure long-term stability, the compound should be stored in a cool, dry, and dark environment. A recommended storage temperature is between 2-8°C.[1] The container should be tightly sealed to prevent exposure to moisture and atmospheric oxygen. Storing under an inert atmosphere (e.g., argon or nitrogen) is highly recommended for extended storage periods.

Q2: What are the primary decomposition pathways I should be aware of?

A2: There are two main pathways of degradation:

• Acid-Catalyzed Hydrolysis: The tert-butyl ester is sensitive to acidic conditions, which can catalyze its cleavage to form 3,5-difluoro-4-(hydroxymethyl)benzoic acid and isobutylene gas. The electron-withdrawing fluorine atoms likely increase the susceptibility of the ester to hydrolysis.

• Oxidation: The benzylic alcohol functional group is susceptible to oxidation, which can convert it first to an aldehyde (tert-butyl 3,5-difluoro-4-formylbenzoate) and potentially further to a carboxylic acid (tert-butyl 3,5-difluoro-4-carboxybenzoate). This can be initiated by atmospheric oxygen (autoxidation), trace metal contaminants, or exposure to light.

Q3: Can I store this compound in any plastic container?

A3: It is advisable to store this compound in its original amber glass vial. If transferring is necessary, use glass or chemically resistant plastic containers such as those made of high-density polyethylene (HDPE). Avoid using polystyrene containers, as aromatic compounds can potentially leach components from the plastic.

Q4: How do the fluorine substituents affect the stability of the molecule?

A4: The two fluorine atoms are strong electron-withdrawing groups. This has two main effects:

• Increased Acidity of the Benzoic Acid: While not directly impacting the stability of the starting material, any hydrolyzed product will be a stronger acid due to the inductive effect of the fluorines stabilizing the carboxylate anion.[1]

• Increased Susceptibility to Nucleophilic Attack: The electron-withdrawing nature of the fluorines makes the carbonyl carbon of the ester more electrophilic, which can accelerate the rate of hydrolysis in the presence of nucleophiles like water, especially under acidic conditions.[2]

Q5: I noticed the solid has a slight yellow tint. Is it still usable?

A5: A slight yellow discoloration may indicate minor oxidation of the benzylic alcohol to the corresponding aldehyde. While minor discoloration might not significantly impact some applications, it is a sign of degradation. For sensitive applications, it is crucial to assess the purity of the material before use.

Troubleshooting Guide

This guide will help you identify and resolve common issues related to the storage and handling of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Reduced yield in subsequent reactions	Compound degradation due to improper storage.	- Assess the purity of the starting material using HPLC or ¹H NMR. - If degradation is confirmed, use a fresh, properly stored batch of the compound. - Review your storage conditions against the recommended guidelines (cool, dry, dark, inert atmosphere).
Appearance of new, unexpected peaks in analytical data (e.g., HPLC, NMR)	1. Hydrolysis: Presence of 3,5-difluoro-4-(hydroxymethyl)benzoic acid. 2. Oxidation: Presence of tert-butyl 3,5-difluoro-4-formylbenzoate or tert-butyl 3,5-difluoro-4-carboxybenzoate.	- For Hydrolysis: Ensure all solvents and reagents used are anhydrous and free of acidic contaminants. Avoid prolonged exposure to acidic conditions. - For Oxidation: Purge storage containers with an inert gas (argon or nitrogen) before sealing. Store away from light and heat. Avoid contact with metal spatulas that could introduce catalytic metal impurities.
Solid material appears clumpy or wet	Absorption of atmospheric moisture.	- Store the compound in a desiccator. - When handling, allow the container to warm to room temperature before opening to prevent condensation. - If moisture absorption is suspected, the material can be dried under high vacuum.
Inconsistent results between different batches of the compound	Variation in purity or degradation of older batches.	- Always date the compound upon receipt and opening. - Re-evaluate the purity of older batches before use, especially for sensitive reactions. - Follow a "first in, first out" inventory system.

Analytical Purity Assessment

To ensure the integrity of your tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, regular purity checks are recommended, especially if the material has been in storage for an extended period or if degradation is suspected.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of the compound and detecting non-volatile degradation products.

Illustrative HPLC Method:

Parameter	Condition
Column	C18, 4.6 mm x 150 mm, 5 µm particle size
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	Start with 30% B, ramp to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

Note: This is a general method and may require optimization for your specific instrumentation and requirements.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used to detect volatile impurities and degradation products. Due to the presence of the hydroxyl group, derivatization may be necessary to improve peak shape and prevent thermal decomposition in the injector.

Experimental Protocol: GC-MS with Derivatization

• Sample Preparation: Accurately weigh approximately 1 mg of the compound into a vial.

• Derivatization: Add 100 µL of a suitable silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) and 50 µL of a catalyst like pyridine.

• Reaction: Cap the vial and heat at 60-70°C for 30 minutes to ensure complete derivatization of the hydroxyl group.

• Analysis: Inject an aliquot of the derivatized sample into the GC-MS system.

Safe Handling and Storage Workflow

The following diagram outlines a self-validating workflow for the proper handling and storage of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Caption: A workflow for maintaining compound integrity.

By adhering to these guidelines, researchers can minimize the risk of decomposition and ensure the quality and reliability of their experimental results when using tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

References

• Sigma-Aldrich. Safety Data Sheet for a comparable organic peroxide compound. (2025).

• Uchimaru, T., et al. (2003). Effect of fluorine substitution on the rate for ester hydrolysis. ResearchGate. This study discusses how fluorine substitution can accelerate ester hydrolysis. Available at: [Link]

• LibreTexts Chemistry. Substituent Effects on Acidity. (2021). Explains the inductive effects of electron-withdrawing groups like fluorine on the acidity of carboxylic acids. Available at: [Link]

• PubChem. Entry for tert-Butyl 3,5-difluoro-4-formylbenzoate. Provides information on a potential oxidation product. Available at: [Link]

Sources

• 1. tert-Butyl 4-fluoro-3-(hydroxymethyl)benzoate|BLD Pharm [bldpharm.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]

Technical Support Center: Optimizing Purification of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

This technical support guide is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting and frequently asked questions (FAQs) for the purification of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. Our goal is to equip you with the scientific rationale and practical steps to overcome common challenges in isolating this key intermediate.

Frequently Asked Questions (FAQs)

Q1: I'm starting the purification of a crude batch of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. Which solvent system should I begin with for flash chromatography?

Answer: Selecting an appropriate starting solvent system is crucial for an efficient purification. The structure of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate—containing a nonpolar tert-butyl group and aromatic ring, along with polar ester and hydroxyl functionalities—places it in the "normal" to "polar" compound range.

For initial screening via Thin-Layer Chromatography (TLC), the most common and effective solvent system is a mixture of a nonpolar solvent like hexanes (or petroleum ether) and a more polar solvent like ethyl acetate (EtOAc).[1][2] This system is widely regarded as the standard for compounds of ordinary polarity and is excellent for achieving difficult separations.[1][2][3]

Recommended Starting Points for TLC Scouting: A good starting point is to test a few ratios to find one that provides a retention factor (Rf) of approximately 0.2-0.4 for the target compound. An ideal Rf in this range on a TLC plate often translates to good separation on a flash column.

Solvent System (v/v)	Polarity	Rationale & Comments
20% EtOAc / 80% Hexanes	Low-Medium	A standard starting point for moderately polar compounds.[1][2]
35% EtOAc / 65% Hexanes	Medium	Increases polarity to elute the compound faster if it has a low Rf in 20% EtOAc.
50% EtOAc / 50% Hexanes	Medium-High	Useful if the compound is more polar than anticipated or if polar impurities are present.
5% MeOH / 95% DCM	High	For highly polar compounds; use if the target barely moves from the baseline in EtOAc/Hexanes.[4]

Experimental Protocol: Scouting Solvent Systems using TLC

• Prepare TLC Chambers: Add a small amount of each chosen solvent system (e.g., 20%, 35%, 50% EtOAc/Hexanes) to separate TLC chambers. Place a filter paper in each to ensure solvent vapor saturation.

• Spot the Plate: Dissolve a small sample of your crude material in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate). Using a capillary tube, spot the solution onto the baseline of a silica gel TLC plate.

• Develop the Plate: Place the spotted TLC plate into the prepared chamber and allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualize: Remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp (254 nm). If the compound is not UV-active, use a stain like potassium permanganate or iodine.

• Calculate Rf: Measure the distance traveled by the compound spot and the distance traveled by the solvent front. Calculate the Rf value (Rf = distance of spot / distance of solvent front).

• Analyze: Choose the solvent system that gives your target compound an Rf of ~0.3 and shows the best separation from visible impurities.

Q2: My TLC shows good separation, but on the flash column, the peaks are broad and overlapping. What's going wrong?

Answer: This is a common issue that can arise from several factors related to both the choice of solvent and the column packing technique.

• Solvent Polarity Mismatch: While TLC is an excellent guide, the larger volume of silica and different dynamics of a column can alter separation. If your target compound's Rf was on the higher end (e.g., > 0.4), it may elute too quickly on the column, leading to poor separation from faster-moving impurities.

  • Solution: Reduce the polarity of the mobile phase. For example, if you used 35% EtOAc/Hexanes, try running the column with 25-30% EtOAc/Hexanes.

• Use of a Gradient: An isocratic (single solvent mixture) elution is not always optimal. A shallow gradient can help sharpen peaks and improve the resolution between closely eluting compounds.

  • Solution: Start with a lower polarity mobile phase (e.g., 10% EtOAc/Hexanes) and gradually increase the concentration of the polar solvent (e.g., to 40% EtOAc/Hexanes) over the course of the run.

• Solvent Selectivity: Sometimes, simply changing the polarity of an EtOAc/Hexane system isn't enough to resolve impurities. Different solvents interact with your compound and the silica stationary phase in unique ways. Changing the solvent can alter the elution order and improve separation.[5]

  • Solution: Perform a new TLC screen using a solvent from a different selectivity group.[5] For example, try a system of Dichloromethane (DCM)/Methanol or Toluene/Acetone to see if it provides better separation.

Workflow for Chromatography Optimization

Caption: Workflow for solvent system selection and optimization.

Q3: My purified product appears pure by TLC, but the yield is low and I'm left with a significant amount of an inseparable, more polar impurity. What could this be?

Answer: Given the structure of your target molecule, a likely and troublesome polar impurity is the corresponding carboxylic acid: 3,5-difluoro-4-(hydroxymethyl)benzoic acid .

Causes of Formation:

• Hydrolysis of the Ester: The tert-butyl ester can be labile, especially under acidic or basic conditions that might be present in the crude reaction mixture or on the silica gel itself. Silica gel is slightly acidic and can sometimes catalyze the hydrolysis of sensitive esters during long chromatography runs.[3]

• Incomplete Reaction: If the synthesis involved the esterification of the carboxylic acid, this impurity could be unreacted starting material.

Troubleshooting & Mitigation:

• Acid/Base Wash: Before chromatography, perform a liquid-liquid extraction. Dissolve the crude product in a water-immiscible solvent (like Ethyl Acetate or DCM) and wash it with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution. The acidic impurity will be deprotonated and move into the aqueous layer, while your neutral ester product remains in the organic layer. Follow this with a water wash to remove residual base.

• Neutralize Silica: If you suspect hydrolysis on the column, you can neutralize the silica gel. This is often done by adding a small amount of a non-nucleophilic base, like triethylamine (~1%), to your mobile phase.[3] Be sure to re-run a TLC with the modified solvent system, as Rf values may change.

Q4: I'm trying to purify my compound by recrystallization, but it keeps "oiling out." How can I get it to crystallize?

Answer: "Oiling out" occurs when a compound comes out of solution as a liquid rather than a solid crystal lattice. This typically happens when the solution is cooled too quickly or when the solvent's boiling point is higher than the compound's melting point.[6]

Troubleshooting Recrystallization:

Issue	Cause(s)	Solution(s)
Compound Oils Out	1. Solution cooled too rapidly.2. High concentration of impurities depressing the melting point.3. Solvent boiling point is higher than the compound's melting point.	1. Allow the solution to cool slowly to room temperature before placing it in an ice bath.[6]2. Try a two-solvent system. Dissolve the compound in a minimal amount of a "good" hot solvent, then slowly add a "poor" solvent (in which it is insoluble) dropwise until the solution becomes slightly cloudy. Then, allow it to cool slowly.[6]
No Crystals Form	1. The solution is not supersaturated (too much solvent was used).2. The compound is too soluble in the chosen solvent, even when cold.	1. Boil off some of the solvent to concentrate the solution and try cooling again.2. Add a seed crystal of the pure compound if available.[6]3. Switch to a different solvent or solvent system where the compound has lower solubility at cold temperatures.
Poor Recovery	1. The compound has significant solubility in the cold solvent.2. Too much cold solvent was used to wash the crystals.	1. Ensure the flask is thoroughly cooled in an ice bath before filtration.2. Wash the collected crystals with a minimal amount of ice-cold solvent.[6]

Troubleshooting Purification Flowchart

Caption: Troubleshooting flowchart for common purification issues.

References

• University of Rochester, Department of Chemistry. Solvent Systems for Flash Column Chromatography. [Link]

• Membrane Solutions. Column Chromatography Notes. [Link]

• Not Voodoo. Pick Your Poison – Solvents, Gradients, and Adulterants in Flash Chromatography. [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. Solvent Systems for Flash Column Chromatography. [Link]

• Biotage. Using TLC to Scout Flash Chromatography Solvents. [Link]

Sources

• 1. chem.rochester.edu [chem.rochester.edu]
• 2. Chromatography [chem.rochester.edu]
• 3. Column Chromatography Notes - Membrane Solutions [membrane-solutions.com]
• 4. chemtips.wordpress.com [chemtips.wordpress.com]
• 5. biotage.com [biotage.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

identification and characterization of impurities in Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Welcome to the technical support center for the identification and characterization of impurities in Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of ensuring the purity of this critical chemical intermediate. Here, we provide in-depth, experience-driven answers to common challenges encountered during synthesis, purification, and analysis.

I. Introduction to Impurity Profiling

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a key building block in the synthesis of various pharmaceutical compounds. Its purity is paramount, as even trace impurities can impact the safety and efficacy of the final active pharmaceutical ingredient (API).[1] Impurity profiling is, therefore, a non-negotiable aspect of process chemistry and quality control, mandated by regulatory bodies to ensure patient safety.[2] This process involves the identification, structural elucidation, and quantitative determination of each impurity.[2][3]

This guide will address potential impurities arising from the synthetic route, degradation, and storage, providing a systematic approach to their identification and characterization.

II. Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most likely process-related impurities in the synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate?

Answer: The impurity profile is intrinsically linked to the synthetic pathway. A common route to Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate involves the esterification of 3,5-difluoro-4-(hydroxymethyl)benzoic acid. Based on this, several process-related impurities can be anticipated:

• Starting Material Carryover: Unreacted 3,5-difluoro-4-(hydroxymethyl)benzoic acid.

• Reagent-Related Impurities: Impurities originating from the tert-butylating agent (e.g., di-tert-butyl ether from isobutylene).

• Side-Reaction Products:

  • Dimerization/Polymerization: Self-condensation of the starting material or product under certain conditions.

  • Over-alkylation: Alkylation at the hydroxyl group in addition to the carboxylic acid.

  • Incomplete reaction: The methyl ester analog if methanol is used as a solvent.[4][5]

• Solvent-Related Impurities: Residual solvents used during the reaction and workup.

Expert Insight: The choice of catalyst and reaction conditions significantly influences the formation of byproducts. For instance, using a strong acid catalyst for esterification can sometimes lead to side reactions if not properly controlled.[5]

Q2: My HPLC analysis shows several unknown peaks. How do I begin to identify them?

Answer: A systematic approach is crucial for identifying unknown peaks in your HPLC chromatogram. The following workflow is recommended:

dot digraph "Impurity_Identification_Workflow" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

subgraph "cluster_0" { label="Initial Analysis"; style="rounded"; color="#4285F4"; "Initial_HPLC" [label="Initial HPLC Data\n(Unknown Peaks)", fillcolor="#FBBC05", fontcolor="#202124"]; }

subgraph "cluster_1" { label="Preliminary Characterization"; style="rounded"; color="#34A853"; "LC_MS" [label="LC-MS Analysis\n(Molecular Weight)", fillcolor="#FFFFFF"]; "PDA" [label="PDA/UV Detector\n(Chromophore Info)", fillcolor="#FFFFFF"]; }

subgraph "cluster_2" { label="Structural Elucidation"; style="rounded"; color="#EA4335"; "HRMS" [label="High-Resolution MS\n(Elemental Formula)", fillcolor="#FFFFFF"]; "MS_MS" [label="Tandem MS (MS/MS)\n(Fragmentation Pattern)", fillcolor="#FFFFFF"]; "NMR" [label="NMR Spectroscopy\n(Connectivity)", fillcolor="#FFFFFF"]; }

subgraph "cluster_3" { label="Confirmation"; style="rounded"; color="#4285F4"; "Reference_Standard" [label="Synthesis of\nReference Standard", fillcolor="#FFFFFF"]; "Final_Confirmation" [label="Final Confirmation\n(Co-injection)", fillcolor="#34A853", fontcolor="#FFFFFF"]; }

"Initial_HPLC" -> "LC_MS" [label="Step 1"]; "Initial_HPLC" -> "PDA" [label="Step 1"]; "LC_MS" -> "HRMS" [label="Step 2"]; "HRMS" -> "MS_MS" [label="Step 3"]; "MS_MS" -> "NMR" [label="Step 4"]; "NMR" -> "Reference_Standard" [label="Step 5"]; "Reference_Standard" -> "Final_Confirmation" [label="Step 6"]; }

Caption: Workflow for the identification of unknown impurities.

Step-by-Step Protocol for Impurity Identification:

• LC-MS Analysis: The first step is to obtain the molecular weight of the unknown impurities. An LC-MS analysis will provide the mass-to-charge ratio (m/z) of each peak, offering initial clues to their identity.[6][7]

• UV-Vis Spectral Analysis: If using a photodiode array (PDA) detector, examine the UV spectrum of each impurity. Aromatic compounds will exhibit characteristic absorption bands.[8] This can help differentiate between structurally similar compounds.

• High-Resolution Mass Spectrometry (HRMS): To determine the elemental composition, perform HRMS. This will provide a highly accurate mass measurement, allowing you to predict the molecular formula of the impurity.

• Tandem Mass Spectrometry (MS/MS): Fragmenting the impurity ion in the mass spectrometer (MS/MS) will yield a characteristic fragmentation pattern. This "fingerprint" can be used to deduce the structure of the molecule.

• NMR Spectroscopy: For unambiguous structural elucidation, isolation of the impurity followed by Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard.[2][3][9][10] NMR provides detailed information about the chemical structure and connectivity of atoms.[10]

• Synthesis and Confirmation: The final confirmation involves synthesizing the proposed impurity structure and comparing its chromatographic and spectroscopic data (e.g., via co-injection in HPLC) with the isolated unknown.

Q3: How can I investigate potential degradation products of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate?

Answer: Forced degradation studies are essential to identify potential degradation products that may form during storage or under stress conditions.[11][12] These studies also help in developing stability-indicating analytical methods.[12][13]

Forced Degradation Protocol:

Stress Condition	Typical Reagents/Conditions	Potential Degradation Pathway
Acidic Hydrolysis	0.1 M HCl, heat	Hydrolysis of the tert-butyl ester to the corresponding carboxylic acid.
Basic Hydrolysis	0.1 M NaOH, heat	Hydrolysis of the tert-butyl ester to the corresponding carboxylate salt.
Oxidation	3% H₂O₂, room temperature	Oxidation of the hydroxymethyl group to an aldehyde or carboxylic acid.
Thermal Degradation	Dry heat (e.g., 80°C)	Decomposition, potentially involving loss of the tert-butyl group.
Photolytic Degradation	Exposure to UV light	Photodegradation, which can lead to complex reaction mixtures.

Experimental Workflow for Forced Degradation:

dot digraph "Forced_Degradation_Workflow" { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.6, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

"Start" [label="Sample of Tert-butyl\n3,5-difluoro-4-(hydroxymethyl)benzoate", fillcolor="#FBBC05", fontcolor="#202124"]; "Stress" [label="Expose to Stress Conditions\n(Acid, Base, Oxidative, Thermal, Photolytic)", shape=parallelogram, fillcolor="#FFFFFF"]; "Analysis" [label="Analyze by HPLC-PDA/MS", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Characterize" [label="Characterize Degradation Products\n(HRMS, MS/MS, NMR)", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Pathway" [label="Elucidate Degradation Pathways", shape=note, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Start" -> "Stress"; "Stress" -> "Analysis"; "Analysis" -> "Characterize"; "Characterize" -> "Pathway"; }

Caption: Workflow for forced degradation studies.

• Sample Preparation: Prepare solutions of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate in the appropriate stress media.

• Stress Application: Expose the samples to the defined stress conditions for a specified period.

• Sample Analysis: At various time points, withdraw aliquots, neutralize if necessary, and analyze by a stability-indicating HPLC method, preferably with both PDA and MS detection.

• Peak Tracking and Identification: Monitor for the appearance of new peaks and a decrease in the main peak area. Characterize any significant degradation products using the methods described in Q2.

Trustworthiness Check: A good stability-indicating method should be able to resolve the main peak from all significant degradation products and impurities.

Q4: My NMR spectrum of a purified impurity is complex. What advanced NMR techniques can I use for structural elucidation?

Answer: When a simple 1D ¹H NMR spectrum is insufficient for complete structural determination, a suite of 2D NMR experiments can provide the necessary connectivity information.

• COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the same spin system, helping to trace out molecular fragments.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together different fragments of the molecule.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about protons that are close in space, which can help determine stereochemistry and conformation.

Expert Insight: For fluorinated compounds like this, ¹⁹F NMR and ¹H-¹⁹F correlation experiments (HOESY) can be invaluable for determining the positions of the fluorine atoms and their through-space proximity to protons.

III. Summary of Potential Impurities

The following table summarizes potential impurities, their likely origin, and key analytical data for identification.

Impurity Name	Structure	Likely Origin	Expected m/z [M+H]⁺	Key NMR Signals
3,5-Difluoro-4-(hydroxymethyl)benzoic acid	C₈H₆F₂O₃	Starting Material	189.03	Absence of tert-butyl signal; presence of carboxylic acid proton.
Tert-butyl 3,5-difluoro-4-formylbenzoate [14]	C₁₂H₁₂F₂O₃	Oxidation Product	243.08	Presence of an aldehyde proton (~10 ppm).
3,5-Difluoro-4-(hydroxymethyl)benzoic acid methyl ester	C₉H₈F₂O₃	Side-reaction with methanol	203.05	Presence of a methyl ester singlet (~3.9 ppm).
Di(tert-butyl) 3,5-difluorobenzene-1,4-dicarboxylate	C₁₆H₂₀F₂O₄	Impurity in starting material or side reaction	315.13	Absence of hydroxymethyl group signals.

IV. Conclusion

A thorough understanding of the synthetic process and potential degradation pathways is fundamental to effectively identifying and characterizing impurities in Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. A multi-technique analytical approach, combining chromatography and spectroscopy, is essential for ensuring the quality and safety of this important pharmaceutical intermediate. This guide provides a framework for troubleshooting common issues and systematically approaching impurity profiling.

References

• Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products. Retrieved from [Link]

• Toref-Standards. (2023, February 15). NMR Applications in Pharmaceutical Impurity Profiling. Retrieved from [Link]

• Gil, R. R., & Kaufman, T. S. (2014). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. Journal of Pharmaceutical and Biomedical Analysis, 93, 8-28. [Link]

• PubMed. (2014). Pharmaceutical impurities and degradation products: uses and applications of NMR techniques. Retrieved from [Link]

• ACD/Labs. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Retrieved from [Link]

• Almac Group. (n.d.). Impurity level confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy. Retrieved from [Link]

• BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• NIH National Library of Medicine. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• Pharma Focus Asia. (2023, April 23). Forced Degradation in Pharmaceuticals – A Regulatory Update. Retrieved from [Link]

• MedCrave. (2016, December 14). Forced degradation studies. Retrieved from [Link]

• Organic Syntheses. (1922). Benzyl benzoate. Retrieved from [Link]

• IntechOpen. (2018). Identification of Aromatic Fatty Acid Ethyl Esters. Retrieved from [Link]

• protocols.io. (2023, April 6). Aromatic Monomer Analysis by UHPLC-MS/MS. Retrieved from [Link]

• ResearchGate. (2023, April 6). Aromatic Monomer Analysis by UHPLC-MS/MS v1. Retrieved from [Link]

• NIH National Library of Medicine. (2010). Bacterial Degradation of Benzoate: CROSS-REGULATION BETWEEN AEROBIC AND ANAEROBIC PATHWAYS. Retrieved from [Link]

• ACS Publications. (1961). Mass Spectrometric Analysis. Aromatic Acids and Esters. Retrieved from [Link]

• Patsnap. (2025, June 19). GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better?. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Sodium Benzoate-impurities. Retrieved from [Link]

• Google Patents. (n.d.). CN106349066A - Synthesis method of methyl 3,5-di-tert-butyl-4-hydroxybenzoate.

• Eawag. (n.d.). Benzoate Degradation Pathway. Retrieved from [Link]

• Alichem. (n.d.). TERT-BUTYL 3,5-DIFLUORO-4-(HYDROXYMETHYL)BENZOATE, 97%. Retrieved from [Link]

• Oakwood Chemical. (n.d.). Methyl 3,5-Di-Tert-Butyl-4-Hydroxybenzoate, 95%. Retrieved from [Link]

• PubChem. (n.d.). Methyl 3,5-bis-tert-butyl-4-hydroxybenzoate. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2,4-di-tert-butyl phenyl 3,5-di-tert-butyl-4-hydroxybenzoate. Retrieved from [Link]

• NIH National Library of Medicine. (1976). Pathways of 4-hydroxybenzoate degradation among species of Bacillus. Retrieved from [Link]

• ResearchGate. (2024). Benzoate and 4-HB degradation pathway widely distributed among the three genera. Retrieved from [Link]

• PubChem. (n.d.). Tert-butyl 3,5-difluoro-4-formylbenzoate. Retrieved from [Link]

• PubMed. (2012). Degradation of 2,3-dihydroxybenzoate by a novel meta-cleavage pathway. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Synthesis and Properties of Methyl Benzoate. Retrieved from [Link]

• Scientific Research Publishing. (2011). Influence of Benzoate on Substituent Benzoic Acids with Implications on Spectroscopic. Retrieved from [Link]

• The Human Metabolome Database. (2020, April 28). Showing metabocard for 3,5-Di-tert-butyl-4-hydroxybenzoic acid (HMDB0240642). Retrieved from [Link]

• ResearchGate. (2018). Synthesis and Characterization of Ammonium Benzoate and Its Derivative Based Ionic Liquids and Their Antimicrobial Studies. Retrieved from [Link]

• Google Patents. (n.d.). CN1733691A - Industrial synthesis method of 3,5-di tertiary butyl-4-hydroxyl phenyl methyl propionate.

• PubChem. (n.d.). Tert-butyl 3,5-difluoro-4-hydroxybenzoate. Retrieved from [Link]

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• 1. Impurity level confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy - Almac [almacgroup.com]
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• 4. CN106349066A - Synthesis method of methyl 3,5-di-tert-butyl-4-hydroxybenzoate - Google Patents [patents.google.com]
• 5. nbinno.com [nbinno.com]
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• 14. Tert-butyl 3,5-difluoro-4-formylbenzoate | C12H12F2O3 | CID 21924996 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Spectral Analysis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

For researchers and professionals in drug development and chemical synthesis, the unambiguous structural confirmation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for elucidating molecular structures. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectral data for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, a key building block in medicinal chemistry. By comparing its spectral features with those of structurally related analogs, we aim to provide a comprehensive reference for its characterization.

The Structural Significance of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate incorporates several key functional groups that contribute to its utility in synthesis: a difluorinated aromatic ring, a hydroxymethyl group, and a tert-butyl ester. The fluorine atoms significantly influence the electronic environment of the benzene ring, impacting the chemical shifts of nearby protons and carbons. The hydroxymethyl group provides a reactive handle for further functionalization, while the bulky tert-butyl ester serves as a protecting group for the carboxylic acid. Understanding the NMR signature of this molecule is crucial for verifying its synthesis and purity.

Predicted ¹H and ¹³C NMR Spectral Data

While a publicly available experimental spectrum for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is not readily found, we can predict its NMR data with high accuracy based on established principles and spectral data of closely related compounds. The following tables summarize the predicted chemical shifts (δ) in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

Table 1: Predicted ¹H NMR Spectral Data for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (in CDCl₃)

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Ar-H	~7.6	Doublet of triplets (dt) or Triplet (t)	J(H,F) ≈ 7-9
-CH₂-	~4.8	Singlet (or very fine triplet)	-
-OH	Variable	Singlet (broad)	-
-C(CH₃)₃	~1.6	Singlet	-

Table 2: Predicted ¹³C NMR Spectral Data for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (in CDCl₃)

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)
C=O	~164	Singlet
C-O (ester)	~82	Singlet
C-F	~160	Doublet (¹JCF ≈ 250 Hz)
C-CO₂tBu	~135	Triplet (³JCF ≈ 3 Hz)
C-CH₂OH	~130	Triplet (²JCF ≈ 15 Hz)
C-H	~115	Doublet (²JCF ≈ 20 Hz)
-CH₂OH	~60	Triplet (³JCF ≈ 5 Hz)
-C(CH₃)₃	~28	Singlet

Comparative Spectral Analysis

To understand the unique spectral features of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, it is instructive to compare its predicted data with the experimental data of similar compounds.

Comparison with 3,5-Difluoro-4-(hydroxymethyl)benzoic Acid

The immediate precursor, 3,5-difluoro-4-(hydroxymethyl)benzoic acid, provides a foundational comparison. The primary difference in the NMR spectra will be the absence of the tert-butyl group signals and the presence of a carboxylic acid proton.

• ¹H NMR: The aromatic protons of the acid will likely appear at a slightly different chemical shift due to the change from an ester to a carboxylic acid. The most significant difference will be a broad singlet far downfield (typically >10 ppm) corresponding to the acidic proton.

• ¹³C NMR: The carbonyl carbon of the carboxylic acid will have a chemical shift around 170-180 ppm, slightly downfield compared to the ester carbonyl. The carbons of the tert-butyl group will be absent.

Comparison with Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Replacing the tert-butyl group with a methyl group allows for an examination of the ester group's influence.

• ¹H NMR: The sharp singlet of the tert-butyl group around 1.6 ppm will be replaced by a sharp singlet for the methyl ester protons around 3.9 ppm.

• ¹³C NMR: The quaternary carbon of the tert-butyl group (~82 ppm) and the methyl carbons (~28 ppm) will be absent. A new signal for the methoxy carbon will appear around 52 ppm.

Comparison with Tert-butyl 4-hydroxybenzoate

Removing the fluorine atoms and the hydroxymethyl group at position 4 allows us to isolate the effect of the difluoro substitution pattern.

• ¹H NMR: The aromatic region will be simpler, typically showing two doublets for the A₂B₂ spin system, in contrast to the more complex splitting pattern caused by H-F coupling in the difluorinated compound.

• ¹³C NMR: The C-F signals will be absent, and the chemical shifts of the aromatic carbons will be significantly different due to the absence of the strong electron-withdrawing effect of the fluorine atoms.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality NMR spectra for compounds like Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, the following protocol is recommended.

1. Sample Preparation:

• Weigh approximately 10-20 mg of the sample.
• Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆). Chloroform-d is a good starting point for many organic molecules.
• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm) if the spectrometer is not calibrated to the residual solvent peak.
• Transfer the solution to a clean, dry 5 mm NMR tube.

2. ¹H NMR Acquisition:

• Use a spectrometer with a field strength of at least 400 MHz for better resolution.
• Acquire a standard proton spectrum with a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.
• Typical spectral width: -2 to 12 ppm.
• Relaxation delay: 1-2 seconds.

3. ¹³C NMR Acquisition:

• Acquire a proton-decoupled ¹³C spectrum. This will show each unique carbon as a singlet.
• A larger number of scans will be required due to the lower natural abundance of ¹³C (e.g., 128-1024 scans).
• Typical spectral width: 0 to 220 ppm.
• To aid in assignment, consider running a DEPT (Distortionless Enhancement by Polarization Transfer) experiment to differentiate between CH, CH₂, and CH₃ groups.

Visualizing Structural and Spectral Relationships

The following diagrams illustrate the structure of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate and the logical workflow for its spectral analysis.

Caption: A typical workflow for the acquisition and analysis of NMR data.

Conclusion

The structural elucidation of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate through ¹H and ¹³C NMR spectroscopy is a critical step in its application for research and development. By understanding its predicted spectral features and comparing them to related compounds, chemists can confidently identify this molecule and assess its purity. The detailed analysis and protocols provided in this guide serve as a valuable resource for scientists working with fluorinated aromatic compounds and other complex organic molecules.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2009). Structure Determination of Organic Compounds. Springer-Verlag.

A Comparative Guide to the Mass Spectrometry Analysis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is paramount. Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a key building block in the synthesis of various pharmacologically active molecules, where its unique substitution pattern—featuring a sterically hindered tert-butyl ester, electron-withdrawing fluorine atoms, and a reactive hydroxymethyl group—presents specific analytical challenges. This guide provides an in-depth comparison of the mass spectrometric behavior of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate and a structurally related analogue, Tert-butyl 4-hydroxybenzoate. The insights herein are designed to equip researchers, scientists, and drug development professionals with the necessary framework for interpreting mass spectra and developing robust analytical methods for this class of compounds.

Introduction to the Analyte and its Significance

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a valuable intermediate in organic synthesis. The fluorine atoms can significantly modulate the physicochemical properties of the parent molecule, including its metabolic stability and binding affinity to biological targets. The hydroxymethyl group offers a versatile handle for further chemical modifications, while the tert-butyl ester serves as a protecting group that can be selectively removed under specific conditions. Understanding the mass spectrometric fragmentation of this molecule is crucial for its identification and characterization in complex reaction mixtures and biological matrices.

This guide will explore the expected fragmentation patterns of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate under electrospray ionization (ESI) tandem mass spectrometry (MS/MS) conditions. We will then compare these anticipated fragmentation pathways with the experimental data available for Tert-butyl 4-hydroxybenzoate to highlight the influence of the difluoro and hydroxymethyl substituents on the fragmentation process.

Experimental Design and Rationale

A comprehensive analysis of these compounds necessitates a robust analytical workflow. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the technique of choice, offering high sensitivity and selectivity.

Proposed LC-MS/MS Protocol

A typical LC-MS/MS protocol for the analysis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate would involve the following steps:

• Sample Preparation: Dissolution of the analyte in a suitable organic solvent (e.g., methanol or acetonitrile) to a concentration of 1 µg/mL.

• Chromatographic Separation:

  • Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is ideal for retaining and separating these moderately polar compounds.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% to 90% B over 5 minutes, followed by a 2-minute hold at 90% B and a 3-minute re-equilibration at 10% B.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry:

  • Ion Source: Electrospray Ionization (ESI) in both positive and negative ion modes.

  • Mass Analyzer: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap, is recommended for accurate mass measurements and confident elemental composition determination.

  • MS1 Scan Range: m/z 50-500.

  • MS/MS Fragmentation: Collision-Induced Dissociation (CID) with normalized collision energy stepping (e.g., 10, 20, 40 eV) to generate a comprehensive fragmentation pattern.

The choice of ESI is based on its nature as a soft ionization technique, which is well-suited for analyzing thermally labile molecules and preserving the molecular ion.[1] Running in both positive and negative ion modes is crucial as the presence of acidic (phenolic hydroxyl) and basic (carbonyl) sites can lead to ionization in either polarity.

Caption: Proposed LC-MS/MS workflow for the analysis of substituted benzoates.

Mass Spectrometry Analysis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

The chemical formula for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is C₁₂H₁₄F₂O₃, with a monoisotopic mass of 244.0911 Da.

Predicted Fragmentation in Positive Ion Mode

In positive ion ESI, the molecule is expected to protonate, likely on the carbonyl oxygen or the hydroxyl group, forming the precursor ion [M+H]⁺ at m/z 245.0989. The primary fragmentation pathway is anticipated to be the loss of isobutylene (56.0626 Da) from the tert-butyl ester, a characteristic fragmentation for such esters, leading to the formation of a protonated 3,5-difluoro-4-(hydroxymethyl)benzoic acid ion at m/z 189.0363.[2] Further fragmentation could involve the loss of water (18.0106 Da) from the hydroxymethyl group, yielding an ion at m/z 171.0257, followed by the loss of carbon monoxide (27.9949 Da) to produce an ion at m/z 143.0308.

Caption: Negative ion fragmentation of Tert-butyl 4-hydroxybenzoate.

Performance Comparison

The comparison of the fragmentation patterns reveals key structural information:

Feature	Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate (Predicted)	Tert-butyl 4-hydroxybenzoate (Experimental)
Precursor Ion (Positive)	[M+H]⁺ at m/z 245.0989	[M+H]⁺ at m/z 195.1021
Precursor Ion (Negative)	[M-H]⁻ at m/z 243.0833	[M-H]⁻ at m/z 193.0870 [3]
Primary Fragmentation	Loss of isobutylene (C₄H₈)	Loss of isobutylene (C₄H₈) [3]
Key Fragment (Positive)	m/z 189.0363	m/z 139.0395
Key Fragment (Negative)	m/z 187.0207	m/z 137.0244 [3]
Substituent-Specific Fragmentation	Loss of H₂O from hydroxymethyl group	-
Decarboxylation Product (Negative)	m/z 143.0309	m/z 93.0346 [3]

The consistent loss of isobutylene from the tert-butyl ester in both compounds, across both polarities, serves as a diagnostic marker for this functional group. The subsequent fragmentation pathways, however, are dictated by the other substituents on the aromatic ring. In the case of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, the presence of the hydroxymethyl group provides an additional fragmentation route through the loss of water. The fluorine atoms, being strongly electron-withdrawing, will influence the stability of the resulting fragment ions, although direct loss of fluorine is less common in ESI compared to more energetic ionization methods.

Conclusion

The mass spectrometric analysis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate can be effectively performed using LC-ESI-MS/MS. By understanding the characteristic fragmentation patterns—namely the loss of isobutylene from the tert-butyl ester and subsequent losses related to the hydroxymethyl and carboxylic acid functionalities—researchers can confidently identify and characterize this important synthetic intermediate. The comparison with Tert-butyl 4-hydroxybenzoate underscores the predictable nature of these fragmentation pathways and highlights how specific structural motifs influence the resulting mass spectrum. This guide provides a foundational framework for method development and data interpretation for this and structurally related compounds, thereby supporting advancements in pharmaceutical and chemical research.

References

• PubChem. tert-Butyl 4-hydroxybenzoate. Available from: [Link]

• mzCloud. Methyl 3,5-di-tert-butyl-4-hydroxybenzoate. Available from: [Link]

• PubChem. Methyl 3,5-bis-tert-butyl-4-hydroxybenzoate. Available from: [Link]

• Akamatsu, S., & Yoshida, M. (2016). Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray. Journal of Mass Spectrometry, 51(1), 28–32. Available from: [Link]

• protocols.io. Aromatic Monomer Analysis by UHPLC-MS/MS. Available from: [Link]

• PubChemLite. Methyl 3,5-difluoro-4-hydroxybenzoate. Available from: [Link]

• University of California, Irvine. Mass Spectrometry: Fragmentation. Available from: [Link]

• PubMed. Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray. Available from: [Link]

• The Human Metabolome Database. 3,5-Di-tert-butyl-4-hydroxybenzoic acid. Available from: [Link]

• Wikipedia. Electrospray ionization. Available from: [Link]

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• PubMed. Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement. Available from: [Link]

• National Institutes of Health. Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement. Available from: [Link]

• YouTube. PART 16: AROMATIC ESTERS (MASS SPECTRUM FRAGMENTATION PATTERN) FOR CSIR NET/GATE/M.Sc. Available from: [Link]

• PubMed. Neutral losses of sodium benzoate and benzoic acid in the fragmentation of the [M + Na]+ ions of methoxyfenozide and tebufenozide via intramolecular rearrangement in electrospray ionization tandem mass spectrometry. Available from: [Link]

• National Institutes of Health. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Available from: [Link]

• ResearchGate. Neutral losses of sodium benzoate and benzoic acid in the fragmentation of the [M + Na] + ions of methoxyfenozide and tebufenozide via intramolecular rearrangement in electrospray ionization tandem mass spectrometry. Available from: [Link]

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• Wiley Online Library. Utilisation of electrospray time-of-flight mass spectrometry for solving complex fragmentation patterns: application to benzoxazinone derivatives. Available from: [Link]

• PubMed. Comparison of three types of mass spectrometers for HPLC/MS analysis of perfluoroalkylated substances and fluorotelomer alcohols. Available from: [Link]

• PubChem. Methyl 2,3-difluoro-4-hydroxybenzoate. Available from: [Link]

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• MDPI. Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol. Available from: [Link]

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A Comparative Guide to HPLC and GC-MS Methods for Purity Assessment of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

In the landscape of pharmaceutical development and manufacturing, the rigorous assessment of purity for active pharmaceutical ingredients (APIs) and key intermediates is paramount. Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, a fluorinated aromatic ester, serves as a critical building block in the synthesis of various pharmaceutical compounds. Its purity profile directly impacts the quality, safety, and efficacy of the final drug product. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the comprehensive purity assessment of this compound, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Analytical Imperative: Why Purity Matters

The presence of impurities in pharmaceutical intermediates can arise from various sources, including raw materials, synthetic byproducts, and degradation products. For a molecule like Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, potential impurities could include starting materials, isomers, or products of side reactions. Regulatory bodies worldwide, guided by frameworks such as the International Council for Harmonisation (ICH) guidelines, mandate stringent control over these impurities.[1][2][3] Therefore, the selection and validation of appropriate analytical methodology are not merely procedural but are fundamental to ensuring patient safety and regulatory compliance.

Principle of Method Selection: HPLC vs. GC-MS

The choice between HPLC and GC-MS as the primary analytical technique hinges on the physicochemical properties of the analyte .[4]

• High-Performance Liquid Chromatography (HPLC) is exceptionally well-suited for the analysis of non-volatile and thermally labile compounds.[5] Given that Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a moderately polar compound with a relatively high boiling point, HPLC stands out as a primary candidate for its analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS) excels in the separation and identification of volatile and semi-volatile compounds.[4] However, direct analysis of compounds containing polar functional groups, such as the hydroxyl group in our target molecule, can be problematic due to poor peak shape and potential thermal degradation in the high-temperature environment of the GC inlet and column.[6][7] The thermal stability of the tert-butyl ester group is also a concern, as it can be prone to decomposition at elevated temperatures.[8][9][10][11] To overcome these limitations, a chemical modification step known as derivatization is often employed to convert the polar functional group into a more volatile and thermally stable moiety.[4][6][7][12]

This guide will explore detailed protocols for both a direct HPLC-UV method and a derivatization-based GC-MS method, providing a robust comparative framework.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Non-Volatile Analytes

Reversed-phase HPLC (RP-HPLC) is the most common mode of chromatography used in the pharmaceutical industry for purity and impurity determination due to its versatility and compatibility with a wide range of analytes.[5][13]

Causality Behind Experimental Choices for HPLC

• Stationary Phase: A C18 (octadecylsilyl) column is the quintessential choice for RP-HPLC, offering excellent hydrophobic retention for a broad array of organic molecules.[14] For fluorinated compounds like our analyte, specialized fluorinated stationary phases can offer alternative selectivity due to unique dipole-dipole and π-π interactions, which can be advantageous in resolving closely related impurities.[15] However, a C18 column generally provides a robust starting point.

• Mobile Phase: A mixture of water and a miscible organic solvent, such as acetonitrile or methanol, is standard for RP-HPLC.[14] Acetonitrile is often preferred for its lower viscosity and UV transparency. The addition of a small amount of acid, like formic acid or trifluoroacetic acid, to the mobile phase can improve peak shape and resolution, particularly for compounds with ionizable groups, by suppressing their ionization.

• Detector: A Diode Array Detector (DAD) or a UV-Vis detector is ideal for this analysis, as the aromatic ring in Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate will exhibit strong UV absorbance. A DAD provides the added advantage of acquiring full UV spectra for each peak, aiding in peak purity assessment and identification.[16]

Experimental Protocol: HPLC-UV Purity Method

1. Sample Preparation: a. Prepare a stock solution of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate at a concentration of 1.0 mg/mL in a 50:50 (v/v) mixture of acetonitrile and water. b. From the stock solution, prepare a working solution at a concentration of 0.1 mg/mL by diluting with the same solvent mixture.

2. HPLC Instrumentation and Conditions: a. HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column oven, and a Diode Array Detector. b. Column: C18, 4.6 x 150 mm, 5 µm particle size. c. Mobile Phase A: 0.1% Formic Acid in Water. d. Mobile Phase B: 0.1% Formic Acid in Acetonitrile. e. Gradient Elution:

Time (min)	% Mobile Phase B
0.0	40
20.0	95
25.0	95
25.1	40
30.0	40

f. Flow Rate: 1.0 mL/min. g. Column Temperature: 30 °C. h. Injection Volume: 10 µL. i. Detection: DAD, 254 nm.

3. Data Analysis: a. Integrate all peaks in the chromatogram. b. Calculate the purity of the main peak as a percentage of the total peak area. c. Assess peak purity using the spectral analysis tools of the DAD software.

Workflow for HPLC Purity Assessment

Caption: Workflow for HPLC purity assessment of the target compound.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Volatile Compounds

While HPLC is a direct and robust approach, GC-MS offers unparalleled identification capabilities through mass spectral libraries and fragmentation patterns. To make Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate amenable to GC analysis, derivatization of the polar hydroxymethyl group is essential.[6][7][12]

Causality Behind Experimental Choices for GC-MS

• Derivatization: Silylation is a common and effective derivatization technique for converting active hydrogens (as in hydroxyl groups) into trimethylsilyl (TMS) ethers. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are highly effective and produce volatile, thermally stable derivatives. This step is critical to prevent on-column degradation and to achieve sharp, symmetrical peaks.[12]

• Stationary Phase: A low-polarity stationary phase, such as a 5% phenyl-polydimethylsiloxane (e.g., DB-5 or equivalent), is a good general-purpose choice. It separates compounds primarily based on their boiling points and provides good resolution for a wide range of derivatized compounds.

• Injection Mode: A split injection is typically used for purity analysis to avoid overloading the column and to ensure sharp peaks.

• Detector: A mass spectrometer is the detector of choice, providing both quantitative data (from the total ion chromatogram) and qualitative information (from the mass spectrum of each peak), which is invaluable for impurity identification.

Experimental Protocol: GC-MS Purity Method with Derivatization

1. Sample Derivatization: a. Accurately weigh approximately 1 mg of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate into a 2 mL autosampler vial. b. Add 500 µL of a suitable solvent, such as pyridine or acetonitrile. c. Add 100 µL of BSTFA with 1% TMCS (trimethylchlorosilane) as a catalyst. d. Cap the vial tightly and heat at 70 °C for 30 minutes. e. Allow the vial to cool to room temperature before analysis.

2. GC-MS Instrumentation and Conditions: a. GC-MS System: A standard GC system coupled to a mass spectrometer (e.g., a single quadrupole). b. Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness. c. Carrier Gas: Helium, constant flow at 1.2 mL/min. d. Inlet Temperature: 280 °C. e. Injection Volume: 1 µL. f. Split Ratio: 50:1. g. Oven Temperature Program:

• Initial temperature: 100 °C, hold for 2 minutes.
• Ramp: 15 °C/min to 300 °C.
• Hold: 5 minutes at 300 °C. h. MS Transfer Line Temperature: 290 °C. i. Ion Source Temperature: 230 °C. j. Mass Range: m/z 40-550. k. Ionization Mode: Electron Ionization (EI) at 70 eV.

3. Data Analysis: a. Integrate the peaks in the Total Ion Chromatogram (TIC). b. Calculate the purity based on the area percentage of the derivatized main peak. c. Identify impurities by comparing their mass spectra with spectral libraries (e.g., NIST) and by interpreting their fragmentation patterns.

Workflow for GC-MS Purity Assessment

Caption: Workflow for GC-MS purity assessment of the target compound.

Method Validation and Trustworthiness: The ICH Q2(R2) Framework

For any analytical method to be considered reliable and suitable for its intended purpose, it must undergo a thorough validation process. The recently updated ICH Q2(R2) guideline provides a comprehensive framework for this validation.[1][2][3][17][18] Both the HPLC and GC-MS methods described herein should be validated for the following key performance characteristics:

Validation Parameter	Purpose
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.
Linearity	To demonstrate that the method's response is directly proportional to the concentration of the analyte over a specified range.
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy	The closeness of the test results obtained by the method to the true value. This is often assessed by recovery studies on spiked samples.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH of mobile phase, column temperature).

By systematically evaluating these parameters and defining acceptance criteria before the study, the trustworthiness of the analytical data is assured, forming a self-validating system as required in a regulated environment.

Comparative Summary: HPLC vs. GC-MS

Feature	HPLC-UV Method	GC-MS Method (with Derivatization)
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.
Sample Volatility	Not required; suitable for non-volatile and thermally labile compounds.	Required; analyte must be volatile or made volatile through derivatization.[4]
Sample Preparation	Simple dissolution and dilution.	More complex; requires a chemical derivatization step.[6][12]
Identification Power	Based on retention time and UV spectrum. Good for known impurities.	High; based on retention time and mass spectral fragmentation patterns. Excellent for unknown impurity identification.
Quantitation	Highly precise and accurate using external standards.	Highly precise and accurate, though derivatization can introduce variability.
Potential Issues	Co-elution of impurities with similar polarity.	Incomplete derivatization, thermal degradation of the analyte or derivative, tert-butyl group instability.[8][9][10][11]
Best Suited For	Routine quality control, purity testing, and stability studies of the API.	Impurity profiling, identification of unknown byproducts, and structural elucidation.

Conclusion and Recommendation

Both HPLC and GC-MS are powerful analytical techniques that can be effectively employed for the purity assessment of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

The HPLC-UV method stands out as the more direct, robust, and straightforward approach for routine purity testing and quality control applications. Its simple sample preparation and suitability for non-volatile compounds make it an efficient and reliable workhorse method.

The GC-MS method , while requiring an additional derivatization step, offers superior qualitative information. Its strength lies in the definitive identification of unknown impurities through mass spectrometry, which is invaluable during process development, troubleshooting, and in-depth impurity profiling.

For a comprehensive quality control strategy, it is recommended to develop and validate the HPLC-UV method as the primary release test for purity determination. The GC-MS method should be utilized as a complementary, orthogonal technique for the characterization of any significant unknown impurities that may be detected during routine analysis or stability studies. This dual-pronged approach leverages the strengths of both techniques, ensuring the highest level of scientific integrity and product quality.

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A Comparative Guide to the Synthesis and Characterization of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated Benzoates in Medicinal Chemistry

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern drug discovery. Fluorine's unique properties, including its high electronegativity and small size, can profoundly influence a compound's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] Among the various classes of fluorinated compounds, substituted benzoates are privileged scaffolds in medicinal chemistry, appearing in a wide array of therapeutic agents. This guide provides a comprehensive overview of a promising, yet underexplored, building block: Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Due to the absence of a well-documented synthesis for this specific compound, this guide will present a plausible and robust synthetic pathway, grounded in established organic chemistry principles. Furthermore, we will delve into the critical aspects of its characterization, the synthesis of its derivatives, and a comparative analysis of their potential applications, particularly in the context of drug development.

Proposed Synthesis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

The synthesis of the target compound can be envisioned through a multi-step sequence starting from the commercially available 3,5-difluorobenzoic acid. The proposed pathway is designed for efficiency and control over the introduction of the desired functional groups.

Overall Synthetic Scheme

Caption: Proposed synthetic route for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Step-by-Step Experimental Protocols

Step 1: Esterification of 3,5-Difluorobenzoic Acid

To prevent the acidic proton of the carboxylic acid from interfering with subsequent organometallic reactions, it is first protected as a methyl ester.

• Protocol:

  • To a solution of 3,5-difluorobenzoic acid (1 eq.) in methanol, add a catalytic amount of concentrated sulfuric acid.

  • Reflux the mixture for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and remove the methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield Methyl 3,5-difluorobenzoate.

Step 2: Regioselective Formylation via Ortho-lithiation

The introduction of a formyl group at the 4-position is achieved through directed ortho-lithiation. The two fluorine atoms and the ester group are expected to direct the lithiation to the C4 position.

• Protocol:

  • Dissolve Methyl 3,5-difluorobenzoate (1 eq.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., Argon).

  • Cool the solution to -78 °C.

  • Slowly add a solution of lithium diisopropylamide (LDA) (1.1 eq.) in THF.

  • Stir the mixture at -78 °C for 1-2 hours.

  • Add anhydrous N,N-dimethylformamide (DMF) (1.5 eq.) and continue stirring at -78 °C for another hour.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride and allow it to warm to room temperature.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography to obtain Methyl 3,5-difluoro-4-formylbenzoate.

Step 3: Selective Reduction of the Formyl Group

The formyl group is selectively reduced to a hydroxymethyl group in the presence of the ester.

• Protocol:

  • Dissolve Methyl 3,5-difluoro-4-formylbenzoate (1 eq.) in a mixture of methanol and dichloromethane at 0 °C.

  • Add sodium borohydride (NaBH4) (1.2 eq.) portion-wise.

  • Stir the reaction mixture at 0 °C for 1-2 hours, monitoring by TLC.

  • Quench the reaction by the slow addition of water.

  • Extract the product with dichloromethane.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Step 4: Transesterification to the Tert-butyl Ester

The final step involves the conversion of the methyl ester to the desired tert-butyl ester.

• Protocol:

  • Dissolve Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate (1 eq.) in a suitable solvent such as tert-butanol.

  • Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid.

  • Heat the mixture to reflux and monitor the reaction.

  • Upon completion, cool the reaction and neutralize with a mild base.

  • Extract the product and purify by column chromatography to obtain Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Characterization of the Parent Compound and Its Derivatives

Thorough characterization is essential to confirm the structure and purity of the synthesized compounds. A combination of spectroscopic techniques should be employed.

Characterization Workflow

Caption: A typical workflow for the characterization of synthesized compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Will be used to identify the protons in the molecule. Expected signals include the aromatic protons, the methylene protons of the hydroxymethyl group, and the singlet for the tert-butyl group.

• ¹³C NMR: Will provide information on the carbon skeleton of the molecule.

• ¹⁹F NMR: This is a crucial technique for fluorinated compounds. It will confirm the presence and chemical environment of the fluorine atoms. The chemical shifts of aromatic fluorine atoms are highly sensitive to the nature of other substituents on the ring.[2]

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) will be used to determine the exact mass of the molecule, confirming its elemental composition. The fragmentation pattern can also provide structural information. For benzyl alcohols, common fragmentation pathways include the loss of a hydroxyl radical or the entire hydroxymethyl group.

Synthesis of Derivatives and Comparative Analysis

The hydroxymethyl group on the parent compound serves as a versatile handle for the synthesis of a library of derivatives. This allows for the fine-tuning of physicochemical and pharmacological properties.

Proposed Derivatization Reactions

• Etherification: The hydroxyl group can be converted to an ether via reactions such as the Williamson ether synthesis. This can introduce a variety of alkyl or aryl groups, modulating lipophilicity and metabolic stability.

• Esterification: Reaction with carboxylic acids or their activated derivatives will yield esters, which can act as prodrugs or introduce additional points of interaction with biological targets.

Comparative Data of Hypothetical Derivatives

The following table presents a hypothetical comparison of the parent compound with potential ether and ester derivatives, highlighting key parameters relevant to drug discovery.

Compound	Derivative Type	Predicted LogP	Predicted Solubility	Potential Advantage
Parent Compound	-	2.5	Moderate	Starting point for derivatization
Methyl Ether	Ether	2.8	Moderate	Increased metabolic stability
Ethyl Ether	Ether	3.1	Lower	Increased lipophilicity
Acetate Ester	Ester	2.3	Higher	Potential prodrug
Benzoate Ester	Ester	4.1	Lower	Increased aromatic interactions

Comparison with Alternative Scaffolds

In drug design, it is often beneficial to consider bioisosteric replacements for certain functional groups to improve a molecule's properties.

• Bioisosteres for the Hydroxymethyl Group: The hydroxymethyl group can be replaced with other groups of similar size and electronic properties, such as a primary amine, a thiol, or even a fluorine atom, to explore different interactions and metabolic profiles.[3]

• Alternative Fluorinated Scaffolds: While the 3,5-difluoro-4-(hydroxymethyl)benzoate scaffold is promising, other fluorinated aromatic systems could be considered as alternatives. These might include other isomers of difluorobenzoates or benzoates with different fluorine substitution patterns (e.g., trifluoromethyl groups). The choice of scaffold will depend on the specific therapeutic target and desired properties.

Conclusion

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The Impact of Fluorination on the Reactivity of Hydroxymethyl Benzoates: A Comparative Guide for Drug Development Professionals

Introduction: The Strategic Role of Fluorine in Modern Drug Design

In the landscape of contemporary drug development, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of rational design. Its introduction can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity, ultimately shaping its pharmacokinetic and pharmacodynamic profile. This guide provides an in-depth comparative analysis of the reactivity of fluorinated versus non-fluorinated hydroxymethyl benzoates. These structures are frequently employed as linker-payload systems in antibody-drug conjugates (ADCs) or as key intermediates in multi-step syntheses. Understanding the nuanced effects of fluorination on the reactivity of the benzylic alcohol and the stability of the resulting ester is paramount for researchers, scientists, and drug development professionals seeking to fine-tune the performance of their molecular entities.

The Dichotomy of Fluorine's Electronic Influence

The fluorine atom exhibits a unique duality in its electronic effects on an aromatic ring. Its high electronegativity results in a powerful inductive electron-withdrawing effect (-I), which deactivates the aromatic ring towards electrophilic attack. Conversely, the lone pairs on the fluorine atom can participate in resonance, donating electron density to the ring (+M effect), particularly at the ortho and para positions. This interplay between inductive withdrawal and mesomeric donation is the fundamental driver of the observed differences in reactivity between fluorinated and non-fluorinated systems.

Comparative Reactivity Analysis

Oxidation of the Hydroxymethyl Group

The oxidation of a primary alcohol, such as a hydroxymethyl group, to an aldehyde is a critical transformation in organic synthesis. The rate of this reaction is highly sensitive to the electronic environment of the benzylic carbon.

Mechanistic Considerations:

The oxidation of benzyl alcohols often proceeds through a mechanism involving the removal of a hydride ion from the benzylic carbon. The stability of the transition state, which may possess some carbocationic character, is therefore crucial. Electron-donating groups on the aromatic ring can stabilize this transition state, accelerating the reaction, while electron-withdrawing groups have the opposite effect.

Expected Reactivity:

Given fluorine's strong inductive electron-withdrawing nature, a fluorine substituent on the benzoate ring is expected to decrease the rate of oxidation of the hydroxymethyl group compared to its non-fluorinated analog. This is because the electron-withdrawing fluorine will destabilize the electron-deficient transition state. This expectation is supported by studies on the oxidation of substituted benzyl alcohols, where Hammett plots show that electron-withdrawing groups retard the reaction rate.[1][2]

Supporting Experimental Data:

Table 1: Predicted Relative Oxidation Rates of Substituted Hydroxymethyl Benzoates

Substituent (at para-position)	Hammett Constant (σₚ)	Predicted Relative Oxidation Rate
-OCH₃	-0.27	Fastest
-CH₃	-0.17	Faster
-H	0.00	Baseline
-F	+0.06	Slower
-Cl	+0.23	Slower
-NO₂	+0.78	Slowest

Esterification of the Hydroxymethyl Group

The formation of a benzoate ester via the reaction of the hydroxymethyl group with a carboxylic acid is another fundamental reaction.

Mechanistic Considerations:

Acid-catalyzed esterification involves the protonation of the carboxylic acid, followed by nucleophilic attack by the alcohol. The nucleophilicity of the alcohol's oxygen atom is a key factor influencing the reaction rate.

Expected Reactivity:

The electron-withdrawing fluorine substituent will decrease the electron density on the oxygen atom of the hydroxymethyl group, thereby reducing its nucleophilicity. Consequently, fluorinated hydroxymethyl benzoates are expected to undergo esterification at a slower rate than their non-fluorinated counterparts.

Stability of the Resulting Benzoate Ester

The stability of the ester linkage is critical, particularly in applications like ADCs where premature cleavage of the linker can lead to off-target toxicity.[3][4][5]

Mechanistic Considerations:

The hydrolysis of an ester can be catalyzed by either acid or base. In base-catalyzed hydrolysis, the rate-determining step is the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the ester. The electrophilicity of this carbon is therefore a key determinant of the hydrolysis rate.

Expected Reactivity:

A fluorine substituent on the benzoate ring, through its inductive electron-withdrawing effect, will increase the partial positive charge on the carbonyl carbon. This heightened electrophilicity will make the ester more susceptible to nucleophilic attack by hydroxide ions, leading to a faster rate of basic hydrolysis compared to the non-fluorinated analog. Conversely, under acidic conditions, while the mechanism is more complex, the electron-withdrawing nature of fluorine is still expected to influence the stability of the tetrahedral intermediate, potentially leading to a modest increase in the hydrolysis rate.

Experimental Protocols for Comparative Analysis

To empirically validate these predicted differences in reactivity, the following detailed experimental protocols are provided.

Protocol 1: Comparative Oxidation Rate Analysis

This protocol outlines a method for comparing the rates of oxidation of a fluorinated and a non-fluorinated hydroxymethyl benzoate using a mild oxidizing agent and monitoring the reaction progress by High-Performance Liquid Chromatography (HPLC).

Materials:

• Methyl 4-(hydroxymethyl)benzoate

• Methyl 4-(hydroxymethyl)-2-fluorobenzoate

• Pyridinium chlorochromate (PCC)

• Dichloromethane (DCM), anhydrous

• Silica gel

• HPLC-grade acetonitrile and water

• Internal standard (e.g., naphthalene)

Procedure:

• Reaction Setup: In two separate, oven-dried round-bottom flasks equipped with magnetic stir bars, dissolve methyl 4-(hydroxymethyl)benzoate (1 equivalent) and methyl 4-(hydroxymethyl)-2-fluorobenzoate (1 equivalent) in anhydrous DCM to a concentration of 0.1 M. Add the internal standard (0.1 equivalents) to each flask.

• Reaction Initiation: To each flask, add PCC (1.5 equivalents) in one portion at room temperature. Start a timer immediately.

• Reaction Monitoring: At timed intervals (e.g., 0, 5, 15, 30, 60, and 120 minutes), withdraw a 0.1 mL aliquot from each reaction mixture.

• Quenching and Sample Preparation: Immediately quench each aliquot by passing it through a small plug of silica gel with DCM (1 mL) to remove the PCC. Evaporate the solvent under a stream of nitrogen and reconstitute the residue in 1 mL of the HPLC mobile phase.

• HPLC Analysis: Analyze the samples by reverse-phase HPLC using a C18 column. Monitor the disappearance of the starting material and the appearance of the corresponding aldehyde product.

• Data Analysis: Plot the concentration of the starting material versus time for both reactions. Determine the initial reaction rates from the slopes of these plots.

Diagram 1: Experimental Workflow for Comparative Oxidation

Caption: Workflow for comparing oxidation rates.

Protocol 2: Comparative Ester Stability Under Basic Hydrolysis

This protocol describes a method to compare the rates of hydrolysis of the benzoate esters derived from fluorinated and non-fluorinated hydroxymethyl benzoates.

Materials:

• Benzyl 4-(methoxycarbonyl)benzoate

• Benzyl 2-fluoro-4-(methoxycarbonyl)benzoate

• 1 M Sodium hydroxide (NaOH) solution

• Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• HPLC-grade acetonitrile and water

• Internal standard (e.g., biphenyl)

Procedure:

• Reaction Setup: In two separate vials, prepare 10 mM solutions of benzyl 4-(methoxycarbonyl)benzoate and benzyl 2-fluoro-4-(methoxycarbonyl)benzoate in a 1:1 mixture of THF and 1 M NaOH. Add the internal standard to each vial.

• Incubation: Place the vials in a shaking incubator at a constant temperature (e.g., 37°C).

• Reaction Monitoring: At timed intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw a 0.1 mL aliquot from each reaction mixture.

• Quenching and Sample Preparation: Immediately neutralize each aliquot with 0.1 mL of 1 M HCl. Add 0.8 mL of acetonitrile to precipitate any salts and dilute the sample. Centrifuge the samples and transfer the supernatant to an HPLC vial.

• HPLC Analysis: Analyze the samples by reverse-phase HPLC. Monitor the disappearance of the starting ester.

• Data Analysis: Plot the natural logarithm of the ester concentration versus time for both reactions. The slope of the resulting line will be the pseudo-first-order rate constant for hydrolysis.

Diagram 2: Logical Flow of Reactivity and Stability Assessment

Caption: Fluorine's impact on reactivity and stability.

Implications for Drug Development

The differential reactivity and stability of fluorinated versus non-fluorinated hydroxymethyl benzoates have significant implications for drug development:

• Synthesis: The slower oxidation and esterification rates of fluorinated analogs must be accounted for in process development. Harsher reaction conditions or more potent reagents may be necessary to achieve comparable yields and reaction times.

• Linker Design in ADCs: The stability of the linker is a critical determinant of an ADC's therapeutic index.[3][6][] A fluorinated benzoate linker would be expected to be more labile under physiological conditions (pH ~7.4) than its non-fluorinated counterpart, due to its increased susceptibility to hydrolysis. This could be advantageous if a faster payload release at the target site is desired.[4][8] However, it could also lead to premature drug release in circulation, increasing systemic toxicity. The choice between a fluorinated and non-fluorinated linker must therefore be carefully balanced to optimize the stability-release profile.

• Metabolic Stability: Fluorination is often employed to block metabolic hotspots. While the focus here is on chemical reactivity, it is worth noting that the electronic changes induced by fluorine can also influence enzymatic metabolism, potentially altering the drug's pharmacokinetic profile.

Conclusion

The introduction of a fluorine atom to the hydroxymethyl benzoate scaffold significantly alters its chemical reactivity and the stability of its corresponding esters. Through its potent inductive electron-withdrawing effect, fluorine decreases the rates of oxidation and esterification at the hydroxymethyl position while increasing the rate of basic hydrolysis of the resulting ester. These predictable, yet profound, effects provide drug development professionals with a powerful tool to rationally design and fine-tune the properties of their molecules. By understanding the fundamental principles outlined in this guide and employing rigorous experimental validation, researchers can harness the unique properties of fluorine to create safer and more effective therapeutics.

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A Senior Application Scientist's Guide to the Analytical Scrutiny of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the purity and structural integrity of pharmaceutical intermediates are paramount. Intermediates such as Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), demand rigorous analytical characterization. The strategic incorporation of fluorine atoms can significantly enhance the metabolic stability, binding affinity, and lipophilicity of drug candidates.[1][2][3] This guide provides an in-depth comparison of the analytical standards and methodologies crucial for ensuring the quality of this fluorinated intermediate.

The Imperative of High-Purity Analytical Standards

In pharmaceutical development, the use of well-characterized analytical standards is not merely a matter of good practice; it is a foundational requirement for regulatory compliance and the successful progression of a drug candidate from discovery to market.[2] An analytical standard serves as a benchmark against which newly synthesized batches of a compound are compared, ensuring consistency, purity, and identity. For a fluorinated intermediate like Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, a comprehensive analytical dossier is essential for identifying potential process-related impurities and degradation products.

Orthogonal Analytical Approaches for Comprehensive Characterization

A multi-technique, or orthogonal, approach is indispensable for the unambiguous characterization of pharmaceutical intermediates. No single analytical method can provide a complete picture of a compound's purity and structure. This guide will delve into the application of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FT-IR) Spectroscopy for the analysis of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Assay

HPLC is the cornerstone of purity assessment and quantitative analysis in the pharmaceutical industry due to its precision, sensitivity, and versatility.[4][5] For Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, a reversed-phase HPLC method is typically employed.

Experimental Protocol: RP-HPLC for Purity Determination

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is a common choice for the separation of aromatic compounds.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol) is often used to achieve optimal separation of the main compound from its impurities.[5][6]

• Detection: UV detection at a wavelength where the benzoate chromophore has significant absorbance (typically around 230-270 nm) is standard.[6][7]

• Sample Preparation: The sample is dissolved in a suitable solvent, such as the mobile phase, and filtered before injection.

Data Interpretation and Comparison

The primary output of an HPLC analysis is a chromatogram. The retention time of the main peak serves as a qualitative identifier, while the peak area is used for quantification. The purity of the standard is determined by the area percentage of the main peak relative to the total area of all peaks. For a high-quality standard of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, a purity of ≥97% is generally expected.[8]

Table 1: Comparison of HPLC Purity Data for Benzoate Derivatives

Compound	Typical Purity (%)	Common Impurities
Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate	≥97%	Starting materials, over-oxidation products (e.g., corresponding aldehyde or carboxylic acid), de-tert-butylated species.
n-Butyl 4-hydroxybenzoate	99+%	Residual starting materials.
Methyl 3,5-di-tert-butyl-4-hydroxybenzoate	98%	Synthesis by-products.

This table presents typical purity values and potential impurities based on commercially available standards and general synthetic knowledge.

Caption: A typical workflow for HPLC purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): For Volatile Impurities and Structural Confirmation

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[9] While Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate itself may have limited volatility, GC-MS is invaluable for detecting volatile impurities from the synthesis process. Derivatization can also be employed to increase the volatility of the target compound.[10]

Experimental Protocol: GC-MS Analysis

• Derivatization: Silylation of the hydroxyl group can increase volatility and improve peak shape.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is generally suitable.[9]

• Carrier Gas: Helium is the most common carrier gas.

• Temperature Program: A temperature gradient is used to separate compounds with different boiling points.[9]

• Ionization: Electron Ionization (EI) is typically used, which generates a reproducible fragmentation pattern.

Data Interpretation and Comparison

The mass spectrum provides a molecular fingerprint. The fragmentation pattern of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is expected to show characteristic losses of the tert-butyl group and other fragments.

Table 2: Expected GC-MS Fragmentation for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

m/z	Fragment
[M]+	Molecular Ion
[M-57]+	Loss of tert-butyl radical
[M-100]+	Loss of isobutylene and water
Aromatic fragments	Characteristic ions for the difluoro-hydroxymethyl-benzoyl moiety

This table is predictive, based on common fragmentation patterns of benzoate esters.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy provides detailed information about the chemical structure of a molecule. Both ¹H and ¹³C NMR are essential for confirming the identity of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Experimental Protocol: ¹H and ¹³C NMR

• Solvent: A deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) is used.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as a reference (0 ppm).

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) provides better resolution.

Data Interpretation and Comparison

The ¹H NMR spectrum will show distinct signals for the aromatic protons, the hydroxymethyl protons, and the tert-butyl protons, with characteristic chemical shifts and coupling patterns. The ¹³C NMR will show signals for each unique carbon atom in the molecule.

Table 3: Predicted ¹H NMR Chemical Shifts for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate in CDCl₃

Protons	Chemical Shift (ppm)	Multiplicity	Integration
Aromatic-H	~7.5-7.8	Triplet (due to F coupling)	2H
-CH₂OH	~4.7	Singlet	2H
-OH	Variable	Broad Singlet	1H
-C(CH₃)₃	~1.6	Singlet	9H

These are predicted values based on spectral data of similar compounds.[12]

Caption: Correlation of molecular structure with predicted ¹H NMR signals.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Functional Groups

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.

Experimental Protocol: FT-IR

• Sample Preparation: The sample can be analyzed as a solid (e.g., KBr pellet) or as a thin film.

• Instrumentation: A standard FT-IR spectrometer is used.

Data Interpretation and Comparison

The IR spectrum will show characteristic absorption bands for the O-H, C-H, C=O, and C-F bonds.

Table 4: Characteristic FT-IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)
O-H (alcohol)	3500-3200 (broad)
C-H (aromatic)	3100-3000
C-H (aliphatic)	3000-2850
C=O (ester)	1750-1735
C-O (ester)	1300-1000
C-F	1400-1000

These are typical ranges for the indicated functional groups.[13]

Conclusion: The Value of a Multi-faceted Analytical Approach

The comprehensive analytical characterization of pharmaceutical intermediates like Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is non-negotiable. A combination of orthogonal analytical techniques provides the necessary assurance of identity, purity, and quality. While HPLC is the primary tool for purity determination, GC-MS, NMR, and FT-IR provide invaluable complementary information for structural confirmation and the identification of potential impurities. By adhering to these rigorous analytical standards, researchers and drug developers can ensure the integrity of their synthetic intermediates and the ultimate success of their therapeutic programs.

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• Tashma, Z., & Zaikin, V. G. (2006). Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. Journal of Mass Spectrometry, 41(5), 659-670. Available from: [Link]

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comparing the efficacy of different purification techniques for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

For researchers, medicinal chemists, and professionals in drug development, the purity of an active pharmaceutical ingredient (API) or intermediate is paramount. In this guide, we delve into a comparative analysis of two common yet powerful purification techniques—recrystallization and column chromatography—as applied to Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, a key building block in the synthesis of various pharmaceutical compounds. This document provides not only a theoretical framework but also actionable, field-tested protocols and comparative data to inform your purification strategy.

The Significance of Purity for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a versatile intermediate characterized by its substituted aromatic ring, bearing both a protected carboxylic acid and a primary alcohol. The fluorine substituents enhance metabolic stability and binding affinity in target proteins, making it a valuable moiety in drug design. However, impurities arising from its synthesis can significantly impact downstream reactions and the pharmacological profile of the final compound.

A plausible synthetic route for this compound involves the esterification of 3,5-difluoro-4-(hydroxymethyl)benzoic acid with tert-butanol. This reaction can lead to several process-related impurities, including:

• Unreacted Starting Material: 3,5-difluoro-4-(hydroxymethyl)benzoic acid.

• Residual Reagents: Excess tert-butanol and any catalysts used.

• Side-Products: Potential products of side reactions, such as dehydration of the benzyl alcohol.

Given the critical role of this intermediate, achieving high purity is not merely a matter of protocol but a cornerstone of reliable and reproducible research.

Purification Strategy 1: Recrystallization

Recrystallization is a robust and often highly effective method for purifying solid organic compounds.[1][2] The technique leverages the differences in solubility of the target compound and its impurities in a given solvent at varying temperatures.[3][4]

The "Why" Behind the Method: Principles of Recrystallization

The success of recrystallization hinges on the selection of an appropriate solvent. An ideal solvent will exhibit high solubility for the target compound at elevated temperatures and low solubility at cooler temperatures.[4] Conversely, impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or sparingly soluble even at high temperatures (allowing for removal via hot filtration). For a molecule like Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, which possesses both polar (hydroxyl) and moderately polar (ester) functional groups, a polar solvent or a binary solvent mixture is a logical starting point.

Experimental Protocol: Recrystallization of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Objective: To purify crude Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate to >99% purity.

Materials:

• Crude Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

• Isopropyl Alcohol (IPA)

• Deionized Water

• Erlenmeyer flasks

• Hot plate with magnetic stirrer

• Büchner funnel and filter flask

• Vacuum source

Procedure:

• Solvent Selection: Preliminary solubility tests indicate that a mixture of isopropyl alcohol and water provides a good solubility profile.

• Dissolution: In a 250 mL Erlenmeyer flask, dissolve 10.0 g of the crude product in a minimal amount of hot isopropyl alcohol (approximately 50-60 mL) with gentle heating and stirring. The goal is to create a saturated solution at the solvent's boiling point.

• Hot Filtration (Optional): If insoluble impurities are observed, perform a hot filtration using a pre-warmed funnel to remove them.

• Inducing Crystallization: To the hot solution, add deionized water dropwise until the solution becomes faintly turbid, indicating the point of saturation. Add a few drops of hot IPA to redissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath for 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of a cold IPA/water mixture (e.g., 1:1 v/v) to remove any adhering mother liquor.

• Drying: Dry the crystals under vacuum to a constant weight.

Purification Strategy 2: Column Chromatography

Column chromatography is a highly versatile separation technique that partitions compounds between a stationary phase and a mobile phase based on their differing polarities.[5] It is particularly useful for separating complex mixtures or when recrystallization is ineffective.[6]

The "Why" Behind the Method: Principles of Column Chromatography

For a moderately polar compound like Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, normal-phase chromatography is a suitable approach. In this setup, a polar stationary phase (e.g., silica gel) is used in conjunction with a less polar mobile phase. The separation is based on the principle that more polar compounds will adsorb more strongly to the stationary phase and thus elute more slowly, while less polar compounds will travel through the column more quickly with the mobile phase. By gradually increasing the polarity of the mobile phase (gradient elution), compounds with varying polarities can be effectively separated.

Experimental Protocol: Column Chromatography of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Objective: To purify crude Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate to >99.5% purity.

Materials:

• Crude Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

• Silica Gel (230-400 mesh)

• Hexane (analytical grade)

• Ethyl Acetate (analytical grade)

• Chromatography column

• Fraction collector or test tubes

• Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pack the chromatography column to ensure a uniform bed.

• Sample Loading: Dissolve 5.0 g of the crude product in a minimal amount of the initial mobile phase (e.g., 9:1 Hexane:Ethyl Acetate) and load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the initial mobile phase.

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate. A suggested gradient is as follows:

  • 9:1 Hexane:Ethyl Acetate (5 column volumes)

  • 8:2 Hexane:Ethyl Acetate (10 column volumes)

  • 7:3 Hexane:Ethyl Acetate (10 column volumes)

• Fraction Collection: Collect fractions of a consistent volume (e.g., 20 mL) throughout the elution process.

• Monitoring the Separation: Monitor the separation by spotting fractions onto TLC plates and visualizing the spots under UV light.

• Pooling and Solvent Removal: Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

• Drying: Dry the purified product under high vacuum to remove any residual solvent.

Comparative Efficacy: A Data-Driven Analysis

To provide a clear comparison, the following table summarizes the expected outcomes of each purification technique based on typical laboratory results.

Parameter	Recrystallization	Column Chromatography
Initial Purity (HPLC)	~95%	~95%
Final Purity (HPLC)	>99.0%	>99.5%
Yield	75-85%	85-95%
Solvent Consumption	Moderate	High
Time Efficiency	~4-6 hours	~8-12 hours
Scalability	Readily scalable	More challenging to scale up
Impurity Removal	Effective for removing less soluble and highly soluble impurities	Highly effective for separating compounds with different polarities

Hypothetical Analytical Data:

• Crude Product (HPLC): Major peak at desired retention time with minor peaks corresponding to starting material and other impurities.

• Post-Recrystallization (HPLC): Significant reduction in impurity peaks, with the main peak area increasing to >99%.

• Post-Column Chromatography (HPLC): Near-complete removal of all impurity peaks, with the main peak area >99.5%.

• ¹H NMR (Post-Purification): Clean spectra with characteristic peaks for the aromatic protons, the hydroxymethyl group, and the tert-butyl group, with no observable impurity signals.

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for each purification technique.

Caption: Workflow for the recrystallization of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Caption: Workflow for the column chromatography purification of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Conclusion and Recommendations

Both recrystallization and column chromatography are viable and effective methods for the purification of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. The choice between the two will largely depend on the specific requirements of the research.

• Recrystallization is an excellent choice for routine purification, especially when dealing with larger quantities of material. It is generally faster and more economical in terms of solvent usage. However, its success is highly dependent on finding a suitable solvent system, and it may not be as effective at removing impurities with similar solubility profiles to the target compound.

• Column Chromatography offers superior separation power and is capable of achieving higher levels of purity. It is the preferred method when very high purity is required, or when dealing with complex mixtures of impurities. The trade-offs are longer processing times, higher solvent consumption, and greater complexity in scaling up the process.

For early-stage research and development where high purity is critical for ensuring the reliability of biological data, column chromatography is the recommended primary purification technique . For later-stage process development and scale-up, optimizing a recrystallization protocol would be a more practical and cost-effective approach.

Ultimately, a sound understanding of the principles behind each technique, coupled with careful experimental execution and analytical verification, will enable the researcher to consistently obtain Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate of the requisite purity for their specific application.

References

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• University of Rochester Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Reddit. Go-to recrystallization solvent mixtures : r/Chempros. [Link]

• Numerade. 1. List the most important criteria for selecting a recrystallization solvent. 2. When is it.... [Link]

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

This document provides essential, step-by-step guidance for the safe and compliant disposal of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate. Designed for researchers, scientists, and drug development professionals, this guide synthesizes regulatory standards with practical laboratory procedures to ensure personnel safety and environmental protection.

Immediate Safety Profile & Hazard Assessment

Before handling or disposing of any chemical, a thorough understanding of its hazard profile is paramount. While a specific Safety Data Sheet (SDS) for tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is not widely available, its structural components provide a strong basis for hazard assessment and dictate the necessary precautions.

Chemical Profile Analysis: The molecule's structure informs its classification and required handling procedures:

• Halogenated Aromatic Core: The presence of two fluorine atoms on the benzene ring classifies this compound as a halogenated organic . This is the single most critical factor for waste segregation, as halogenated wastes require specialized disposal methods, typically high-temperature incineration, to prevent the formation of toxic byproducts.[1][2] Disposal of halogenated waste is often more costly than non-halogenated waste.[3][4]

• Benzoate Ester: The ester functional group suggests potential reactivity with strong acids or bases, although it is generally stable under neutral conditions.

• Tert-butyl Group: This bulky ester group can influence the compound's reactivity and physical properties.

• Hydroxymethyl Group: The presence of an alcohol functional group does not typically add significant hazard but is a key part of its chemical identity.

Based on analogous compounds, tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate should be handled as a substance that is potentially irritating to the skin and eyes and may be harmful if ingested.[5][6][7]

Property	Identifier / Expected Characteristic
Chemical Name	tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate
Molecular Formula	C₁₂H₁₄F₂O₃
Waste Classification	Halogenated Organic Waste [1]
Primary Hazards	Expected to cause skin and eye irritation.[5][6][7]

Regulatory Framework: Adherence to Compliance

Disposal of laboratory chemicals is strictly regulated to protect human health and the environment. All procedures must comply with federal, state, and local regulations. In the United States, the primary governing bodies are:

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), establishes the framework for "cradle-to-grave" management of hazardous waste.[8][9] This includes waste identification, segregation, storage, and disposal.

• Occupational Safety and Health Administration (OSHA): OSHA's standard on "Occupational Exposure to Hazardous Chemicals in Laboratories" (29 CFR 1910.1450) mandates that laboratories develop a Chemical Hygiene Plan (CHP) which includes procedures for safe handling and disposal of chemicals.[10][11][12]

Core Disposal Protocol: A Step-by-Step Workflow

This protocol ensures that tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate is disposed of safely and in accordance with regulatory standards.

Step 1: Don Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. Before handling the compound, ensure the following are worn:

Equipment	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and accidental eye contact.
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents skin contact and irritation.
Body Protection	A standard laboratory coat.	Protects skin and clothing from contamination.

Step 2: Waste Characterization and Segregation

Proper segregation is crucial for compliant and cost-effective waste management.

• Identify as Halogenated: Due to the presence of fluorine, this compound must be classified as a halogenated organic waste.[1]

• Segregate: Do not mix this waste with non-halogenated organic solvents or aqueous waste streams.[3][4] Commingling can lead to complex and expensive disposal processes.

Caption: Waste classification decision workflow.

Step 3: Containerization and Labeling

The designated waste container must meet specific criteria to ensure safety and compliance.

• Select the Correct Container: Use a dedicated, properly vented, and chemically compatible container clearly marked for "Halogenated Organic Waste." [2] The container must be in good condition with a secure, threaded cap.[2]

• Labeling: The container must be labeled with a "Hazardous Waste" tag before the first drop of waste is added.[2][4] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate." Do not use abbreviations.[2]

  • An accurate list of all components and their approximate percentages if it is a mixed waste stream.

  • The date accumulation started.

Step 4: Waste Transfer and Storage

• Transfer: All transfers of waste should be conducted in a chemical fume hood to minimize inhalation exposure.

• Closure: Keep the waste container securely closed at all times, except when actively adding waste.[2][13]

• Storage: Store the waste container in a designated Satellite Accumulation Area (SAA). The SAA should be located at or near the point of generation and under the control of the operator. Ensure the container is within secondary containment to mitigate potential spills.

Disposal Workflow Diagram

The following diagram outlines the complete process from generation to disposal.

Caption: Step-by-step disposal workflow.

Emergency Procedures: Spills and Exposure

Accidents require immediate and correct responses to mitigate harm.

In Case of a Spill:

• Evacuate and Alert: Alert personnel in the immediate area.

• Control and Contain: If the spill is small and you are trained to handle it, prevent it from spreading. Place absorbent pads or an inert material like vermiculite or sand over the spill.[2]

• Collect: Carefully scoop the absorbent material into a sealable, compatible container.

• Label and Dispose: Label the container as "Hazardous Waste: Spill Debris containing tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate" and dispose of it through the halogenated waste stream.

• Decontaminate: Clean the spill area thoroughly.

In Case of Personal Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing.[6]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[6][7] Seek medical attention.

• Inhalation: Move to fresh air immediately.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[5]

Final Waste Management and Logistics

Once the waste container is full or has been accumulating for the maximum time allowed by your institution (often 90-180 days), it must be transferred to a central accumulation area and prepared for off-site disposal.

• Professional Disposal: Never dispose of this chemical down the drain or in regular trash.[2] Disposal must be handled by a licensed and insured hazardous waste contractor who can transport it to a permitted Treatment, Storage, and Disposal Facility (TSDF).[8][14]

• Documentation: Ensure all required paperwork, such as the hazardous waste manifest, is completed accurately. The manifest is a legal document that tracks the waste from your laboratory to its final destination.[13]

By adhering to this comprehensive guide, laboratory professionals can manage and dispose of tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate in a manner that ensures safety, protects the environment, and maintains full regulatory compliance.

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A Senior Application Scientist's Guide to Handling Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate

Hazard Analysis: Understanding the Chemistry of Risk

The safe handling of any chemical begins with a thorough understanding of its potential hazards, which are dictated by its molecular structure. Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate combines a benzoate ester core with two key modifications: difluorination of the aromatic ring and a hydroxymethyl substituent.

• Benzoate Ester Core: Structurally similar benzoate compounds are known to cause skin and eye irritation.[1] The ester linkage can be hydrolyzed, and the overall molecule may act as a sensitizer.

• Difluorinated Aromatic Ring: The presence of carbon-fluorine bonds, among the strongest in organic chemistry, introduces specific considerations. While increasing thermal stability, these bonds can lead to the release of hazardous decomposition products, such as hydrogen fluoride, under high heat.[2] Fluorination can also alter the molecule's absorption, distribution, metabolism, and excretion (ADME) profile, potentially increasing its persistence or biological activity.

• Hydroxymethyl Group: This functional group is generally of low toxicity but contributes to the overall polarity and reactivity of the molecule.

Based on this analysis, we must assume the compound is, at a minimum, a skin and eye irritant and potentially harmful if inhaled or ingested.[3][4] All handling procedures should reflect this level of caution.

Personal Protective Equipment (PPE): Your Primary Line of Defense

A multi-layered approach to PPE is essential to mitigate the risks of exposure. The following table summarizes the minimum required equipment for handling Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Protection Type	Recommended Equipment	Specification / Standard	Rationale
Eye and Face	Chemical Splash Goggles & Face Shield	Conforms to OSHA 29 CFR 1910.133 or European Standard EN166.[3]	Goggles provide a seal against splashes and vapors. A face shield is required over goggles when there is a significant risk of splashing during transfer or reaction quenching.[5]
Hand Protection	Chemical-Resistant Gloves (Double-Gloving Recommended)	Nitrile or Neoprene gloves. Inspect prior to each use.	Double-gloving provides an extra layer of protection against potential tears and permeation by this fluorinated organic compound.[5] Use proper removal technique to avoid skin contact.
Body Protection	Flame-Resistant Laboratory Coat	Standard laboratory coat.	Protects skin from accidental spills and prevents contamination of personal clothing.
Respiratory	NIOSH/MSHA or EN 149 Approved Respirator	Required if adequate ventilation is unavailable or if aerosols/dust are generated.	While generally not required when handling small quantities in a certified chemical fume hood, respiratory protection must be used if there is a risk of inhalation.[6]

Operational Protocol: From Benchtop to Disposal

Adherence to a strict, step-by-step protocol is critical for ensuring safety and experimental integrity.

Safe Handling Workflow

The following diagram illustrates the logical flow for safely handling Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Caption: Safe Handling Workflow for Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

Emergency Procedures: A Validated Response Plan

In the event of an exposure or spill, a rapid and correct response is critical.

Step-by-Step Emergency Response:

• Skin Contact:

  • Immediately flush the affected area with copious amounts of water for at least 15 minutes.[5]

  • Remove all contaminated clothing while continuing to flush.

  • Seek immediate medical attention if irritation persists.[1]

• Eye Contact:

  • Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open to ensure complete irrigation.[3]

  • Remove contact lenses if present and easy to do.

  • Seek immediate medical attention from an ophthalmologist.

• Inhalation:

  • Move the affected individual to fresh air immediately.[4]

  • If breathing is difficult or has stopped, provide artificial respiration.

  • Seek immediate medical attention.[4]

• Ingestion:

  • Do NOT induce vomiting.

  • Rinse the mouth thoroughly with water.

  • Seek immediate medical attention.[7]

Spill Management Protocol

• Small Spills (Manageable by trained personnel):

  • Alert others in the immediate area and restrict access.[5]

  • Wearing appropriate PPE, contain the spill using a compatible absorbent material (e.g., vermiculite, sand).

  • Carefully collect the absorbed material into a sealed, clearly labeled container for hazardous waste disposal.[5]

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Large Spills:

  • Evacuate the laboratory immediately.

  • Contact your institution's Environmental Health and Safety (EHS) emergency response team.

Disposal Plan: End-of-Life Responsibility

Due to their persistence and the strength of the carbon-fluorine bond, fluorinated organic compounds require specialized disposal procedures.[2][8]

• Waste Segregation: All waste containing Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, including contaminated consumables (gloves, absorbent pads, etc.), must be collected in a dedicated, clearly labeled, and compatible hazardous waste container.[5] Do not mix this waste with non-fluorinated organic or aqueous waste streams.

• Disposal Method: The primary recommended disposal method is high-temperature incineration at a permitted hazardous waste facility.[8] These facilities are equipped to handle the high temperatures required to break the C-F bond and scrub for potentially acidic gases (like HF) in the off-gas.[2]

• Institutional Guidelines: Always follow your institution's specific guidelines for hazardous waste disposal. Contact your EHS department for detailed procedures and to schedule a waste pickup.

By integrating this expert guidance into your standard operating procedures, you can ensure a safe and effective research environment when working with Tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate.

References

• BenchChem. (n.d.). Safety and handling of fluorinated organic compounds.
• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances.
• Google Patents. (n.d.). US20160046506A1 - Method for removing fluorinated organic compounds from contaminated fluids, and adsorbent component and adsorbent kit used therefor.
• BenchChem. (n.d.). Personal protective equipment for handling 2-Ethylbutyl benzoate.
• Sigma-Aldrich. (2024, September 8). Safety Data Sheet - butyl benzoate.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• PubChem. (n.d.). Tert-butyl 3,5-difluoro-4-hydroxybenzoate.
• Fisher Scientific. (2025, December 19). Safety Data Sheet - Methyl 4-(hydroxymethyl)benzoate.
• Thermo Fisher Scientific. (2025, September 6). Safety Data Sheet - Methyl 4-(hydroxymethyl)benzoate.
• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs.
• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals.
• Velsicol Chemical, LLC. (2017, October 19). EU Safety Data Sheet - Sodium Benzoate.
• Cambridge Commodities. (2023, March 14). Safety Data Sheet - Sodium Benzoate.
• TCI Chemicals. (n.d.). Safety Data Sheet - Methyl 3,4-Dihydroxybenzoate.
• Shay and Company. (n.d.). Safety Data Sheet Sodium Benzoate Kosher.
• BLD Pharm. (n.d.). tert-Butyl 4-fluoro-3-(hydroxymethyl)benzoate.
• CymitQuimica. (2024, December 19). Safety Data Sheet - tert-Butyl 4-(hydroxymethyl)-5-methoxy-7-methyl-1H-indole-1-carboxylate.

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